N-Me-Ser(Tbu)-OH

• CAS: 197632-83-0

Core Science & Biosynthesis

The Strategic Role of N-Methylation in Modern Peptide Drug Design: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The therapeutic promise of peptides is often challenged by inherent pharmacological liabilities, including susceptibility to proteolytic degradation, poor membrane permeability, and conformational flexibility which can lead to diminished receptor affinity and specificity. N-methylation, the substitution of an amide proton with a methyl group on the peptide backbone, has emerged as a transformative strategy in medicinal chemistry to systematically address these limitations. This technical guide provides a comprehensive exploration of the multifaceted role of N-methylation in peptide drug design, detailing its impact on pharmacokinetic and pharmacodynamic properties, and offers practical guidance on its implementation and evaluation through detailed experimental protocols.

Core Principles: How N-Methylation Reshapes Peptide Properties

N-methylation introduces profound changes to the physicochemical characteristics of a peptide, primarily through two mechanisms: steric hindrance and the elimination of a hydrogen bond donor.[1] These seemingly simple modifications have far-reaching consequences for a peptide's therapeutic potential.

Conformational Control and Receptor Affinity: The addition of a methyl group to the amide nitrogen restricts the rotation around the Cα-N bond, reducing the conformational freedom of the peptide backbone.[2] This "conformational constraint" can pre-organize the peptide into a bioactive conformation, minimizing the entropic penalty upon binding to its target receptor and potentially leading to enhanced affinity and selectivity.[2][3] N-methylation can also favor the cis amide bond conformation, which is energetically less favorable in unmodified peptides but can be crucial for mimicking beta-turns or achieving optimal receptor engagement.[4][5]

Enhanced Proteolytic Stability: Peptides are rapidly cleared from circulation by proteases, which recognize and cleave specific peptide bonds. N-methylation provides a steric shield, physically obstructing the approach of proteolytic enzymes to the scissile amide bond.[6] This modification disrupts the hydrogen-bonding patterns that proteases rely on for substrate recognition, thereby dramatically increasing the peptide's half-life in biological fluids.[2][6]

Improved Membrane Permeability and Oral Bioavailability: A significant hurdle for peptide therapeutics is their poor membrane permeability, which limits their oral bioavailability. By replacing a hydrogen bond donor (the amide proton) with a methyl group, N-methylation reduces the peptide's overall polarity and desolvation penalty upon entering the lipophilic core of a cell membrane.[1][7] This enhanced lipophilicity, coupled with the potential for intramolecular hydrogen bonding in cyclic N-methylated peptides, can significantly improve passive diffusion across cellular barriers like the intestinal epithelium.[8][9] This has been a key strategy in the development of orally available peptide drugs.[10][11][12]

Quantitative Impact of N-Methylation on Peptide Properties

The following tables summarize quantitative data from various studies, illustrating the significant impact of N-methylation on key peptide drug properties.

Table 1: Enhancement of Proteolytic Stability

Peptide	Modification	Protease	Half-life (t½)	Fold Increase in Stability	Reference
G-protein-binding peptide (DKLYWWEFL)	Non-methylated	Trypsin	~2.5 min	-	[6]
G-protein-binding peptide (DKLYWWEFL)	N-Me-D (at P2 position)	Trypsin	3 h	72	[6]
G-protein-binding peptide (DKLYWWEFL)	N-Me-K (at P1 position)	Trypsin	> 42 h	> 1000	[6]
Peptide A	Unmodified	Human Serum	15 minutes	-	[2]
Peptide A	N-methylated at P1	Human Serum	120 minutes	8	[2]

Table 2: Improvement of Cell Permeability

Peptide	Modification	Permeability Assay	Apparent Permeability (Papp) (cm/s)	Reference
Poly-alanine cyclic hexapeptide library	Most unmodified/singly methylated analogs	Caco-2	< 1 x 10⁻⁶	[13]
Poly-alanine cyclic hexapeptide library	10 specific multi-N-methylated analogs	Caco-2	> 1 x 10⁻⁵	[13]
Cyclic hexapeptide	Three N-methyl groups	Rat intestinal perfusion	28% oral bioavailability	[8][14]
Veber-Hirschmann somatostatin analog	Tri-N-methylated analog	Rat intestinal perfusion	10% oral bioavailability	[10][11]

Experimental Protocols for Synthesis and Evaluation

The successful implementation of N-methylation in peptide drug design relies on robust synthetic methods and rigorous analytical techniques to quantify its effects.

Synthesis of N-Methylated Peptides

Solid-phase peptide synthesis (SPPS) is the predominant method for preparing N-methylated peptides. Two main strategies are employed: the incorporation of pre-synthesized N-methylated amino acid building blocks or on-resin N-methylation of the peptide backbone.

Protocol 1: On-Resin N-Methylation (adapted from Miller and Scanlan)

This protocol describes a general method for the site-selective N-methylation of a peptide on a solid support.

• Peptide Synthesis: Synthesize the peptide chain on a suitable resin using standard Fmoc-SPPS protocols up to the residue preceding the desired methylation site.

• Fmoc Deprotection: Remove the Fmoc protecting group from the N-terminal amine of the resin-bound peptide using a solution of 20% piperidine in DMF.

• Sulfonylation: Treat the resin with a solution of 2-nitrobenzenesulfonyl chloride (o-NBS-Cl) and a suitable base (e.g., collidine or 2,4,6-trimethylpyridine) in a solvent like dichloromethane (DCM) or N-methylpyrrolidone (NMP) to protect the primary amine.

• Methylation: Subject the sulfonated peptide-resin to methylation conditions, typically using a methylating agent like methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) and a base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or lithium tert-butoxide (LiOtBu) in a polar aprotic solvent like DMF.

• Desulfonylation: Remove the o-NBS protecting group by treating the resin with a solution of a thiol, such as 2-mercaptoethanol or thiophenol, and a base like DBU in DMF.

• Chain Elongation: Continue the peptide synthesis by coupling the next Fmoc-protected amino acid to the newly formed secondary amine.

• Cleavage and Deprotection: Once the full-length peptide is synthesized, cleave it from the resin and remove the side-chain protecting groups using a standard cleavage cocktail (e.g., trifluoroacetic acid (TFA) with scavengers).

• Purification: Purify the crude N-methylated peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Proteolytic Stability Assay

This assay evaluates the resistance of a peptide to enzymatic degradation.

• Peptide and Enzyme Preparation: Prepare stock solutions of the test peptide (both N-methylated and non-methylated versions) and the protease (e.g., trypsin, chymotrypsin, or human serum) in a suitable assay buffer (e.g., phosphate-buffered saline (PBS) or Tris-HCl at physiological pH).

• Reaction Initiation: Initiate the degradation reaction by mixing the peptide and protease solutions at a defined ratio (e.g., 100:1 substrate-to-enzyme molar ratio) and incubate at 37°C.

• Time-Course Sampling: At various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching: Immediately stop the enzymatic reaction in the aliquot by adding a quenching solution, such as a strong acid (e.g., 10% TFA) or a specific protease inhibitor.

• Analysis: Analyze the samples by RP-HPLC. The degradation of the peptide is monitored by the decrease in the peak area of the intact peptide over time.

• Data Analysis: Plot the percentage of intact peptide remaining versus time. The half-life (t½) of the peptide can be calculated from the degradation curve.

Cell Permeability Assays

Protocol 2: Caco-2 Permeability Assay

This assay uses a human colon adenocarcinoma cell line (Caco-2) that differentiates into a monolayer of polarized enterocytes, mimicking the intestinal barrier.

• Cell Culture: Culture Caco-2 cells on permeable filter supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) across the cell monolayer to ensure its integrity.

• Assay Initiation: Add the test peptide solution to the apical (AP) side (representing the intestinal lumen) of the Transwell® insert. The basolateral (BL) side (representing the blood) contains fresh culture medium.

• Sampling: At specified time intervals, collect samples from the BL side and replace with fresh medium.

• Quantification: Analyze the concentration of the peptide in the collected samples using a suitable analytical method, such as liquid chromatography-mass spectrometry (LC-MS).

• Permeability Calculation: Calculate the apparent permeability coefficient (Papp) using the following formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of peptide appearance in the receiver compartment, A is the surface area of the filter, and C₀ is the initial concentration of the peptide in the donor compartment.

Protocol 3: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a non-cell-based assay that measures passive diffusion across an artificial lipid membrane.

• Membrane Preparation: Coat a filter plate with a solution of a lipid (e.g., lecithin) in an organic solvent (e.g., dodecane) and allow the solvent to evaporate, forming an artificial membrane.

• Assay Setup: Place the filter plate into a 96-well plate containing a buffer solution (the acceptor compartment). Add the peptide solution to the wells of the filter plate (the donor compartment).

• Incubation: Incubate the plate assembly for a defined period to allow the peptide to diffuse from the donor to the acceptor compartment.

• Quantification: Measure the concentration of the peptide in both the donor and acceptor compartments using a suitable method (e.g., UV-Vis spectroscopy or LC-MS).

• Permeability Calculation: Calculate the effective permeability (Pe) based on the final concentrations in the donor and acceptor wells and the incubation time.

Receptor-Ligand Binding Assays

Protocol 4: Surface Plasmon Resonance (SPR)

SPR is a label-free technique for real-time monitoring of biomolecular interactions.

• Ligand Immobilization: Covalently immobilize the target receptor onto the surface of a sensor chip.

• Analyte Injection: Inject a solution of the peptide (analyte) at various concentrations over the sensor surface.

• Binding Measurement: Monitor the change in the refractive index at the sensor surface, which is proportional to the mass of the peptide binding to the immobilized receptor. This generates a sensorgram showing the association and dissociation phases of the interaction.

• Data Analysis: Fit the sensorgram data to a suitable binding model to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD), which is a measure of binding affinity.

Protocol 5: Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction.

• Sample Preparation: Place a solution of the target receptor in the sample cell of the calorimeter. Fill the titration syringe with a solution of the peptide ligand.

• Titration: Inject small aliquots of the peptide solution into the receptor solution at constant temperature.

• Heat Measurement: Measure the heat released or absorbed after each injection.

• Data Analysis: Integrate the heat peaks and plot them against the molar ratio of ligand to protein. Fit the resulting binding isotherm to a suitable model to determine the binding affinity (KD), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.

Visualizing the Impact and Workflow of N-Methylation

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts and workflows in the application of N-methylation in peptide drug design.

Caption: Logical flow of N-methylation's effects on peptide properties.

Caption: Workflow for evaluating N-methylated peptide analogs.

Caption: N-methylated peptide agonist modulating a signaling pathway.

Conclusion

N-methylation is a powerful and versatile tool in the peptide drug designer's arsenal. By strategically introducing methyl groups into the peptide backbone, researchers can overcome many of the inherent weaknesses of native peptides, leading to compounds with enhanced stability, improved permeability, and optimized receptor interactions. The systematic application of the synthetic and analytical methods outlined in this guide will facilitate the rational design of next-generation peptide therapeutics with superior drug-like properties. While N-methylation can sometimes lead to a decrease in solubility or biological activity, a careful, position-specific approach, often guided by "N-methyl scanning," allows for a balance to be struck, ultimately unlocking the full therapeutic potential of peptides.[1][10]

References

• 1. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Selective, on-resin N-methylation of peptide N-trifluoroacetamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.uci.edu [chem.uci.edu]
• 6. Synthesis of N-methylated peptides: on-resin methylation and microwave-assisted couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 8. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 9. edepot.wur.nl [edepot.wur.nl]
• 10. Isothermal Titration Calorimetry to Study Plant Peptide Ligand-Receptor Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 12. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 13. Isothermal Titration Calorimetry to Study Plant Peptide Ligand-Receptor Interactions | Springer Nature Experiments [experiments.springernature.com]
• 14. static1.1.sqspcdn.com [static1.1.sqspcdn.com]

An In-depth Technical Guide to Fmoc-N-Me-Ser(Tbu)-OH: Structure, Properties, and Application in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-N-Me-Ser(Tbu)-OH, or N-α-(9-Fluorenylmethoxycarbonyl)-N-methyl-O-tert-butyl-L-serine, is a pivotal building block in modern solid-phase peptide synthesis (SPPS). The strategic incorporation of N-methylated amino acids into peptide sequences is a key strategy in medicinal chemistry to enhance the therapeutic properties of peptides. N-methylation can significantly increase metabolic stability, improve cell permeability, and modulate the conformation of the peptide backbone, which can lead to enhanced receptor affinity and selectivity.[1][2][3] This technical guide provides a comprehensive overview of the structure, properties, and applications of Fmoc-N-Me-Ser(Tbu)-OH, including detailed experimental protocols for its use in peptide synthesis.

Physicochemical Properties

Fmoc-N-Me-Ser(Tbu)-OH is a white to off-white crystalline powder. Its key physicochemical properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₂₃H₂₇NO₅	[3]
Molecular Weight	397.46 g/mol	[3]
CAS Number	197632-77-2	[3][4]
Appearance	White to off-white powder or crystals	[3][5]
Melting Point	213-218 °C	[3]
Purity (Assay)	≥97% (HPLC)	[3]
Solubility	Soluble in DMSO (116.67 mg/mL with sonication), DMF	[5]
Storage Temperature	2-8°C	[3]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (Representative)	¹³C NMR (Representative)
Chemical Shift (ppm)	Assignment
7.7-7.8 (m, 2H)	Fmoc aromatic protons
7.5-7.6 (m, 2H)	Fmoc aromatic protons
7.3-7.4 (m, 4H)	Fmoc aromatic protons
4.2-4.5 (m, 3H)	Fmoc-CH -CH₂
4.1-4.2 (t, 1H)	α-CH
3.5-3.7 (m, 2H)	β-CH₂
2.8-3.0 (s, 3H)	N-CH₃
1.1-1.2 (s, 9H)	t-Butyl CH₃

Mass Spectrometry (MS):

• Method: Electrospray Ionization (ESI)

• Expected m/z: 398.18 [M+H]⁺, 420.16 [M+Na]⁺

Infrared (IR) Spectroscopy:

Wavenumber (cm⁻¹)	Assignment
3300-2500 (broad)	O-H stretch (carboxylic acid)
3050-3020	C-H stretch (aromatic)
2980-2930	C-H stretch (aliphatic)
1740-1710	C=O stretch (carboxylic acid)
1720-1680	C=O stretch (urethane)
1450, 1520	C=C stretch (aromatic)
1160	C-O stretch (tert-butyl ether)

Application in Solid-Phase Peptide Synthesis (SPPS)

Fmoc-N-Me-Ser(Tbu)-OH is primarily used in Fmoc-based SPPS to introduce N-methylated serine residues into a peptide chain. The N-methylation provides steric hindrance, which can make both the coupling and the subsequent Fmoc deprotection steps more challenging compared to its non-methylated counterpart.

Experimental Protocols

1. Coupling of Fmoc-N-Me-Ser(Tbu)-OH

Due to the steric hindrance of the N-methyl group, standard coupling reagents such as HBTU or DIC/HOBt may result in incomplete coupling. More potent activating reagents are recommended.

• Materials:

  • Fmoc-deprotected peptide-resin

  • Fmoc-N-Me-Ser(Tbu)-OH (3-5 equivalents)

  • Coupling reagent (e.g., HATU, PyAOP, or COMU) (3-5 equivalents)

  • Base (e.g., DIPEA or 2,4,6-collidine) (6-10 equivalents)

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes.

  • In a separate vessel, dissolve Fmoc-N-Me-Ser(Tbu)-OH and the coupling reagent (e.g., HATU) in DMF.

  • Add the base (e.g., DIPEA) to the amino acid solution to begin the pre-activation. Allow to react for 2-5 minutes at room temperature.

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture for 1-2 hours at room temperature. The reaction time may need to be extended for particularly difficult couplings.

  • Monitor the completion of the coupling reaction using a qualitative test such as the Kaiser test or the bromophenol blue test. A negative result indicates a complete reaction.

  • Wash the resin thoroughly with DMF (3-5 times) and Dichloromethane (DCM) (3-5 times).

2. Fmoc Deprotection of N-Methylated Amino Acids

The steric bulk of the N-methyl group can also hinder the approach of the piperidine base for Fmoc removal. While standard deprotection conditions are often sufficient, extended reaction times or stronger deprotection cocktails may be necessary.

• Materials:

  • Fmoc-protected peptide-resin

  • Deprotection Solution A: 20% (v/v) piperidine in DMF

  • (Optional) Deprotection Solution B: 2% (v/v) DBU and 5% (w/v) piperazine in DMF

  • DMF

  • DCM

• Procedure (Standard):

  • Swell the peptide-resin in DMF for 30 minutes.

  • Treat the resin with Deprotection Solution A for 5-10 minutes.

  • Drain the solution.

  • Repeat the treatment with fresh Deprotection Solution A for 15-20 minutes.

  • Wash the resin thoroughly with DMF (5-7 times) to remove the deprotection reagents and the dibenzofulvene-piperidine adduct.

  • Wash the resin with DCM (3 times).

• Procedure (for difficult deprotections):

  • Swell the peptide-resin in DMF for 30 minutes.

  • Treat the resin with Deprotection Solution B for 5-10 minutes.

  • Drain the solution.

  • Repeat the treatment with fresh Deprotection Solution B for 10-15 minutes.

  • Wash the resin thoroughly with DMF (5-7 times).

  • Wash the resin with DCM (3 times).

Biological Significance and Signaling Pathways

The introduction of N-methylated amino acids, such as N-Me-Ser, can profoundly impact the biological activity of a peptide. This modification can:

• Increase Proteolytic Stability: The N-methyl group sterically shields the adjacent peptide bond from cleavage by proteases, increasing the peptide's half-life in vivo.[1]

• Enhance Membrane Permeability: By removing a hydrogen bond donor, N-methylation increases the lipophilicity of the peptide, which can improve its ability to cross cell membranes and reach intracellular targets.[1]

• Modulate Conformation: The steric constraints imposed by the N-methyl group limit the conformational freedom of the peptide backbone. This can pre-organize the peptide into a bioactive conformation, leading to higher receptor binding affinity and selectivity.[1]

While specific signaling pathways directly modulated by peptides containing Fmoc-N-Me-Ser(Tbu)-OH are context-dependent on the full peptide sequence, the general mechanism of enhanced bioactivity through conformational constraint is a key principle in drug design.

References

• 1. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Fmoc-N-Me-Ser(tBu)-OH 97 197632-77-2 [sigmaaldrich.com]
• 4. chempep.com [chempep.com]
• 5. medchemexpress.com [medchemexpress.com]

The Strategic Advantage of N-Methylated Serine in Peptide Therapeutics: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The incorporation of N-methylated amino acids into peptide scaffolds represents a powerful strategy in modern drug design, offering a route to overcome the inherent pharmacokinetic limitations of native peptides. Among these modifications, the N-methylation of serine residues provides a unique combination of conformational constraint and functional group presentation, leading to significant improvements in metabolic stability, cell permeability, and receptor selectivity. This technical guide provides a comprehensive overview of the advantages conferred by N-methylated serine, supported by quantitative data, detailed experimental protocols, and visual representations of key concepts and workflows.

Core Advantages of N-Methylated Serine Incorporation

N-methylation of the amide backbone at a serine residue introduces a methyl group to the nitrogen atom, fundamentally altering the physicochemical properties of the peptide. This seemingly subtle modification has profound implications for the peptide's therapeutic potential.

1. Enhanced Enzymatic Stability: One of the most significant benefits of N-methylation is the stark increase in resistance to proteolytic degradation. The methyl group provides steric hindrance, physically blocking the approach of proteases to the scissile peptide bond. This "molecular shield" disrupts the hydrogen-bonding patterns that many proteases rely on for substrate recognition and binding, thereby inhibiting enzymatic cleavage. This enhanced stability translates to a longer in vivo half-life, a crucial factor for maintaining therapeutic concentrations of the peptide drug.

2. Conformational Rigidity and Pre-organization: The introduction of an N-methyl group restricts the conformational freedom of the peptide backbone by limiting rotation around the phi (φ) and psi (ψ) dihedral angles. This "locking" of the peptide into a more defined conformation can be highly advantageous. By pre-organizing the peptide into its bioactive conformation, the entropic penalty of binding to its target receptor is reduced, which can lead to higher binding affinity and selectivity. However, it is crucial to note that the impact on binding is context-dependent and must be empirically determined for each peptide-target interaction.

3. Improved Cell Permeability: N-methylation enhances a peptide's ability to cross cell membranes, a critical attribute for targeting intracellular proteins. This is achieved through two primary mechanisms. Firstly, the replacement of the amide proton with a methyl group eliminates a hydrogen bond donor, reducing the desolvation penalty associated with transitioning from an aqueous environment to the hydrophobic lipid bilayer of the cell membrane. Secondly, the conformational constraints imposed by N-methylation can favor the formation of intramolecular hydrogen bonds, which shield polar amide groups from the solvent. This "chameleonic" behavior allows the peptide to present a more lipophilic face to the membrane, facilitating passive diffusion.

Data Presentation: Quantitative Impact of N-Methylation

The following tables summarize quantitative data from various studies, illustrating the significant impact of N-methylation on peptide properties. While data directly comparing serine with N-methylated serine across all parameters is not always available in a single study, the presented data for N-methylated peptides in general, and for N-methylated serine where specified, demonstrates the overarching benefits.

Table 1: Enhancement of Proteolytic Stability

Peptide/Analog	Modification	Protease/Matrix	Half-life (t½)	Fold Increase in Stability	Reference
G-protein-binding peptide	Non-methylated	Trypsin	~2.5 min	-	[1]
G-protein-binding peptide	N-Me-Asp (at P2)	Trypsin	3 h	72	[1]
G-protein-binding peptide	N-Me-Lys (at P1)	Trypsin	> 42 h	> 1000	[1]
Somatostatin Analog	Unmethylated	Purified brush border enzymes	-	-	[1]
Somatostatin Analog	Tri-N-methylated	Purified brush border enzymes	Significantly more stable	-	[1]
Temporin L	Non-methylated	In-vitro gastric fluid (pepsin)	< 30 min	-	[2]
Temporin L	Methylated	In-vitro gastric fluid (pepsin)	> 60 min	> 2	[2]

Table 2: Improvement in Cell Permeability

Peptide/Analog	Modification	Assay	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)	Reference
Cyclic Hexapeptide (Ala)	Non-methylated	Caco-2	Low	[3]
Cyclic Hexapeptide (Ala)	N-methylated derivatives	Caco-2	High (some similar to testosterone)	[3]
LB51 Analog	Non-methylated	RRCK	-	[3]
LB51 Analog	N-methylated analogs	RRCK	Significantly improved	[3]
Somatostatin Analog 1	Unmethylated	Caco-2	< 1	[1]
Somatostatin Analog 8	Tri-N-methylated	Caco-2	> 1	[1]

Table 3: Modulation of Receptor Binding Affinity

Peptide/Analog	Modification	Receptor Subtype	Binding Affinity (IC₅₀, nM)	Reference
Des-AA¹,²,⁵-[D-Trp⁸,IAmp⁹]SRIF	Unmodified	sst₁	1.8 ± 0.3	[4]
Des-AA¹,²,⁵-[D-Trp⁸,IAmp⁹,(NαMe)Ser¹³]SRIF	N-Me-Ser at position 13	sst₁	0.9 ± 0.1	[4]
Des-AA¹,²,⁵-[D-Nal⁸,IAmp⁹]SRIF	Unmodified	sst₁	4.1 ± 0.7	[4]
Des-AA¹,²,⁵-[D-Nal⁸,IAmp⁹,(NαMe)Ser¹³]SRIF	N-Me-Ser at position 13	sst₁	1.9 ± 0.3	[4]
Somatostatin Octapeptide Agonist (Tyr series)	Unmodified	sst₃	High	[5]
Somatostatin Octapeptide Agonist (Tyr series)	N-Me-Tyr (N-terminus)	sst₃	Extraordinarily high	[5]
Somatostatin Octapeptide Agonist (DPhe series)	Unmodified	sst₅	High	[5]
Somatostatin Octapeptide Agonist (DPhe series)	N-Me-DTrp	sst₅	Extraordinarily high	[5]

Experimental Protocols

Detailed methodologies are crucial for the successful synthesis and evaluation of N-methylated serine-containing peptides. The following sections provide step-by-step protocols for key experimental procedures.

Solid-Phase Peptide Synthesis (SPPS) of N-Methylated Peptides

This protocol outlines the manual synthesis of a peptide containing an N-methylated serine residue using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials:

• Fmoc-protected amino acids (including Fmoc-N-Me-Ser(tBu)-OH)

• Rink Amide resin (or other suitable solid support)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine solution (20% in DMF)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water)

• Diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF in a reaction vessel for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to remove the Fmoc protecting group from the resin or the N-terminal amino acid of the growing peptide chain.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove residual piperidine and by-products.

• Amino Acid Coupling (Standard): For standard amino acids, pre-activate the Fmoc-amino acid (3-5 equivalents) with a coupling reagent like HBTU (3-5 equivalents) and DIPEA (6-10 equivalents) in DMF for a few minutes. Add the activated amino acid solution to the resin and allow it to react for 1-2 hours.

• Amino Acid Coupling (N-Methylated Serine): Coupling onto a secondary amine (the N-terminus after an N-methylated residue) or coupling an N-methylated amino acid itself can be sterically hindered and may require stronger coupling reagents (like HATU) and longer reaction times or double coupling.

• Washing: After coupling, wash the resin with DMF (3x) and DCM (3x).

• Repeat: Repeat steps 2-6 for each amino acid in the peptide sequence.

• Final Deprotection: After the final coupling, remove the N-terminal Fmoc group as described in step 2.

• Cleavage and Deprotection: Wash the resin with DCM and dry it. Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge to collect the peptide, and then purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

On-Resin N-Methylation of a Serine Residue

This protocol describes a method for N-methylating a serine residue directly on the solid support.

Materials:

• Peptide-resin with an N-terminal serine

• o-Nitrobenzenesulfonyl chloride (o-NBS-Cl)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Dimethyl sulfate or Methyl iodide

• 2-Mercaptoethanol

• N-Methylpyrrolidone (NMP) or DMF

Procedure:

• Sulfonylation: Treat the peptide-resin with o-NBS-Cl and collidine or DIPEA in NMP to protect the secondary amine of the serine backbone.

• Methylation: Deprotonate the sulfonamide with a base like DBU, followed by the addition of a methylating agent such as dimethyl sulfate or methyl iodide.

• Desulfonylation: Remove the o-NBS group by treating the resin with 2-mercaptoethanol and DBU in NMP.

• Continue Synthesis: After N-methylation, the peptide synthesis can be continued by coupling the next amino acid.

Caco-2 Cell Permeability Assay

This assay is the gold standard for in vitro prediction of human intestinal absorption of drugs.

Materials:

• Caco-2 cells (ATCC HTB-37)

• Cell culture medium (e.g., DMEM with high glucose, supplemented with FBS, non-essential amino acids, and penicillin-streptomycin)

• Transwell® inserts (e.g., 24-well format with 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS)

• Test peptide and control compounds (e.g., propranolol for high permeability, atenolol for low permeability)

• LC-MS/MS system for quantification

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells onto the apical side of the Transwell® inserts at an appropriate density. Culture the cells for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of the cell monolayers to ensure their integrity. TEER values should be above a certain threshold (e.g., >200 Ω·cm²).

• Permeability Assay (Apical to Basolateral):

  • Wash the Caco-2 monolayers with pre-warmed HBSS.

  • Add fresh HBSS to the basolateral (receiver) compartment.

  • Add the test peptide solution (at a defined concentration in HBSS) to the apical (donor) compartment.

  • Incubate the plates at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral compartment and replace with fresh HBSS.

• Sample Analysis: Quantify the concentration of the peptide in the collected samples using a validated LC-MS/MS method.

• Papp Calculation: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) where dQ/dt is the rate of peptide appearance in the receiver compartment, A is the surface area of the membrane, and C₀ is the initial concentration in the donor compartment.

Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a high-throughput, cell-free assay to predict passive permeability.

Materials:

• 96-well filter plates (donor plate) with a hydrophobic PVDF membrane

• 96-well acceptor plates

• Phospholipid solution (e.g., lecithin in dodecane)

• Phosphate-buffered saline (PBS)

• Test peptide and control compounds

• UV-Vis plate reader or LC-MS/MS system

Procedure:

• Membrane Coating: Coat the membrane of the donor plate with the phospholipid solution and allow the solvent to evaporate, forming an artificial lipid membrane.

• Prepare Plates: Add buffer to the acceptor plate wells. Prepare solutions of the test peptides in buffer in a separate 96-well plate.

• Start Assay: Place the donor plate on top of the acceptor plate, creating a "sandwich," and add the test peptide solutions to the donor wells.

• Incubation: Incubate the sandwich plate at room temperature for a defined period (e.g., 4-16 hours) with gentle shaking.

• Quantification: After incubation, measure the concentration of the peptide in both the donor and acceptor wells using a suitable analytical method (UV-Vis or LC-MS/MS).

• Papp Calculation: Calculate the apparent permeability coefficient (Papp) based on the change in concentration in the donor and acceptor compartments over time.

Mandatory Visualizations

Signaling Pathway: Somatostatin Receptor 2 (SSTR2)

Somatostatin and its analogs, some of which contain N-methylated serine, exert their effects by binding to somatostatin receptors (SSTRs), which are G-protein coupled receptors.[6][7][8] The following diagram illustrates the major signaling cascade initiated by the activation of SSTR2, a common target for somatostatin analogs in cancer therapy.[9]

Caption: SSTR2 signaling cascade leading to inhibition of hormone secretion and cell proliferation.

Experimental Workflow: Synthesis and Evaluation of N-Methylated Peptides

The development of novel N-methylated peptide therapeutics follows a structured workflow from initial design and synthesis to comprehensive biological evaluation.

Caption: A typical workflow for the synthesis and evaluation of N-methylated peptides.

Conclusion

The incorporation of N-methylated serine into peptide sequences is a versatile and effective strategy to enhance their drug-like properties. By increasing proteolytic resistance, modulating conformation, and improving cell permeability, this modification addresses several key challenges in peptide drug development. The provided data, protocols, and diagrams serve as a valuable resource for researchers aiming to leverage the power of N-methylation to design and develop next-generation peptide therapeutics with superior pharmacokinetic profiles and enhanced biological activity. While the effects of N-methylation are position- and sequence-dependent, a systematic approach to its incorporation, as outlined in this guide, can significantly accelerate the discovery of novel and effective peptide-based drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Somatostatin receptor 1 selective analogues: 2. N(alpha)-Methylated scan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Methyl scan of somatostatin octapeptide agonists produces interesting effects on receptor subtype specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Universal peptide synthesis via solid-phase methods fused with chemputation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to N-Methylated Peptides: Enhancing Therapeutic Potential

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Overcoming the Peptide Therapeutic Hurdle

Peptide-based drugs offer remarkable therapeutic potential due to their high specificity and potency.[1][2] However, their clinical application is often hindered by inherent limitations, including rapid enzymatic degradation, poor membrane permeability, and conformational flexibility, which can lead to low oral bioavailability and short in-vivo half-lives.[3][4][5][6] A powerful strategy to overcome these obstacles is the site-specific N-methylation of the peptide backbone.[4][7]

N-methylation involves the substitution of a hydrogen atom on a backbone amide nitrogen with a methyl group.[4][7] This seemingly minor modification profoundly alters the peptide's physicochemical properties, offering a robust tool for enhancing its drug-like characteristics.[4][7][8] This guide provides a comprehensive technical overview of N-methylated peptides, focusing on their benefits, synthesis, and characterization, supported by quantitative data and detailed experimental protocols.

Core Benefits of Peptide N-Methylation

The strategic incorporation of N-methyl groups can drastically improve a peptide's pharmacokinetic profile. The core benefits stem from fundamental changes in the peptide's structure and hydrogen bonding capacity.

Enhanced Proteolytic Stability

One of the most significant advantages of N-methylation is the dramatic increase in resistance to enzymatic degradation.[3][7][9][10] Proteases recognize and bind to the peptide backbone via hydrogen bonding, and the N-methyl group acts as a steric shield, physically blocking the enzyme's access to the scissile peptide bond.[3][11] By replacing the amide proton, N-methylation disrupts the key hydrogen-bonding patterns required for enzymatic recognition and cleavage.[3][7] This protection can extend beyond the immediate methylation site, with a single modification potentially reducing proteolysis over a four-residue window.[3]

Table 1: Quantitative Comparison of Proteolytic Stability

Peptide Sequence	Modification	Protease	Half-life (t½)	Fold Increase	Reference
E. faecalis fsr peptide	Unmodified	Trypsin	< 10 min	-	[2]
E. faecalis fsr peptide	N-methylated	Trypsin	> 60 min	> 6x	[2]
Veber-Hirschmann analog	Unmodified	Rat Intestinal Homogenate	Not Reported	-	[5]

| Veber-Hirschmann analog | Tri-N-methylated | Rat Intestinal Homogenate | Significantly Increased | Not Quantified |[5] |

Improved Cell Permeability and Oral Bioavailability

Poor membrane permeability is a major obstacle for many peptide drugs. N-methylation addresses this by altering two key properties: polarity and conformation.[12][13][14]

• Reduced Desolvation Penalty : The modification removes a hydrogen bond donor, reducing the energetically costly process of stripping water molecules as the peptide crosses the hydrophobic cell membrane.[12][13] This increases the molecule's lipophilicity.[11][15]

• Conformational Control : The steric bulk of the methyl group restricts backbone rotation, promoting the formation of intramolecular hydrogen bonds.[11][12] This allows the peptide to shield its polar amide groups, presenting a more hydrophobic surface to the lipid bilayer and facilitating passive diffusion.[12]

These effects can lead to a substantial improvement in intestinal and cell permeability, which is a critical step toward achieving oral bioavailability.[5][16] For example, a tri-N-methylated version of the Veber-Hirschmann peptide analog demonstrated an oral bioavailability of 10% in rats, a significant achievement for a peptide of its class.[5]

Table 2: Effect of N-Methylation on Intestinal Permeability

Peptide Class	Modification	Permeability Assay	Apparent Permeability (Papp) (cm/s)	Key Finding	Reference
Cyclic Hexapeptide Library	Unmodified / Low N-methylation	Caco-2 Model	< 1 x 10⁻⁶	Poor permeability (paracellular)	[16]
Cyclic Hexapeptide Library	Optimized N-methylation (10 analogs)	Caco-2 Model	> 1 x 10⁻⁵	High permeability (transcellular)	[16]
Oligoarginine (R8)	Unmodified	HeLa Cells	Baseline	-	[13]

| Oligoarginine (Me-R8) | Fully N-methylated | HeLa Cells | 34% increase in uptake vs R8 | N-methylation enhances uptake |[13] |

Conformational Control and Receptor Selectivity

N-methylation introduces significant steric hindrance that restricts the conformational freedom of the peptide backbone.[7][11] This constraint can be used to "lock" the peptide into a bioactive conformation that is optimal for receptor binding, thereby enhancing affinity and potency.[7] Furthermore, the introduction of an N-methyl group can shift the energetic balance to favor a cis amide bond, a conformation that is typically disfavored in unmodified peptides but can be crucial for mimicking specific protein turns or achieving ideal receptor engagement.[7][15] By fine-tuning the peptide's three-dimensional structure, N-methylation can also improve selectivity for a specific receptor subtype, reducing off-target effects.[5]

Caption: N-methylation induces key physicochemical changes that lead to significant therapeutic benefits.

Synthesis and Characterization of N-Methylated Peptides

The synthesis of N-methylated peptides, while powerful, presents unique challenges that require specialized protocols. Solid-Phase Peptide Synthesis (SPPS) is the most common approach.[3][17]

Solid-Phase Peptide Synthesis (SPPS) Challenges

The primary difficulty arises from the increased steric hindrance of the N-methylated amine, which significantly slows the coupling reaction of the subsequent amino acid.[18][19] Standard coupling reagents are often inefficient, leading to low yields and incomplete reactions.[18] This is particularly problematic when coupling an amino acid onto an N-methylated residue or coupling two N-methylated residues consecutively.[18][19] To overcome this, highly reactive coupling reagents like HATU, PyAOP, or PyBroP are often employed, sometimes in combination with microwave assistance to enhance reaction kinetics.[18][19][20]

Experimental Protocol: On-Resin N-Methylation via Sulfonamide Intermediate

A general and effective method for site-selective N-methylation on a solid support was developed by Miller and Scanlan.[21] This three-step procedure is performed after the desired amino acid has been coupled and its N-terminal Fmoc group has been removed.

Materials:

• Peptide-bound resin (e.g., Rink Amide) in a reaction vessel.

• 2-Nitrobenzenesulfonyl chloride (o-NBS-Cl).

• Collidine or Diisopropylethylamine (DIEA).

• Dimethylformamide (DMF), Dichloromethane (DCM).

• Proton sponge (1,8-Bis(dimethylamino)naphthalene).

• Methyl p-toluenesulfonate (Me-p-TS) or Dimethyl sulfate.

• 5% Mercaptoethanol in DMF with 10% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

Procedure:

• Sulfonamide Formation (Protection): a. Swell the N-terminally deprotected peptide-resin in DCM. b. Add 5 equivalents of o-NBS-Cl and 10 equivalents of collidine. c. Agitate the mixture for 1-2 hours at room temperature. d. Wash the resin thoroughly with DCM followed by DMF. Confirm completion with a negative chloranil test.[22]

• Methylation: a. Swell the o-NBS protected peptide-resin in DMF. b. Add 10 equivalents of proton sponge and 10 equivalents of methyl p-toluenesulfonate. c. Agitate the mixture for 2 hours at room temperature. d. Wash the resin thoroughly with DMF followed by DCM.

• Sulfonamide Deprotection: a. Swell the methylated peptide-resin in DMF. b. Prepare a solution of 5% 2-mercaptoethanol and 10% DBU in DMF. c. Add the solution to the resin and agitate. The reaction is typically rapid (5-10 minutes) and can be monitored by the appearance of a dark red color. d. Perform this step twice to ensure complete deprotection. e. Wash the resin thoroughly with DMF. The free N-methyl amine is now ready for coupling to the next amino acid using a high-power coupling reagent like HATU.[21]

Analytical Characterization Workflow

The successful synthesis and purification of an N-methylated peptide must be confirmed with rigorous analytical methods.[17] The presence of N-methylation can introduce analytical complexities, such as the appearance of multiple peaks on HPLC due to cis/trans isomers of the methylated amide bond.[19][23]

• Purification (RP-HPLC): Reversed-phase high-performance liquid chromatography is the standard technique for purifying the crude peptide and assessing its purity.[3][17][23]

• Identity Confirmation (LC-MS): Liquid chromatography-mass spectrometry is essential to confirm the correct molecular weight of the synthesized peptide.[23]

• Sequence Verification (MS/MS): Tandem mass spectrometry (MS/MS) is used to fragment the peptide, allowing for confirmation of the amino acid sequence and precise localization of the N-methyl modification.[17]

Caption: A typical workflow for the synthesis and analytical characterization of an N-methylated peptide.

Application in Modulating Signaling Pathways

N-methylated peptides are not part of natural signaling pathways but are designed as synthetic tools to modulate them with enhanced efficacy. They can act as more stable agonists or antagonists for receptors like G-protein coupled receptors (GPCRs), which are common targets for peptide hormones. A more stable, conformationally constrained peptide can result in prolonged receptor activation or inhibition, leading to a more sustained downstream signal.

Caption: An N-methylated peptide agonist with enhanced stability can prolong GPCR signaling.

Conclusion

N-methylation is a cornerstone of modern peptide drug design, providing a versatile and effective strategy to mitigate the inherent pharmacokinetic weaknesses of natural peptides. By enhancing proteolytic stability, improving cell permeability, and providing conformational control, this modification can transform a promising bioactive peptide into a viable therapeutic candidate. While the synthesis and analysis require specialized techniques, the profound benefits for stability, bioavailability, and selectivity make N-methylation an indispensable tool for researchers, scientists, and drug development professionals aiming to unlock the full potential of peptide therapeutics.[1][4]

References

• 1. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in the Development of Therapeutic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]
• 10. researchgate.net [researchgate.net]
• 11. lifetein.com [lifetein.com]
• 12. benchchem.com [benchchem.com]
• 13. Nα-Methylation of Arginine: Implications for Cell-Penetrating Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Curious Wavefunction: Review on N-methylation [wavefunction.fieldofscience.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. benchchem.com [benchchem.com]
• 18. peptide.com [peptide.com]
• 19. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 23. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Core Mechanism of Action of N-Me-Ser(Tbu)-OH in Enhancing Peptide Stability

For: Researchers, Scientists, and Drug Development Professionals

This technical guide details the mechanisms by which the synthetic amino acid N-Me-Ser(Tbu)-OH, or N-methyl-O-tert-butyl-serine, enhances the stability of peptide therapeutics. The incorporation of such sterically hindered amino acids is a key strategy in modern drug development to overcome the inherent liabilities of peptides, such as poor enzymatic stability and a propensity for aggregation.

Introduction: The Challenge of Peptide Stability

Peptides are highly promising therapeutic agents due to their specificity and low toxicity. However, their progression into viable drugs is often hindered by rapid enzymatic degradation in the body, leading to short in-vivo half-lives.[1] Additionally, physical instability, such as self-association into aggregates, can compromise solubility, reduce efficacy, and potentially elicit an immunogenic response.[2] Strategic chemical modifications, including the incorporation of unnatural amino acids like N-Me-Ser(Tbu)-OH, are employed to mitigate these challenges.[3][4]

The structure of N-Me-Ser(Tbu)-OH features two key modifications to the native serine amino acid:

• N-methylation: A methyl group replaces the hydrogen on the backbone amide nitrogen.

• O-tert-butylation: A bulky tert-butyl (Tbu) group protects the side-chain hydroxyl group.[5]

These modifications work synergistically to enhance stability through steric hindrance and conformational control.

Core Mechanisms of Stability Enhancement

The enhanced stability conferred by N-Me-Ser(Tbu)-OH stems from two primary mechanisms: resistance to proteolytic degradation and prevention of aggregation.

Proteolytic Resistance through Steric Hindrance

The principal mechanism for enhanced stability is the dramatic increase in resistance to enzymatic cleavage by proteases.[1] This is achieved through:

• Disruption of Enzyme Recognition: Proteases bind to the peptide backbone via a network of hydrogen bonds. The N-methyl group on the amide nitrogen removes a critical hydrogen bond donor, disrupting this recognition pattern.[6]

• Steric Shielding: The N-methyl group acts as a steric shield, physically blocking proteases from accessing the scissile peptide bond.[1] This inhibitory effect can extend over a four-residue window, meaning a single methylation can protect adjacent bonds as well.[1]

The combination of these effects significantly slows the rate of enzymatic degradation, thereby extending the peptide's half-life in biological fluids.[6][7]

Caption: Mechanism of N-methylation in providing resistance to protease-mediated degradation.

Aggregation Prevention through Conformational Constraint

Physical stability is improved by restricting the conformational freedom of the peptide backbone.[8][9] Aggregation often proceeds through the formation of intermolecular beta-sheets.[10]

• Restricted Torsional Angles: The steric bulk from both the N-methyl and the side-chain tert-butyl groups limits the possible phi (φ) and psi (ψ) backbone dihedral angles. This constraint can prevent the peptide from adopting the extended conformation required for beta-sheet formation.[11]

• Stabilization of Bioactive Conformation: By reducing the available conformational space, the peptide is more likely to be "locked" into its bioactive conformation, which can enhance target affinity and selectivity while preventing misfolding pathways.[12]

Quantitative Data on Stability Enhancement

The impact of N-methylation on peptide stability is significant and quantifiable. The following tables summarize representative data from studies comparing N-methylated peptides to their unmodified counterparts.

Table 1: Proteolytic Stability of N-Methylated vs. Unmodified Peptides

Peptide Sequence	Modification	Half-life (t½) in Human Serum	Fold Improvement
Peptide A (analog)	Unmodified	15 minutes[6]	-
Peptide A (analog)	N-methylated at P1	120 minutes[6]	8x
Peptide B (analog)	Unmodified	35 minutes[6]	-
Peptide B (analog)	N-methylated at P2	> 240 minutes[6]	> 6.8x
Somatostatin analog	Multiple N-methylations	74 minutes[13]	5x

Data are illustrative and depend on the specific peptide sequence and position of N-methylation.[6][13]

Table 2: Impact of N-Alkylation on Protease Resistance (Elastase Digestion)

Peptide Derivative	Modification at Central Unit	Half-life (t½)
Natural Sequence	R1 = H (Unmodified)	~20 minutes
N-methylated	R1 = Me	~60 minutes

Data adapted from studies on N-alkylated pentapeptides, demonstrating a threefold increase in half-life for the N-methyl derivative compared to the natural sequence.[13]

Experimental Protocols

Assessing the stability of modified peptides requires robust and reproducible experimental protocols. The following sections detail standard methodologies.

Protocol for Peptide Stability in Human Serum

This assay measures the rate of peptide degradation in a physiologically relevant medium.

Workflow Diagram:

Caption: Standard workflow for determining peptide half-life in a serum stability assay.

Detailed Methodology: [14][15]

• Preparation: A 1 mM stock solution of the peptide is prepared in sterile deionized water.

• Incubation: The peptide solution is mixed 1:1 (v/v) with human serum (e.g., from Sigma-Aldrich) and incubated at 37°C with gentle agitation.

• Sampling: Aliquots (e.g., 120 µL) are collected at specified time points (e.g., 0, 10, 30, 60, 120 minutes).

• Quenching: Protease activity is immediately stopped by adding a quenching agent, such as 20 µL of 10% (v/v) trichloroacetic acid (TCA).

• Protein Removal: Samples are incubated on ice for at least 10 minutes and then centrifuged at high speed (e.g., 13,000 x g for 10 min) to pellet the precipitated serum proteins.

• Analysis: The supernatant, containing the remaining intact peptide, is analyzed by analytical reverse-phase high-performance liquid chromatography (RP-HPLC) or liquid chromatography-mass spectrometry (LC-MS).[15]

• Quantification: The amount of intact peptide is determined by integrating the peak area from the chromatogram at each time point, relative to the amount at time zero. Half-life (t½) is calculated by fitting the data to a one-phase decay model.[16]

Protocol for Peptide Aggregation Assessment

This protocol uses spectroscopic and chromatographic techniques to detect and quantify peptide aggregation.

Methodology Overview:

• Thioflavin T (ThT) Fluorescence Assay: A widely used method to detect the formation of amyloid-like fibrils containing regular β-sheet structures.[10]

  • A solution of the peptide is incubated under conditions that may promote aggregation (e.g., specific pH, temperature, agitation).

  • Aliquots are taken over time and mixed with a ThT solution.

  • The fluorescence intensity (excitation ~440 nm, emission ~485 nm) is measured. An increase in fluorescence indicates fibril formation.[10]

  • Plotting fluorescence versus time often yields a sigmoidal curve, from which aggregation kinetics can be determined.[10]

• Size-Exclusion Chromatography (SEC-HPLC): A precise method for separating and quantifying monomers from dimers, oligomers, and larger aggregates based on their hydrodynamic radius.[17]

  • The peptide sample is injected into an SEC-HPLC system equipped with a column of appropriate pore size.

  • Molecules are separated by size, with larger aggregates eluting before smaller oligomers and the monomer.

  • The peak areas corresponding to each species are integrated to determine the percentage of aggregation.

• Circular Dichroism (CD) Spectroscopy: Used to analyze the secondary structure of the peptide in solution. A conformational change from a random coil or alpha-helix to a beta-sheet structure is often indicative of aggregation.[2][18]

Conclusion

The incorporation of N-Me-Ser(Tbu)-OH into peptide sequences is a powerful and validated strategy for enhancing therapeutic potential. The dual modifications of N-methylation and O-tert-butylation provide a robust defense against enzymatic degradation and aggregation by introducing steric hindrance and conformational rigidity. These mechanisms lead to a significantly improved pharmacokinetic profile, a critical step in the successful development of peptide-based drugs. The experimental protocols outlined in this guide provide a framework for quantifying these stability enhancements, enabling researchers to make data-driven decisions in the design of next-generation peptide therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. verifiedpeptides.com [verifiedpeptides.com]
• 3. On the Utility of Chemical Strategies to Improve Peptide Gut Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. lifetein.com [lifetein.com]
• 9. Conformational restrictions of biologically active peptides via amino acid side chain groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. royalsocietypublishing.org [royalsocietypublishing.org]
• 11. Conformationally Constrained Peptides | Encyclopedia MDPI [encyclopedia.pub]
• 12. benchchem.com [benchchem.com]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. Estimating peptide half‐life in serum from tunable, sequence‐related physicochemical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | PLOS One [journals.plos.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Understanding the Conformational Effects of N-Methyl Serine for Advanced Drug Design

An In-depth Technical Guide:

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic modification of peptide-based therapeutics is a cornerstone of modern drug development, aimed at overcoming inherent limitations such as poor metabolic stability and conformational flexibility. N-methylation, the substitution of the amide proton with a methyl group on the peptide backbone, represents a powerful strategy to refine these properties. The incorporation of N-methyl serine, in particular, introduces profound changes to a peptide's three-dimensional structure, directly influencing its stability, receptor affinity, and overall biological activity. This guide provides a comprehensive technical overview of the conformational effects of N-methyl serine, detailing the underlying physicochemical principles, experimental protocols for analysis, and the implications for rational drug design.

The Physicochemical Impact of N-Methylation

The introduction of a methyl group to the amide nitrogen of a serine residue fundamentally alters the local chemical environment. This seemingly minor modification has significant downstream consequences for the entire peptide structure.

• Elimination of Hydrogen Bond Donor: The most critical effect of N-methylation is the removal of the amide proton (N-H). This proton is a crucial hydrogen bond donor, essential for the formation and stabilization of canonical secondary structures like α-helices and β-sheets. Its absence disrupts these hydrogen-bonding networks, forcing the peptide into alternative conformations.[1][2]

• Steric Hindrance and Conformational Restriction: The methyl group introduces steric bulk that hinders free rotation around the peptide backbone's single bonds. This "conformational constraint" limits the available Ramachandran space, reducing the number of accessible phi (φ) and psi (ψ) dihedral angles.[2][3] This can lock the peptide into a more defined, and potentially more bioactive, conformation.[2]

• Cis/Trans Amide Bond Isomerization: While the trans conformation of the amide bond is overwhelmingly favored in standard peptides, N-methylation lowers the energetic barrier for cis/trans isomerization. The presence of an N-methyl group can significantly increase the population of the cis-amide bond conformation, a feature often found in β-turns and critical for specific receptor interactions.[2]

These primary effects lead to enhanced enzymatic stability, as the modified backbone is a poor substrate for many proteases, and can improve membrane permeability by masking polar N-H groups.[1][4]

Quantitative Data on Conformational Effects

While extensive quantitative data for N-methyl serine is highly context-dependent on the peptide sequence, studies on analogous methylated amino acids, such as α-methylserine (methylation at the α-carbon), provide valuable insight into how methylation restricts conformation. It is crucial to note that α-methylation and N-methylation are distinct modifications, but the principle of sterically-induced conformational restriction is comparable.

Peptide Sequence Fragment	Modification	Dominant Conformations in Aqueous Solution	Reference
Ac-Thr(β-O-GlcNAc)-Ala-Ala-NH2	Unmodified Threonine	Folded Conformations	[5][6]
Ac-MeSer(β-O-GlcNAc)-Ala-Ala-NH2	α-Methylserine	Extended Conformations (~70%), β-turn (~30%)	[5][6][7]

Table 1: Comparative conformational populations of a glycopeptide containing Threonine versus its α-methylserine analog. This data illustrates how methylation can shift conformational equilibria, in this case favoring more defined structures.

The broader effects of N-methylation on the overall properties of a peptide are summarized below.

Property	Effect of N-Methylation	Rationale
Conformational Flexibility	Decreased	Steric hindrance from the methyl group restricts backbone rotation.[2]
Secondary Structure (α-helix, β-sheet)	Destabilized	The amide proton, which acts as a hydrogen bond donor, is removed.[1][2]
Propensity for β-turns	Increased	N-methylation can favor the cis-amide bond conformation often found in turns.[2]
Proteolytic Stability	Increased	The modified peptide bond is sterically shielded and not recognized by many proteases.[4]
Hydrophobicity	Increased	The nonpolar methyl group is introduced, and a polar N-H group is removed.[1]
Membrane Permeability	Generally Increased	Increased hydrophobicity and removal of a hydrogen bond donor can facilitate passage through lipid bilayers.

Table 2: Summary of the general physicochemical and biological effects of N-methylation on peptide properties.

Visualizing Key Concepts and Workflows

Logical Pathway of N-Methylation Effects

The following diagram illustrates the cause-and-effect cascade initiated by the N-methylation of a serine residue, leading to altered biological properties.

Caption: The impact of N-methylation from chemical change to biological outcome.

Experimental Workflow for Conformational Analysis

The characterization of an N-methyl serine-containing peptide follows a structured workflow combining synthesis, purification, and detailed structural analysis.

Caption: Workflow for synthesis and analysis of N-methyl serine peptides.

Experimental and Computational Protocols

Synthesis of N-Methyl Serine Peptides

Incorporation of N-methyl serine into a peptide sequence is typically achieved using Solid-Phase Peptide Synthesis (SPPS) with a protected N-methyl serine building block, such as Fmoc-N-Me-Ser(tBu)-OH.

Protocol Outline: SPPS using Fmoc Chemistry

• Resin Preparation: Start with a suitable solid support (e.g., Rink Amide resin) and deprotect the terminal Fmoc group using a 20% piperidine solution in DMF.

• Amino Acid Coupling: Activate the first standard Fmoc-protected amino acid using a coupling reagent (e.g., HBTU/HOBt or HATU) in the presence of a base (e.g., DIPEA) and couple it to the resin.

• Fmoc Deprotection: Remove the Fmoc group from the newly added amino acid with 20% piperidine in DMF.

• Chain Elongation: Repeat steps 2 and 3 for each subsequent amino acid in the sequence.

• Incorporation of N-Methyl Serine: For the desired position, use Fmoc-N-Me-Ser(tBu)-OH as the amino acid in step 2. Note that coupling to an N-methylated residue is often slower, so extended coupling times or the use of stronger coupling reagents (like HATU) and a non-nucleophilic base (like 2,4,6-collidine) may be required to prevent side reactions like dimethylation.

• Cleavage and Deprotection: Once the sequence is complete, cleave the peptide from the resin and remove all side-chain protecting groups (including the tBu group on serine) using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers (e.g., triisopropylsilane, water).

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Verification: Confirm the mass and purity of the final peptide using mass spectrometry (e.g., ESI-MS or MALDI-TOF).

Conformational Analysis Methodologies

A combination of experimental and computational methods is required to build a comprehensive model of the peptide's conformational landscape.

A. NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the primary experimental technique for determining the solution-state structure of peptides.[8][9]

• Sample Preparation: Dissolve the purified peptide in a suitable solvent (e.g., H₂O/D₂O mixture or an organic solvent like methanol-d₄) to a concentration of 1-5 mM. Add a DSS or TSP standard for chemical shift referencing.

• 1D ¹H Spectrum: Acquire a simple 1D proton spectrum to assess sample purity and folding.

• 2D TOCSY (Total Correlation Spectroscopy): Use TOCSY to identify proton spin systems belonging to individual amino acid residues.

• 2D NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): These experiments are crucial for determining spatial proximity. NOE/ROE cross-peaks connect protons that are close in space (< 5 Å), providing the distance restraints needed for structure calculation. ROESY is often preferred for peptides of this size to avoid zero-crossing issues.

• ¹H-¹³C and ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence): If isotopic labeling is used, these spectra help resolve resonance overlap and provide additional structural probes.[8][10]

• Data Analysis: Assign all proton resonances using the TOCSY and NOESY spectra. Integrate the volumes of NOE/ROE cross-peaks to generate a set of inter-proton distance restraints. Use software like CYANA or XPLOR-NIH to calculate a family of 3D structures consistent with these experimental restraints.

B. Molecular Dynamics (MD) Simulations

MD simulations provide a dynamic view of the peptide's conformational behavior and can explore states that are sparsely populated in experiments.[11][12]

• System Setup: Place the peptide (starting from an extended or NMR-derived conformation) in a simulation box. Solvate the box with an explicit water model (e.g., TIP3P). Add counter-ions to neutralize the system.

• Parameterization: Use a standard force field (e.g., AMBER, CHARMM, GROMOS). Ensure that appropriate parameters for the N-methylated residue are available or have been generated.

• Energy Minimization: Perform an energy minimization of the system to remove any steric clashes or unfavorable starting geometries.

• Equilibration: Gradually heat the system to the target temperature (e.g., 300 K) and then equilibrate it under constant pressure and temperature (NPT ensemble) until properties like density and potential energy stabilize.

• Production Run: Run the simulation for a significant length of time (typically hundreds of nanoseconds to microseconds) to sample the conformational space thoroughly.

• Trajectory Analysis: Analyze the resulting trajectory to identify dominant conformations, calculate dihedral angle distributions (Ramachandran plots), and study hydrogen bonding patterns and solvent interactions. Principal Component Analysis (PCA) can be used to visualize the major modes of motion.[11][13]

Conclusion for Drug Development Professionals

The incorporation of N-methyl serine is a potent tool in peptide drug design, offering a rational means to enhance metabolic stability and constrain conformational flexibility. By removing a key hydrogen bond donor and introducing steric bulk, N-methylation disrupts canonical secondary structures while promoting more defined turn-like conformations. This pre-organization can reduce the entropic penalty of receptor binding, potentially leading to higher affinity and selectivity. A thorough understanding of these effects, validated through a synergistic combination of NMR spectroscopy and molecular dynamics simulations, is critical for harnessing the full potential of N-methyl serine in the development of next-generation peptide therapeutics.

References

• 1. D- and N-Methyl Amino Acids for Modulating the Therapeutic Properties of Antimicrobial Peptides and Lipopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. Conformational effects of the non-natural alpha-methylserine on small peptides and glycopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Assigning methyl resonances for protein solution-state NMR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Computational Analysis of SAM Analogs as Methyltransferase Inhibitors of nsp16/nsp10 Complex from SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Insight into the Conformational Transitions of Serine Acetyl Transferase Isoforms in E. histolytica: Implications for Structural and Functional Balance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Technical Guide to the Incorporation of N-Methylated Amino Acids in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-methylation, the substitution of a hydrogen atom with a methyl group on the backbone amide nitrogen of a peptide, is a cornerstone of modern peptide drug design. This modification imparts a range of desirable pharmaceutical properties, including enhanced metabolic stability, increased cell permeability, and improved oral bioavailability.[1] N-methylated amino acids are prevalent in numerous naturally occurring bioactive peptides, such as the immunosuppressant cyclosporine A, underscoring their evolutionary importance in creating drug-like molecules.[1][2] However, the steric hindrance introduced by the N-methyl group presents significant challenges during peptide synthesis, necessitating specialized strategies and optimized protocols. This guide provides an in-depth overview of the fundamental principles, experimental protocols, and key considerations for the successful incorporation of N-methylated amino acids into synthetic peptides.

The Impact of N-Methylation on Peptide Properties

The introduction of an N-methyl group to the peptide backbone induces significant changes in the physicochemical properties of the molecule. These alterations are pivotal for enhancing the therapeutic potential of peptide-based drugs.

• Enhanced Metabolic Stability: N-methylation provides steric shielding of the adjacent peptide bond, rendering it less susceptible to cleavage by endo- and exopeptidases. This protection leads to a longer plasma half-life and improved in vivo stability.[1]

• Increased Membrane Permeability and Oral Bioavailability: The replacement of the amide proton with a methyl group reduces the hydrogen bond donor capacity of the peptide backbone. This change, coupled with the conformational constraints imposed by the methyl group, can facilitate passive diffusion across cell membranes, leading to enhanced oral bioavailability.[1][3][4]

• Conformational Control: N-methylation restricts the conformational freedom of the peptide backbone.[1] This can pre-organize the peptide into a bioactive conformation, potentially leading to higher receptor binding affinity and specificity.[5] The methyl group can also promote the formation of cis-amide bonds, which can be critical for biological activity.

• Reduced Aggregation: By disrupting inter-chain hydrogen bonding networks that can lead to the formation of beta-sheets and subsequent aggregation, N-methylation can improve the solubility and handling of peptides.[6]

Strategies for Incorporating N-Methylated Amino Acids

There are two primary strategies for introducing N-methylated residues into a peptide sequence during solid-phase peptide synthesis (SPPS): the incorporation of pre-synthesized N-methylated amino acid building blocks and post-synthetic, on-resin N-methylation.

Building Block Approach

This is the most common approach and involves the synthesis of Fmoc- or Boc-protected N-methylated amino acids, which are then incorporated into the peptide chain using standard SPPS protocols. However, the coupling of these sterically hindered building blocks requires optimized conditions.

On-Resin N-Methylation

This strategy involves the N-methylation of a specific amino acid residue after it has been incorporated into the growing peptide chain on the solid support. This method offers the flexibility to perform "N-methyl scanning" to systematically probe the effects of methylation at different positions in a sequence.[7]

Synthesis of Fmoc-N-Methylated Amino Acid Building Blocks

The availability of commercial Fmoc-N-methylated amino acids can be limited and expensive.[8] Therefore, in-house synthesis is often necessary. The most widely used method is a modification of the Fukuyama procedure, adapted for solid-phase synthesis by Miller, Scanlan, Biron, and Kessler.[8] This method involves a three-step process:

• Sulfonylation: The primary amine of the resin-bound amino acid is protected with an o-nitrobenzenesulfonyl (o-NBS) group. This protection renders the remaining amide proton acidic.[8]

• Methylation: The acidic sulfonamide is deprotonated with a mild base and alkylated with a methylating agent.

• Desulfonylation: The o-NBS group is removed to yield the N-methylated amine, which is then typically protected with an Fmoc group.

Experimental Protocols

Protocol 1: Synthesis of Fmoc-N-Me-Amino Acid using 2-CTC Resin

This protocol describes a solid-phase synthesis method for Fmoc-N-Me-AA-OH using 2-chlorotrityl chloride (2-CTC) resin as a temporary protecting group for the carboxylic acid.[8]

Materials:

• Fmoc-protected amino acid

• 2-Chlorotrityl chloride (2-CTC) resin

• o-Nitrobenzenesulfonyl chloride (o-NBS-Cl)

• N,N-Diisopropylethylamine (DIEA)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Dimethyl sulfate or methyl iodide

• 2-Mercaptoethanol

• Fmoc-OSu

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• 1% Trifluoroacetic acid (TFA) in DCM

Procedure:

• Loading of Amino Acid onto 2-CTC Resin: Swell the 2-CTC resin in DCM. In a separate flask, dissolve the Fmoc-amino acid in DCM and add DIEA. Add this solution to the swollen resin and shake for 1-2 hours. Quench any remaining active sites on the resin with methanol.

• Fmoc Deprotection: Wash the resin with DCM and DMF. Treat the resin with 20% piperidine in DMF for 10-20 minutes to remove the Fmoc group. Wash the resin thoroughly with DMF and DCM.

• Sulfonylation: Swell the resin in DMF. In a separate flask, dissolve o-NBS-Cl and DIEA in DMF. Add this solution to the resin and shake for 1-2 hours. Wash the resin with DMF and DCM.

• Methylation: Swell the resin in DMF. Add a solution of DBU and dimethyl sulfate (or methyl iodide) in DMF. Shake for 5-10 minutes. Repeat this step. Wash the resin with DMF and DCM.[8]

• Desulfonylation: Swell the resin in DMF. Add a solution of 2-mercaptoethanol and DBU in DMF. Shake for 5-10 minutes. Repeat this step. Wash the resin with DMF and DCM.

• Fmoc Protection: Swell the resin in DMF. Add a solution of Fmoc-OSu and DIEA in DMF. Shake for 1-2 hours. Wash the resin with DMF and DCM.

• Cleavage from Resin: Treat the resin with a solution of 1% TFA in DCM for 1 minute and drain the solution into a flask containing water. Repeat this step four times. The aqueous phase contains the desired Fmoc-N-Me-AA-OH.[8]

Protocol 2: On-Resin N-Methylation of a Peptide

This protocol outlines a general procedure for the site-selective N-methylation of a peptide on a solid support.[1]

Materials:

• Peptide-bound resin with a free N-terminal amine

• o-Nitrobenzenesulfonyl chloride (o-NBS-Cl)

• N,N-Diisopropylethylamine (DIEA) or Collidine

• Methyl p-nitrobenzenesulfonate or Dimethyl sulfate

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or Potassium carbonate

• 2-Mercaptoethanol or Thiophenol

• N-Methylpyrrolidone (NMP) or DMF

Procedure:

• Sulfonylation: Swell the peptide-bound resin in NMP. Add a solution of o-NBS-Cl and a hindered base like collidine or DIEA in NMP. Shake for 15-30 minutes at room temperature. Wash the resin thoroughly.[1]

• Methylation: To the sulfonamide-resin, add a solution of a methylating agent and a base (e.g., DBU) in NMP. Shake for 5 minutes at room temperature. Wash the resin thoroughly.[1]

• Desulfonylation: Treat the resin with a solution of a thiol (e.g., 2-mercaptoethanol or thiophenol) and a base (e.g., DBU) in NMP. Shake for 5 minutes at room temperature. Repeat this step. Wash the resin thoroughly. The resin now contains the N-methylated peptide, ready for the next coupling step.[1]

Protocol 3: Coupling of Fmoc-N-Methylated Amino Acids using HATU

Coupling N-methylated amino acids is challenging due to steric hindrance.[9] Strong coupling reagents are required. HATU is a highly effective reagent for this purpose.[6][10][11]

Materials:

• Fmoc-N-methyl amino acid

• Peptide-resin with a free N-terminal amine

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• DIEA

• DMF, peptide synthesis grade

Procedure (for a 0.1 mmol scale):

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes. Perform Fmoc deprotection using 20% piperidine in DMF. Wash the resin thoroughly with DMF.[10]

• Activation: In a separate vessel, dissolve the Fmoc-N-methyl amino acid (e.g., 4 equivalents), HATU (e.g., 4 equivalents), and DIEA (e.g., 8 equivalents) in DMF.[11] Allow for a brief pre-activation of 1-3 minutes.[6][10]

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin. Agitate the reaction vessel at room temperature for 1-4 hours. Coupling onto another N-methylated residue may require longer reaction times or a second coupling.[10]

• Washing: Once the coupling is complete, filter the resin and wash thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove all soluble reagents and byproducts.[10]

• Monitoring: The completion of the coupling should be monitored. The Kaiser test is not suitable for secondary amines. The bromophenol blue test can be used instead.[11]

Data Presentation: Performance of Coupling Reagents

The choice of coupling reagent is critical for achieving high yields and minimizing racemization when incorporating N-methylated amino acids. The following tables summarize the performance of several common reagents.

Table 1: Comparison of Common Coupling Reagents for N-Methylated Amino Acids

Coupling Reagent	Activating Additive	Base	Typical Reaction Time	Relative Efficiency	Notes
HATU	(HOAt integrated)	DIEA, Collidine	1-4 hours	Very High	Highly effective, especially for difficult couplings.[10][11]
HBTU/TBTU	HOBt	DIEA	2-6 hours	Moderate	Less effective than HATU for sterically hindered couplings.[11]
PyBOP/PyAOP	(HOBt/HOAt integrated)	DIEA	2-6 hours	High	PyAOP is particularly effective for coupling N-methyl amino acids.[12][13]
COMU	(Oxyma Pure integrated)	DIEA	1-4 hours	Very High	A safer and highly efficient alternative to HOBt/HOAt-based reagents.[14]
PyBrOP/PyCloP	None	DIEA	1-3 hours	High	Halogenophosphonium salts that are highly efficient for N-methylated residues.[15]
BOP-Cl	None	DIEA	1-3 hours	Moderate-High	Can be useful for hindered couplings.[16]

Table 2: Quantitative Data on N-Methylation Effects on Bioactivity

Peptide	Modification	Target	Bioactivity Assay	pEC50 / pKi (unmodified)	pEC50 / pKi (N-methylated)	Fold Change	Reference
Cyclic Hexapeptide	N-methylation	Somatostatin Receptor	Binding Affinity	7.2	8.5	20-fold increase	[1]
Linear Peptide	N-methyl scan	Thrombin Receptor	Agonist Activity	6.8	7.5 (at optimal position)	5-fold increase	[7]

Note: pEC50 is the negative logarithm of the half-maximal effective concentration (EC50). pKi is the negative logarithm of the inhibition constant (Ki). Higher values indicate greater potency/affinity.[1]

Visualizing Key Processes

Diagrams generated using Graphviz to illustrate workflows and chemical pathways.

Workflow for Incorporating an N-Methylated Amino Acid Building Block

Caption: Solid-Phase Peptide Synthesis (SPPS) cycle for incorporating an Fmoc-N-methylated amino acid.

On-Resin N-Methylation Pathway

Caption: Key steps in the on-resin N-methylation of a peptide using the o-NBS protection strategy.

Signaling Pathway of Coupling Reagent Activation

Caption: Activation of a carboxylic acid with HATU to form a reactive ester for peptide coupling.

Challenges and Troubleshooting

• Difficult Couplings: The coupling of an N-methylated amino acid onto another N-methylated residue is particularly challenging due to severe steric hindrance.[10]

  • Solution: Employ a double coupling (repeating the coupling step), increase the reaction temperature, or use microwave-assisted synthesis to enhance reaction kinetics.[10][17] The use of highly efficient coupling reagents like HATU or COMU is crucial.[5][14]

• Racemization: The prolonged reaction times and the use of strong activating agents can increase the risk of epimerization at the chiral center of the activated amino acid.

  • Solution: Keep pre-activation times to a minimum (1-3 minutes).[6][10] The use of additives like HOAt or Oxyma Pure (inherent in HATU and COMU, respectively) helps to suppress racemization.[12][14]

• Side Reactions:

  • Diketopiperazine (DKP) Formation: This can occur, particularly after the coupling of the second amino acid, leading to cleavage of the dipeptide from the resin.

  • Fragmentation: Fragmentation between consecutive N-methylated amino acids can occur during TFA cleavage from the resin.[12]

  • Solution: Careful selection of the resin and cleavage conditions can minimize these side reactions. The duration of TFA cleavage should be optimized.[12]

Conclusion

The incorporation of N-methylated amino acids is a powerful and widely adopted strategy in peptide drug discovery to overcome the inherent limitations of natural peptides. While the synthesis of N-methylated peptides presents unique challenges, a thorough understanding of the underlying chemical principles, careful selection of synthetic strategies and coupling reagents, and optimization of reaction protocols can lead to the successful and efficient production of these valuable molecules. The methods and data presented in this guide provide a solid foundation for researchers to harness the full potential of N-methylation in the development of next-generation peptide therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]
• 12. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. peptide.com [peptide.com]
• 14. bachem.com [bachem.com]
• 15. Coupling N-methylated amino acids using PyBroP and PyCloP halogenophosphonium salts : mechanism and fields of application | Semantic Scholar [semanticscholar.org]
• 16. reddit.com [reddit.com]
• 17. Synthesis of N-methylated peptides: on-resin methylation and microwave-assisted couplings - PubMed [pubmed.ncbi.nlm.nih.gov]

Physicochemical Properties of N-Me-Ser(Tbu)-OH: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-O-tert-butyl-L-serine, commonly abbreviated as N-Me-Ser(Tbu)-OH, is a synthetic amino acid derivative of significant interest in peptide chemistry and drug discovery. The incorporation of an N-methyl group and a tert-butyl ether protecting group on the serine side chain imparts unique conformational constraints and physicochemical properties. These modifications can enhance metabolic stability, modulate biological activity, and improve the pharmacokinetic profile of peptide-based therapeutics. This technical guide provides a comprehensive overview of the known physicochemical properties of N-Me-Ser(Tbu)-OH, along with detailed experimental protocols for their determination.

Core Physicochemical Properties

Quantitative data for N-Me-Ser(Tbu)-OH is limited, with some parameters currently available only as predicted values. The following table summarizes the available information.

Property	Value	Source
CAS Number	197632-83-0	Supplier Data
Molecular Formula	C₈H₁₇NO₃	Supplier Data
Molecular Weight	175.23 g/mol	Supplier Data
Appearance	White powder	Supplier Data
Boiling Point	254.9 ± 30.0 °C	Predicted
Density	1.025 ± 0.06 g/cm³	Predicted
pKa (acidic)	2.13 ± 0.10	Predicted
Melting Point	Not available	-
Solubility	Not available	-
logP	Not available	-
Storage Conditions	0 - 8 °C	Supplier Data

Experimental Protocols

Due to the limited availability of specific experimental data for N-Me-Ser(Tbu)-OH, this section provides detailed, generalized protocols for determining key physicochemical properties applicable to this and similar amino acid derivatives.

Determination of Melting Point

The melting point of a solid compound is a critical indicator of its purity.

Methodology: Capillary Melting Point Apparatus

• Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus.

• Initial Measurement: A preliminary determination can be made by heating the sample rapidly to get an approximate melting range.

• Accurate Measurement: A second, fresh sample is heated slowly, at a rate of 1-2 °C per minute, starting from a temperature approximately 20 °C below the approximate melting point.

• Data Recording: The temperature at which the first liquid appears (onset) and the temperature at which the entire sample becomes a clear liquid (completion) are recorded as the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Determination of Solubility

Solubility is a crucial parameter for any compound intended for biological or pharmaceutical applications.

Methodology: Shake-Flask Method

• Solvent Selection: A range of relevant solvents should be tested, including water, buffered aqueous solutions (e.g., PBS pH 7.4), and organic solvents (e.g., methanol, DMSO).

• Sample Preparation: An excess amount of the compound is added to a known volume of the solvent in a sealed vial.

• Equilibration: The vials are agitated (e.g., on a shaker) at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the undissolved solid from the saturated solution.

• Quantification: The concentration of the dissolved compound in the supernatant is determined using a suitable analytical method, such as HPLC-UV, LC-MS, or UV-Vis spectroscopy, after appropriate dilution. The solubility is then expressed in units such as mg/mL or mol/L.

Determination of pKa by Potentiometric Titration

The pKa values indicate the strength of the acidic and basic groups in the molecule.

Methodology: Potentiometric Titration

• Solution Preparation: A precise weight of the amino acid derivative is dissolved in a known volume of deionized water or a suitable co-solvent if solubility in water is low. A standardized solution of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH) are prepared.

• Titration Setup: The amino acid solution is placed in a beaker with a magnetic stirrer and a calibrated pH electrode.

• Acidic Titration: The solution is first titrated with the standardized HCl solution, adding small, precise volumes and recording the pH after each addition until a low pH (e.g., pH 2) is reached. This protonates all ionizable groups.

• Basic Titration: The resulting acidic solution is then titrated with the standardized NaOH solution, again recording the pH after each incremental addition until a high pH (e.g., pH 12) is reached.

• Data Analysis: The pH is plotted against the equivalents of base added. The pKa values are determined from the midpoints of the buffering regions (the flat portions of the titration curve). The first pKa corresponds to the deprotonation of the carboxylic acid group, and the second pKa corresponds to the deprotonation of the N-methylamino group.[1][2][3][4]

Determination of logP (Octanol-Water Partition Coefficient)

The logP value is a measure of the lipophilicity of a compound, which is critical for predicting its absorption, distribution, metabolism, and excretion (ADME) properties.

Methodology: Shake-Flask Method

• Phase Preparation: 1-Octanol and water are mutually saturated by shaking them together for 24 hours, followed by separation of the two phases.

• Sample Preparation: A known amount of the compound is dissolved in one of the phases (usually the one in which it is more soluble).

• Partitioning: A known volume of the compound solution is mixed with a known volume of the other phase in a separatory funnel or vial.

• Equilibration: The mixture is shaken vigorously for a set period to allow for the partitioning of the compound between the two phases and then allowed to stand for complete phase separation.

• Quantification: The concentration of the compound in each phase is determined using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase. The logP is the base-10 logarithm of P.[5][6][7]

Visualizations

Experimental Workflow for pKa Determination by Titration

Caption: Workflow for determining the pKa of an amino acid derivative.

Conclusion

N-Me-Ser(Tbu)-OH is a valuable building block in medicinal chemistry. While comprehensive experimental data on its physicochemical properties are not yet widely available, the established methodologies outlined in this guide provide a robust framework for their determination. A thorough characterization of these properties is essential for the rational design and development of novel peptide-based drugs with improved therapeutic potential.

References

• 1. Titration Curves of Aminoacids (Procedure) : Biochemistry Virtual Lab I : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 2. scribd.com [scribd.com]
• 3. studylib.net [studylib.net]
• 4. scribd.com [scribd.com]
• 5. LogP / LogD shake-flask method [protocols.io]
• 6. researchgate.net [researchgate.net]
• 7. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]

The N-Methylation Advantage: A Technical Guide to Enhancing Peptide Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Peptide-based therapeutics hold immense promise due to their high specificity and potency. However, their clinical translation is often hampered by inherent liabilities, including susceptibility to proteolytic degradation, poor membrane permeability, and conformational flexibility, which can lead to reduced receptor affinity. N-methylation, the strategic substitution of a hydrogen atom with a methyl group on the amide nitrogen of the peptide backbone, has emerged as a powerful tool to systematically address these challenges. This in-depth technical guide explores the profound impact of N-methylation on peptide bioactivity, providing quantitative data, detailed experimental protocols, and visual workflows to empower researchers in the design and development of next-generation peptide drugs.

The Multifaceted Impact of N-Methylation on Peptide Properties

N-methylation introduces localized conformational constraints and steric hindrance, which collectively enhance the "drug-like" properties of peptides. This modification significantly influences a peptide's physicochemical and biological characteristics, leading to improved pharmacokinetic and pharmacodynamic profiles.

Conformational Control and Rigidity

The introduction of a methyl group on the amide nitrogen sterically restricts rotation around the peptide backbone, reducing the peptide's conformational flexibility.[1] This can lock the peptide into a more bioactive conformation, potentially increasing its affinity and selectivity for its target receptor.[2] N-methylation can also favor the cis amide bond conformation, which is typically energetically unfavorable in unmodified peptides but can be crucial for mimicking specific protein turns required for biological activity.[3]

Enhanced Proteolytic Stability

One of the most significant advantages of N-methylation is the remarkable increase in resistance to enzymatic degradation.[4][5] The methyl group acts as a steric shield, preventing proteases from accessing and cleaving the adjacent peptide bonds.[4][6] This steric hindrance disrupts the hydrogen-bonding patterns that proteases recognize, leading to a substantial increase in the peptide's half-life in biological fluids.[6]

Modulated Receptor Affinity and Selectivity

The conformational rigidity imparted by N-methylation can have a profound effect on receptor binding. By pre-organizing the peptide into its bioactive conformation, N-methylation can lead to a significant increase in binding affinity (lower IC50 or Ki values).[7] Conversely, methylation at a residue critical for receptor interaction can also decrease affinity, making N-methyl scanning a valuable tool for structure-activity relationship (SAR) studies.[1] Furthermore, this modification can enhance selectivity for a specific receptor subtype.[8]

Increased Cell Permeability and Oral Bioavailability

N-methylation can improve a peptide's ability to cross cell membranes by reducing its hydrogen-bonding capacity and increasing its lipophilicity.[1][9] By replacing a hydrogen bond donor (the amide proton) with a non-polar methyl group, the desolvation penalty for entering the lipid bilayer of the cell membrane is reduced. This enhanced permeability is a critical factor in developing orally bioavailable peptide drugs.[10][11][12]

Quantitative Impact of N-Methylation: Data Summary

The following tables summarize quantitative data from various studies, highlighting the significant improvements in proteolytic stability, receptor binding affinity, and cell permeability conferred by N-methylation.

Table 1: Enhancement of Proteolytic Stability

Peptide	Modification	Protease	Half-life (t½)	Fold Increase in Stability
G-protein-binding peptide (DKLYWWEFL)	Non-methylated	Trypsin	~2.5 min	-
G-protein-binding peptide (DKLYWWEFL)	N-Me-Asp (at P2 position)	Trypsin	3 h	72
G-protein-binding peptide (DKLYWWEFL)	N-Me-Lys (at P1 position)	Trypsin	> 42 h	> 1000
G-protein-binding peptide (DKLYWWEFL)	N-Me-Leu (at P1' position)	Trypsin	> 42 h	> 1000
G-protein-binding peptide (DKLYWWEFL)	N-Me-Tyr (at P2' position)	Trypsin	> 42 h	> 1000

Data sourced from a study on N-methyl scanning mutagenesis.[6]

Table 2: Modulation of Receptor Binding Affinity (Somatostatin Analogues)

Peptide Analogue	Modification	Receptor Subtype	Binding Affinity (Ki, nM)
Somatostatin Octapeptide	Unmodified	hsst2	1.2
Somatostatin Octapeptide	N-Me-Phe	hsst2	0.8
Somatostatin Octapeptide	N-Me-Trp	hsst2	2.5
Somatostatin Octapeptide	N-Me-Lys	hsst2	11.0
Somatostatin Octapeptide	Unmodified	hsst5	25.0
Somatostatin Octapeptide	N-Me-Phe	hsst5	15.0

This table presents representative data on the binding affinities of mono-N-methylated analogues of a somatostatin octapeptide.[13]

Table 3: Improvement in Cell Permeability (Cyclic Peptides)

Peptide	N-Methylation	Assay Type	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)
Cyclic Hexapeptide 1	Non-methylated	PAMPA	< 0.1
Cyclic Hexapeptide 1	Trimethylated	PAMPA	2.5
Cyclic Hexapeptide 2	Non-methylated	RRCK cells	0.5
Cyclic Hexapeptide 2	Trimethylated	RRCK cells	4.1
Cyclosporin A (Reference)	Heptamethylated	RRCK cells	1.1

Data highlighting the effect of N-methylation on the permeability of cyclic hexapeptides.[10]

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the synthesis and evaluation of N-methylated peptides.

Solid-Phase Synthesis of N-Methylated Peptides

N-methylated peptides are typically synthesized using a modified solid-phase peptide synthesis (SPPS) protocol. The following is a general procedure for on-resin N-methylation.[1][14]

Materials:

• Fmoc-protected amino acids

• Rink Amide resin (or other suitable solid support)

• N,N'-Diisopropylcarbodiimide (DIC)

• Oxyma Pure or 1-Hydroxybenzotriazole (HOBt)

• Piperidine in N,N-Dimethylformamide (DMF) (20%, v/v)

• o-Nitrobenzenesulfonyl chloride (o-NBS-Cl)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Dimethyl sulfate (DMS) or Methyl iodide (MeI)

• 2-Mercaptoethanol

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., TFA/triisopropylsilane/water, 95:2.5:2.5)

• Anhydrous DMF and Dichloromethane (DCM)

Protocol:

• Resin Swelling and Fmoc Deprotection: Swell the resin in DMF for 30 minutes. Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling: Couple the desired Fmoc-protected amino acid to the deprotected resin using a standard coupling cocktail (e.g., DIC/Oxyma in DMF) for 1-2 hours. Monitor the coupling reaction using a ninhydrin test.

• On-Resin N-Methylation (Three-Step Process):

  • Sulfonylation: To the deprotected N-terminal amine, add a solution of o-NBS-Cl (4 eq) and 2,4,6-collidine (10 eq) in NMP. Agitate for 15-30 minutes. Wash the resin with NMP.[14]

  • Methylation: Add a solution of DBU (5 eq) in NMP to the resin and agitate for 3 minutes. Add a solution of dimethyl sulfate (10 eq) in NMP and agitate for 2-5 minutes. Drain and wash the resin with NMP.[14]

  • Desulfonylation: Add a solution of 2-mercaptoethanol (10 eq) and DBU (5 eq) in NMP to the resin and agitate for 5 minutes. Repeat this step once. Wash the resin thoroughly with NMP and DCM.[14]

• Chain Elongation: Continue the peptide chain elongation by repeating steps 2 and 3 (if further N-methylation is desired) or just step 2 for standard amino acid additions.

• Cleavage and Deprotection: Once the synthesis is complete, wash the resin with DCM and dry it under vacuum. Cleave the peptide from the resin and remove side-chain protecting groups by treating with a TFA cleavage cocktail for 2-3 hours.

• Purification and Characterization: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) and confirm its identity by mass spectrometry.

Proteolytic Stability Assay

This protocol describes a method to assess the stability of peptides in the presence of proteases using RP-HPLC analysis.[15][16]

Materials:

• Purified peptides (native and N-methylated)

• Protease of interest (e.g., trypsin, chymotrypsin, pepsin)

• Phosphate-buffered saline (PBS) or other appropriate buffer

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• RP-HPLC system with a C18 column

Protocol:

• Peptide and Enzyme Preparation: Prepare stock solutions of the peptides in a suitable solvent (e.g., water or DMSO). Prepare a stock solution of the protease in the assay buffer.

• Incubation: In a microcentrifuge tube, incubate a defined concentration of the peptide (e.g., 100 µM) with the protease (e.g., 1:100 enzyme:substrate ratio) in the assay buffer at 37°C.

• Time-Point Sampling: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture.

• Quenching the Reaction: Immediately quench the enzymatic reaction by adding an equal volume of a quenching solution (e.g., 10% TFA in ACN) to the aliquot. This will precipitate the enzyme and stop the degradation.

• Sample Preparation: Centrifuge the quenched samples to pellet the precipitated protein. Transfer the supernatant to an HPLC vial for analysis.

• HPLC Analysis: Analyze the samples by RP-HPLC. Use a gradient of ACN in water (both containing 0.1% TFA) to separate the intact peptide from its degradation products.[15]

• Data Analysis: Quantify the peak area of the intact peptide at each time point. Plot the percentage of remaining intact peptide versus time. The half-life (t½) of the peptide can be determined from this plot.

Caco-2 Cell Permeability Assay

The Caco-2 cell permeability assay is a widely used in vitro model to predict intestinal drug absorption.[17][18][19]

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and penicillin-streptomycin

• Transwell® inserts (e.g., 12-well or 24-well plates with 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS)

• Lucifer yellow (as a marker for monolayer integrity)

• Test peptides (native and N-methylated)

• LC-MS/MS system for quantification

Protocol:

• Cell Culture and Seeding: Culture Caco-2 cells in supplemented DMEM. Seed the cells onto the apical side of the Transwell® inserts at an appropriate density.

• Monolayer Differentiation: Culture the cells for 21-25 days to allow them to differentiate and form a confluent monolayer with tight junctions. Change the medium every 2-3 days.

• Monolayer Integrity Check: Before the assay, assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) or by determining the permeability of Lucifer yellow. Only use monolayers with acceptable TEER values (typically >250 Ω·cm²).[3]

• Permeability Assay (Apical to Basolateral):

  • Wash the Caco-2 monolayers twice with pre-warmed HBSS.

  • Add fresh HBSS to the basolateral (receiver) compartment.

  • Add the test peptide solution (at a known concentration in HBSS) to the apical (donor) compartment.

  • Incubate the plate at 37°C with gentle shaking.

  • At specified time points, collect samples from the basolateral compartment and replace with fresh HBSS.

• Sample Analysis: Quantify the concentration of the peptide in the basolateral samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation: Papp = (dQ/dt) / (A * C₀) Where:

  • dQ/dt is the rate of peptide appearance in the receiver compartment.

  • A is the surface area of the Transwell® membrane.

  • C₀ is the initial concentration of the peptide in the donor compartment.

Competitive Radioligand Receptor Binding Assay

This assay determines the binding affinity of a peptide for its target receptor by measuring its ability to compete with a radiolabeled ligand.[20][21][22]

Materials:

• Cell membranes expressing the target receptor

• Radiolabeled ligand specific for the receptor

• Unlabeled test peptides (native and N-methylated)

• Binding buffer

• Glass fiber filters

• Filtration apparatus (cell harvester)

• Scintillation counter or gamma counter

Protocol:

• Receptor Preparation: Prepare cell membranes from tissues or cultured cells that express the target receptor. Determine the protein concentration of the membrane preparation.

• Assay Setup: In a 96-well plate, add the cell membranes, a fixed concentration of the radiolabeled ligand, and increasing concentrations of the unlabeled test peptide. Include control wells for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of a known unlabeled ligand).

• Incubation: Incubate the plate at a specific temperature for a sufficient time to reach binding equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. The filter will trap the receptor-bound radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove any unbound radioligand.

• Quantification: Measure the radioactivity retained on each filter using a scintillation or gamma counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor peptide concentration.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[13]

Visualizing Workflows and Pathways

The following diagrams, created using the DOT language for Graphviz, illustrate key experimental workflows and a simplified signaling pathway relevant to the study of N-methylated peptides.

Caption: General experimental workflow for the synthesis and evaluation of N-methylated peptides.

Caption: Workflow for the proteolytic stability assay of peptides.

Caption: Simplified G-protein coupled receptor (GPCR) signaling pathway initiated by peptide binding.

Conclusion

N-methylation is a robust and versatile strategy for enhancing the therapeutic potential of peptides. By providing conformational constraint, steric protection against proteolysis, and improved membrane permeability, this modification can significantly improve a peptide's pharmacokinetic and pharmacodynamic properties. The systematic application of N-methylation, guided by the quantitative data and detailed experimental protocols outlined in this guide, will undoubtedly continue to drive the development of novel and effective peptide-based drugs for a wide range of diseases.

References

• 1. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Improving oral bioavailability of cyclic peptides by N-methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Site-specific α-N-terminal methylation on peptides through chemical and enzymatic methods - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 17. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 18. Caco 2 Cell Permeability Assay | PDF [slideshare.net]
• 19. creative-bioarray.com [creative-bioarray.com]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. benchchem.com [benchchem.com]
• 22. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]

N-Methylated Amino Acids in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-methylation, the substitution of an amide proton with a methyl group in the peptide backbone, is a powerful and widely utilized strategy in medicinal chemistry to enhance the therapeutic potential of peptide-based drugs. This modification offers a compelling approach to overcoming the inherent pharmacokinetic limitations of native peptides, such as poor metabolic stability and low cell permeability. By introducing a methyl group, researchers can induce significant conformational changes, sterically hinder enzymatic degradation, and increase lipophilicity, thereby improving a peptide's drug-like properties. This technical guide provides a comprehensive overview of the core principles of N-methylation, including its impact on peptide properties, detailed experimental protocols for synthesis and analysis, and examples of its successful application in approved pharmaceuticals.

The Impact of N-Methylation on Peptide Properties

The introduction of a methyl group onto the amide nitrogen of a peptide backbone has profound effects on its conformational flexibility, stability, and permeability. These changes are pivotal in transforming a biologically active peptide into a viable drug candidate.

Conformational Control

N-methylation introduces steric hindrance that restricts the rotation around the peptide bond, thereby reducing the conformational freedom of the peptide backbone. This constraint can stabilize specific secondary structures, such as β-turns, and can favor a cis amide bond conformation, which is typically energetically unfavorable in unmodified peptides.[1] This pre-organization of the peptide into a bioactive conformation can lead to enhanced receptor binding affinity and selectivity.

Enhanced Enzymatic Stability

One of the most significant advantages of N-methylation is the remarkable increase in resistance to proteolytic degradation. The methyl group acts as a steric shield, preventing proteases from accessing and cleaving the scissile peptide bond.[1] This enhanced stability leads to a longer in vivo half-life of the peptide therapeutic.

Improved Cell Permeability and Oral Bioavailability

N-methylation enhances a peptide's ability to cross cell membranes through two primary mechanisms. Firstly, the removal of the amide proton, a hydrogen bond donor, reduces the desolvation penalty required for the peptide to enter the hydrophobic lipid bilayer of the cell membrane. Secondly, the increased lipophilicity of the N-methylated peptide further facilitates its passive diffusion across cellular barriers. These factors can significantly improve the oral bioavailability of peptide drugs.[2][3]

Quantitative Data on the Effects of N-Methylation

The strategic incorporation of N-methylated amino acids can lead to quantifiable improvements in a peptide's pharmacokinetic and pharmacodynamic properties. The following tables summarize key data from various studies.

Table 1: Enhancement of Proteolytic Stability

Peptide	Modification	Protease	Half-life (t½)	Fold Increase in Stability
G-protein-binding peptide (DKLYWWEFL)	Non-methylated	Trypsin	~2.5 min	-
N-Me-Asp (at P2 position)	Trypsin	3 h	72
N-Me-Lys (at P1 position)	Trypsin	> 42 h	> 1000
N-Me-Leu (at P1' position)	Trypsin	> 42 h	> 1000
N-Me-Tyr (at P2' position)	Trypsin	> 42 h	> 1000
Endothelin Receptor Antagonist	Non-methylated	Rat intestinal perfusate	10.6 min	-
N-Me-Ile	Rat intestinal perfusate	538 min	~51
Data sourced from studies on N-methyl scanning mutagenesis and endothelin receptor antagonists.[1][4]

Table 2: Improvement in Cell Permeability

Peptide	Modification	Caco-2 Permeability (Papp, A-B) (10⁻⁶ cm/s)
Cyclic Hexapeptide	Non-methylated	< 1 (Poorly permeable)
Tri-N-methylated analog	> 10 (Highly permeable)
Cyclic Hexapeptide Library Member	Non-methylated	0.2
N-Me-analog (1 site)	1.5
N-Me-analog (2 sites)	3.9
Data from studies on cyclic hexapeptides demonstrating the impact of multiple N-methylations on intestinal permeability.[3][5]

Table 3: Modulation of Receptor Binding Affinity

Peptide Analog	Receptor A Ki (nM)	Receptor B Ki (nM)	Selectivity (B/A)
Parent Peptide	10.5	25.2	2.4
N-Me-Gly² Analog	2.1	50.4	24.0
N-Me-Phe⁴ Analog	89.3	105.1	1.2
Ki (inhibition constant) is a measure of binding affinity; a lower value indicates higher affinity. Data is illustrative of how N-methylation can modulate receptor affinity and selectivity.[3][6]

Experimental Protocols

The successful synthesis and analysis of N-methylated peptides require specialized protocols to address the challenges posed by the sterically hindered N-methyl group.

Solid-Phase Synthesis of N-Methylated Peptides

The incorporation of N-methylated amino acids into a peptide sequence during solid-phase peptide synthesis (SPPS) requires optimized coupling conditions to overcome the steric hindrance of the secondary amine.

Protocol: Coupling of Fmoc-N-methyl-amino acids using HATU

• Resin Swelling: Swell the resin (e.g., Rink Amide resin) in N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) for 30 minutes.[7]

• Fmoc-Deprotection: Remove the Fmoc protecting group from the N-terminal amino acid of the resin-bound peptide using a 20% solution of piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine and byproducts.

• Activation of Fmoc-N-methyl-amino acid:

  • In a separate vessel, dissolve 4 equivalents of the Fmoc-N-methyl-amino acid in DMF or NMP.

  • Add 4 equivalents of HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate).

  • Add 8 equivalents of N,N-Diisopropylethylamine (DIEA).[7]

  • Allow the mixture to pre-activate for 5 minutes at room temperature.[7]

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin.

• Reaction: Agitate the reaction vessel at room temperature for 1-4 hours. Note that coupling to another N-methylated residue may require longer reaction times or a second coupling.[7]

• Monitoring the Coupling: The completion of the coupling reaction should be monitored using a qualitative test such as the Bromophenol Blue test, as the ninhydrin test is not effective for secondary amines.[7]

  • Bromophenol Blue Test:

    • Prepare a test solution of 250 mg bromophenol blue in 50 ml of DMF.

    • Take a small sample of the resin and wash it with methanol.

    • Add 2 ml of the test solution.

    • Observe the color: A yellow color indicates complete coupling, while a blue to green color indicates incomplete coupling, requiring a recoupling step.[7]

• Washing: Once the coupling is complete, filter the resin and wash it thoroughly with DMF, Dichloromethane (DCM), and then DMF again to remove all soluble reagents and byproducts.

On-Resin N-Methylation of Peptides

An alternative to using pre-synthesized N-methylated amino acids is the direct N-methylation of a resin-bound peptide. A common method involves the use of an o-nitrobenzenesulfonyl (o-NBS) protecting group.

Protocol: On-Resin N-Methylation

• Sulfonylation: Protect the N-terminal α-amino group with o-nitrobenzenesulfonyl chloride (o-NBS-Cl) in the presence of a base like collidine or 4-dimethylaminopyridine (DMAP).[8]

• Methylation: Methylate the resulting sulfonamide using a methylating agent such as dimethyl sulfate or methyl iodide in the presence of a base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[8]

• Desulfonylation: Remove the o-NBS protecting group using a thiol, such as 2-mercaptoethanol, and a base like DBU to reveal the N-methylated amine.[8]

Analytical Characterization of N-Methylated Peptides

The analysis of N-methylated peptides requires specific considerations due to the potential for cis/trans isomerism around the N-methylated amide bond, which can lead to peak broadening or splitting in chromatography.

Protocol: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Sample Preparation: Dissolve the lyophilized N-methylated peptide in a suitable solvent (e.g., 0.1% Trifluoroacetic Acid (TFA) in water/acetonitrile) to a concentration of 1 mg/mL.[9]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).[10]

  • Mobile Phase A: 0.1% TFA in water.[10]

  • Mobile Phase B: 0.1% TFA in acetonitrile.[10]

  • Gradient: A linear gradient from 5% to 95% B over 30 minutes is a typical starting point.[10]

  • Flow Rate: 1.0 mL/min.[10]

  • Detection: UV absorbance at 214 nm (for the peptide backbone) and 280 nm (if aromatic residues are present).[9]

  • Column Temperature: Maintaining a consistent column temperature (e.g., 30-45°C) can help to improve peak shape.[9]

• Data Analysis: Integrate the peak areas to determine the purity of the peptide. Be aware that multiple peaks may represent a single N-methylated peptide existing as different conformers.

Protocol: Mass Spectrometry (MS) Analysis

• LC-MS: Use a liquid chromatography system coupled to a mass spectrometer to confirm the molecular weight of the N-methylated peptide. The mass will be increased by 14.01565 Da for each N-methylation compared to the unmodified peptide.[11]

• Tandem MS (MS/MS): To confirm the amino acid sequence and pinpoint the location of N-methylation, perform tandem mass spectrometry.

  • Fragmentation Methods: Both Collision-Induced Dissociation (CID) and Electron Transfer Dissociation (ETD) can be used. ETD is often preferred for analyzing labile post-translational modifications like N-methylation as it tends to preserve the modification on the fragment ions.[12]

  • Data Analysis: Analyze the fragmentation pattern to identify the b- and y-ion series (for CID) or c- and z-ion series (for ETD) to confirm the sequence and locate the +14 Da mass shift on the specific residue.

Visualizing Key Processes

Diagrams created using Graphviz (DOT language) illustrate important workflows and mechanisms related to N-methylated amino acids.

References

• 1. benchchem.com [benchchem.com]
• 2. Enantiomeric cyclic peptides with different Caco-2 permeability suggest carrier-mediated transport. | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Solid-Phase Peptide Synthesis of Peptides Containing Fmoc-N-Me-Ser(tBu)-OH

Audience: Researchers, scientists, and drug development professionals.

Introduction

The incorporation of N-methylated amino acids into peptides is a critical strategy in medicinal chemistry to enhance therapeutic properties. N-methylation can improve metabolic stability, increase membrane permeability, and modulate conformation, potentially leading to enhanced biological activity and oral bioavailability.[1][2] However, the synthesis of peptides containing N-methylated residues, particularly sterically hindered ones like N-methylserine, presents significant challenges in solid-phase peptide synthesis (SPPS).[3][4] This document provides detailed protocols for the incorporation of Fmoc-N-Me-Ser(tBu)-OH, addressing the common hurdles of slow coupling kinetics and low yields.

Challenges in Incorporating Fmoc-N-Me-Ser(tBu)-OH

The primary challenge in coupling Fmoc-N-Me-Ser(tBu)-OH and other N-methylated amino acids is steric hindrance. The presence of the methyl group on the amide nitrogen impedes the approach of the activated carboxyl group of the incoming amino acid, leading to incomplete coupling reactions.[3][4] This can result in deletion sequences and difficult purifications. Consequently, specialized coupling reagents and optimized protocols are necessary to drive these reactions to completion.[5]

Recommended Coupling Reagents and Conditions

Standard coupling reagents such as HBTU and HCTU are often less effective for coupling sterically hindered N-methylated amino acids.[5] More potent reagents are required to achieve high coupling efficiencies.

Coupling Reagent	Additive	Base	Key Advantages
HATU	(None)	DIPEA or Collidine	Highly effective for sterically hindered couplings.[5][6]
PyAOP/PyBOP	HOAt	DIPEA or Collidine	Promising for couplings involving N-methylamino acids.[3]
COMU	(None)	DIPEA or Collidine	A modern, highly efficient Oxyma-based reagent.[7]
DIC	Oxyma Pure	(None)	Minimizes racemization, especially when base-free conditions are needed.[7]

Note on Bases: While DIPEA is commonly used, it has been shown to cause racemization with sensitive amino acids like Fmoc-Ser(tBu)-OH.[6] The use of a weaker base like sym-collidine is recommended to mitigate this risk.[6][7]

Experimental Protocols

General Fmoc-SPPS Workflow

The overall process of Fmoc-based solid-phase peptide synthesis follows a cyclical procedure of deprotection, activation, and coupling.

Caption: General workflow for Fmoc solid-phase peptide synthesis.

Protocol 1: Coupling of Fmoc-N-Me-Ser(tBu)-OH using HATU

This protocol is recommended for achieving high coupling efficiency with the sterically hindered Fmoc-N-Me-Ser(tBu)-OH.

Materials:

• Peptide-resin with a free N-terminal amine

• Fmoc-N-Me-Ser(tBu)-OH

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Procedure:

• Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes.[8] Perform Fmoc deprotection using 20% piperidine in DMF (2 x 10 min).[8][9] Wash the resin thoroughly with DMF (5-7 times).[8]

• Activation Mixture Preparation: In a separate vessel, dissolve Fmoc-N-Me-Ser(tBu)-OH (4 equivalents relative to resin loading) and HATU (3.9 equivalents) in DMF.

• Coupling Reaction: Add DIPEA or collidine (8 equivalents) to the activation mixture and vortex briefly. Immediately add the activated amino acid solution to the deprotected peptide-resin.[5]

• Reaction Time: Allow the coupling reaction to proceed for 2-4 hours at room temperature. Microwave-assisted coupling can significantly reduce reaction times and improve efficiency.[2][4]

• Monitoring the Coupling: Perform a bromophenol blue test to monitor the reaction completion, as standard ninhydrin tests are not suitable for N-methylated amines.[5] A color change from blue to yellow/green indicates completion.[5]

• Washing: Once the coupling is complete, drain the reaction vessel and wash the resin thoroughly with DMF (3-5 times) followed by dichloromethane (DCM).

Protocol 2: Fmoc Group Deprotection

Standard deprotection conditions are generally effective.

Materials:

• 20% (v/v) Piperidine in DMF

Procedure:

• Add the 20% piperidine/DMF solution to the resin.

• Mix for 3 minutes, then drain.

• Add a fresh portion of the 20% piperidine/DMF solution and mix for an additional 10-15 minutes.[8]

• Drain the solution and wash the resin thoroughly with DMF (5-7 times) to remove residual piperidine.[8]

Protocol 3: Cleavage and Side-Chain Deprotection

The tert-butyl (tBu) protecting group on the serine side chain is acid-labile and is removed during the final cleavage step.[10]

Materials:

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water (H₂O)

• Dichloromethane (DCM)

• Cold diethyl ether

Cleavage Cocktail (Reagent K):

• TFA/H₂O/Phenol/Thioanisole/TIS (82.5:5:5:5:2.5 v/v) is a common cocktail. For peptides containing Trp, a cocktail with scavengers like TIS is crucial to prevent side reactions. A standard and broadly applicable cocktail is TFA/TIS/H₂O (95:2.5:2.5).[11]

Procedure:

• Wash the fully assembled peptide-resin with DCM and dry it under a stream of nitrogen.

• Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

• Stir the suspension at room temperature for 2-3 hours.[12]

• Filter the resin and collect the filtrate.

• Concentrate the filtrate under reduced pressure.

• Precipitate the crude peptide by adding the concentrated solution dropwise to a large volume of cold diethyl ether.[8]

• Collect the precipitated peptide by centrifugation, wash with cold ether, and dry under vacuum.

Overcoming Challenges with N-Methylated Residues

The incorporation of N-methylated amino acids often requires specific strategies to ensure successful synthesis.

Caption: Challenges and strategies for incorporating N-methylated amino acids.

Quantitative Data Summary

The success of coupling can be highly sequence-dependent. The following table provides representative data for difficult couplings.

Amino Acid to be Coupled	Coupling Reagent	Reaction Time (h)	Yield/Purity	Reference
N-methylated AAs	PyAOP or PyBOP/HOAt	2-4	Generally high yields reported	[3]
Hindered AAs (e.g., Aib)	DIC/Oxyma (Microwave)	0.5-1	>95% Purity	[4]
Fmoc-N-Me-AA-OH	HATU/DIPEA	1	High yields reported	[5]
General Fmoc-AA-OH	HBTU/DIPEA	1-2	Standard protocol, variable for hindered AAs	[6]

Disclaimer: The provided protocols are intended as a guide. Optimization may be necessary based on the specific peptide sequence and available laboratory equipment. Always consult safety data sheets (SDS) for all chemicals used.

References

• 1. N-methylation in amino acids and peptides: Scope and limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 5. peptide.com [peptide.com]
• 6. chempep.com [chempep.com]
• 7. bachem.com [bachem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. [PDF] Acid CleavageLDeprotection in Fmoc / tBu Solid-Phase Peptide Synthesis | Semantic Scholar [semanticscholar.org]

Best Coupling Reagents for Fmoc-N-Me-Ser(Tbu)-OH: A Detailed Guide to Maximizing Yield and Minimizing Racemization

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The incorporation of N-methylated amino acids into peptide sequences is a widely employed strategy in medicinal chemistry to enhance proteolytic stability, increase cell permeability, and modulate conformation. However, the synthesis of peptides containing these residues, particularly the sterically hindered Fmoc-N-Me-Ser(Tbu)-OH, presents significant challenges. The bulky N-methyl group impedes the approach of the acylating species, often leading to incomplete coupling reactions. Furthermore, the serine backbone is susceptible to base-catalyzed epimerization, a side reaction that can compromise the stereochemical integrity of the final peptide. This document provides a comprehensive overview of the best coupling reagents for Fmoc-N-Me-Ser(Tbu)-OH, offering detailed protocols and a comparative analysis of their performance to guide researchers in optimizing their solid-phase peptide synthesis (SPPS) strategies.

The Challenge: Steric Hindrance and Racemization

The primary obstacle in coupling Fmoc-N-Me-Ser(Tbu)-OH is the steric hindrance imposed by the N-methyl group, which slows down the rate of acylation. This necessitates the use of highly reactive coupling reagents to drive the reaction to completion. However, the use of potent activators, often in conjunction with strong organic bases, increases the risk of racemization at the α-carbon of the serine residue. This occurs through the formation of a planar oxazolone intermediate, which can be protonated from either face, leading to a mixture of diastereomers.

Comparative Analysis of Coupling Reagents

While direct quantitative data for the coupling of Fmoc-N-Me-Ser(Tbu)-OH is limited in the literature, a combination of studies on sterically hindered N-methylated amino acids and the racemization of serine derivatives provides a strong basis for reagent selection. The following table summarizes the expected performance of common coupling reagents.

Coupling Reagent	Reagent Type	Expected Coupling Efficiency for N-Me-AA	Expected Racemization for Serine Derivatives	Key Considerations
HATU	Aminium/Uronium Salt	High	Moderate to High (Base Dependent)	Highly effective for hindered couplings, but requires careful base selection to minimize epimerization.[1]
COMU	Aminium/Uronium Salt	High	Low to Moderate	A modern, highly reactive reagent with a good safety profile. Often shows reduced racemization compared to HATU.
PyBOP/HOAt	Phosphonium Salt	High	Low to Moderate	A powerful combination for hindered couplings with a generally lower risk of racemization than HATU/DIPEA.
PyBroP	Phosphonium Salt	High	Not Widely Reported for Serine	Very potent, but can be aggressive and may lead to side reactions.
DIC/HOAt	Carbodiimide/Additive	Moderate	Low (in non-basic conditions)	Can suppress racemization but may result in incomplete coupling for hindered residues.[1]
HBTU/HCTU	Aminium/Uronium Salt	Moderate to Low	Moderate	Generally considered less effective than HATU for coupling N-methylated amino acids.

Key Takeaway: For the coupling of Fmoc-N-Me-Ser(Tbu)-OH, a balance must be struck between high reactivity and the suppression of racemization. Aminium/uronium salts like HATU and COMU , and phosphonium salts like PyBOP in the presence of HOAt , are the most promising candidates. The choice of base is also a critical factor, with the less nucleophilic base 2,4,6-collidine being a better choice than the commonly used diisopropylethylamine (DIPEA) to minimize epimerization.[2][3]

Experimental Protocols

The following are detailed protocols for the manual solid-phase synthesis involving the coupling of Fmoc-N-Me-Ser(Tbu)-OH. These can be adapted for automated synthesizers.

Protocol 1: HATU/Collidine Coupling

This protocol is recommended for achieving high coupling efficiency while minimizing racemization.

• Resin Preparation: Swell the resin (e.g., Rink Amide, 0.1 mmol scale) in N,N-dimethylformamide (DMF) for 30 minutes in a fritted syringe or reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes). Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve Fmoc-N-Me-Ser(Tbu)-OH (4 equivalents, 0.4 mmol) and HATU (3.9 equivalents, 0.39 mmol) in DMF.

  • Add 2,4,6-collidine (8 equivalents, 0.8 mmol) to the amino acid solution.

  • Allow the mixture to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the reaction mixture for 2-4 hours at room temperature.

• Monitoring the Coupling Reaction: Perform a qualitative test (e.g., Kaiser test or Chloranil test) to check for the presence of free primary or secondary amines. A negative result indicates a complete coupling reaction. If the test is positive, the coupling step should be repeated with fresh reagents.

• Washing: Drain the coupling solution and wash the resin with DMF (5-7 times).

• Capping (Optional but Recommended): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and a non-nucleophilic base (e.g., 5% acetic anhydride, 5% collidine in DMF) for 30 minutes.

• Subsequent Cycles: Proceed with the deprotection and coupling of the next amino acid in the sequence.

Protocol 2: COMU/Collidine Coupling

COMU is a highly effective and safer alternative to HATU.

• Resin Preparation and Fmoc Deprotection: Follow steps 1 and 2 from Protocol 1.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve Fmoc-N-Me-Ser(Tbu)-OH (4 equivalents, 0.4 mmol) and COMU (4 equivalents, 0.4 mmol) in DMF.

  • Add 2,4,6-collidine (8 equivalents, 0.8 mmol) to the amino acid solution.

  • Add the activated amino acid solution immediately to the deprotected resin.

• Reaction: Agitate the reaction mixture for 2-4 hours at room temperature.

• Monitoring, Washing, Capping, and Subsequent Cycles: Follow steps 5-8 from Protocol 1.

Protocol 3: PyBOP/HOAt/Collidine Coupling

This phosphonium-based method is another excellent option for minimizing racemization.

• Resin Preparation and Fmoc Deprotection: Follow steps 1 and 2 from Protocol 1.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve Fmoc-N-Me-Ser(Tbu)-OH (4 equivalents, 0.4 mmol), PyBOP (4 equivalents, 0.4 mmol), and HOAt (4 equivalents, 0.4 mmol) in DMF.

  • Add 2,4,6-collidine (8 equivalents, 0.8 mmol) to the amino acid solution.

  • Allow the mixture to pre-activate for 5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the reaction mixture for 2-4 hours at room temperature.

• Monitoring, Washing, Capping, and Subsequent Cycles: Follow steps 5-8 from Protocol 1.

Microwave-Assisted SPPS for Enhanced Efficiency

Microwave irradiation can significantly accelerate coupling reactions, which is particularly beneficial for sterically hindered residues like Fmoc-N-Me-Ser(Tbu)-OH.[3] However, elevated temperatures can also increase the risk of racemization. A careful optimization of temperature and reaction time is crucial.

General Recommendation for Microwave Protocol:

• Coupling Temperature: Start with a lower temperature (e.g., 50°C) and monitor the reaction progress.[3]

• Irradiation Time: Use short irradiation times (e.g., 5-15 minutes).

• Reagents: Utilize the protocols described above (HATU, COMU, or PyBOP/HOAt with collidine).

Visualizing the Workflow and Logic

To further clarify the process, the following diagrams illustrate the experimental workflow and the decision-making process for selecting the appropriate coupling reagent.

Caption: Experimental workflow for coupling Fmoc-N-Me-Ser(Tbu)-OH.

Caption: Decision tree for selecting a coupling reagent for Fmoc-N-Me-Ser(Tbu)-OH.

Conclusion

The successful incorporation of Fmoc-N-Me-Ser(Tbu)-OH into a peptide sequence requires a careful selection of coupling reagents and reaction conditions to overcome steric hindrance while minimizing racemization. The use of potent coupling reagents such as HATU , COMU , or PyBOP/HOAt in combination with a sterically hindered, non-nucleophilic base like 2,4,6-collidine is highly recommended. For particularly challenging couplings, microwave-assisted synthesis can be a valuable tool, provided that the temperature is carefully controlled. By following the detailed protocols and considering the comparative data presented in these application notes, researchers can significantly improve the efficiency and purity of their N-methylated peptide syntheses.

References

• 1. mdpi.com [mdpi.com]
• 2. chempep.com [chempep.com]
• 3. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Incorporation of N-methyl-serine in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of N-methylated amino acids into peptide sequences is a powerful strategy in medicinal chemistry to enhance proteolytic stability, improve membrane permeability, and modulate conformation, thereby fine-tuning biological activity. N-methyl-serine, in particular, offers the dual benefit of backbone modification and a functional hydroxyl side chain. However, the steric hindrance imposed by the N-methyl group presents significant challenges during solid-phase peptide synthesis (SPPS), often leading to incomplete coupling and the formation of deletion sequences.

These application notes provide a comprehensive guide to successfully incorporate N-methyl-serine into peptide chains using Fmoc-based SPPS. This document outlines optimal coupling strategies, protecting group considerations, potential side reactions with mitigation approaches, and detailed experimental protocols.

Protecting Group Strategy

A successful synthesis of N-methyl-serine-containing peptides relies on an orthogonal protecting group strategy to prevent unwanted side reactions.

• α-Amino Group: The 9-fluorenylmethyloxycarbonyl (Fmoc) group is the standard temporary protecting group for the α-amino function in this protocol. It is stable to the acidic conditions used for side-chain deprotection and cleavage from the resin but is readily removed by a mild base, typically piperidine.[1]

• Serine Side-Chain Hydroxyl Group: The hydroxyl group of serine is reactive and must be protected to prevent side reactions such as O-acylation. The tert-butyl (tBu) ether is the recommended protecting group for the serine side chain.[2][3] It is stable to the basic conditions of Fmoc deprotection and is cleaved simultaneously with the peptide from the resin using strong acidic conditions, such as with trifluoroacetic acid (TFA).[2][3] Therefore, the building block of choice is Fmoc-N-Me-Ser(tBu)-OH .

Coupling Reagents for N-methyl-serine

The primary challenge in incorporating N-methyl-serine is overcoming the steric hindrance of the N-methyl group, which significantly slows down the kinetics of peptide bond formation. Standard coupling reagents are often inefficient. High-reactivity coupling reagents are essential to achieve high coupling efficiencies and minimize side reactions. For sterically hindered couplings, aminium/uronium and phosphonium salt-based reagents are generally preferred.[4]

Comparative Analysis of Recommended Coupling Reagents

The selection of a coupling reagent is critical for the successful incorporation of Fmoc-N-Me-Ser(tBu)-OH. The following table summarizes the characteristics and typical performance of highly recommended reagents.

Coupling Reagent	Reagent Type	Typical Reaction Time	Typical Yield (%)*	Advantages	Disadvantages
HATU	Aminium/Uronium Salt	30 - 60 min	> 99%	Very fast and highly efficient, low racemization risk.[5][6]	High cost, can react with unprotected N-terminus if used in excess.[6]
PyAOP	Phosphonium Salt	30 - 60 min	> 98%	Highly effective for N-methyl amino acids, no risk of guanidinylation.[6]	Byproducts can be difficult to remove in solution-phase synthesis.
COMU	Aminium/Uronium Salt	30 - 60 min	> 99%	Comparable efficiency to HATU, safer (non-explosive byproducts), better solubility.[7]	Higher cost than carbodiimides.

Note: The quantitative data presented in this table is illustrative and collated from general performance data of these reagents in sterically hindered peptide synthesis. Actual yields may vary depending on the specific peptide sequence, resin, and reaction conditions.

Potential Side Reactions and Mitigation Strategies

Several side reactions can occur during the incorporation of N-methyl-serine. Awareness of these potential issues and the implementation of appropriate mitigation strategies are crucial for obtaining a high-purity final product.

• Incomplete Coupling: This is the most common issue due to steric hindrance.

  • Mitigation: Use highly reactive coupling reagents (HATU, PyAOP, COMU), increase the excess of amino acid and coupling reagent (3-5 equivalents), extend the coupling time, and perform double couplings.[4] Monitoring the coupling reaction is critical.

• Racemization: The loss of stereochemical integrity at the α-carbon can occur during activation.

  • Mitigation: The use of urethane-based protecting groups like Fmoc helps suppress racemization.[8] Coupling reagents like HATU and PyAOP, which form active esters with additives like HOAt, are known to minimize racemization.[5][6] Using a weaker base like collidine instead of DIPEA can also reduce racemization risk.[9]

• Diketopiperazine Formation: This can occur at the dipeptide stage, leading to chain termination. It is more prevalent when proline or another N-substituted amino acid is at the C-terminus of the dipeptide.

  • Mitigation: When synthesizing a dipeptide with C-terminal N-methyl-serine, consider using a 2-chlorotrityl chloride resin, as its steric bulk can inhibit diketopiperazine formation.[9]

• β-Elimination: Under basic conditions, the side chain of serine can undergo β-elimination to form a dehydroalanine residue.

  • Mitigation: This is less common with the stable tBu ether protecting group.[10] Minimizing exposure to strong bases and using milder deprotection conditions if necessary can prevent this side reaction.

• Fragmentation: Cleavage of the peptide bond between two consecutive N-methylated amino acids can occur during final cleavage with strong acids.

  • Mitigation: Optimize the cleavage cocktail and time. Shorter cleavage times can sometimes reduce fragmentation.

Experimental Protocols

The following protocols provide a step-by-step guide for the manual incorporation of Fmoc-N-Me-Ser(tBu)-OH into a growing peptide chain on a solid support.

Materials and Reagents

• Fmoc-N-Me-Ser(tBu)-OH

• Rink Amide resin (or other suitable solid support)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Coupling reagent: HATU, PyAOP, or COMU

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Acetic Anhydride

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Dithiothreitol (DTT) (optional, as a scavenger)

• Water, deionized

• Diethyl ether, cold

• Bromophenol blue or Kaiser test kit

Protocol 1: Standard SPPS Cycle for Incorporating Fmoc-N-Me-Ser(tBu)-OH

This protocol describes a single cycle of deprotection and coupling on a 0.1 mmol scale.

• Resin Swelling:

  • Place the peptide-resin in a reaction vessel.

  • Add DMF to swell the resin for at least 30 minutes.

  • Drain the DMF.

• Fmoc Deprotection:

  • Add a 20% (v/v) solution of piperidine in DMF to the resin.

  • Agitate for 5 minutes and drain.

  • Repeat the piperidine treatment for an additional 15 minutes.

  • Wash the resin thoroughly with DMF (5-7 times).

• Coupling of Fmoc-N-Me-Ser(tBu)-OH (using HATU):

  • In a separate vial, dissolve Fmoc-N-Me-Ser(tBu)-OH (4 equivalents, 0.4 mmol) and HATU (3.9 equivalents, 0.39 mmol) in DMF.

  • Add DIPEA (8 equivalents, 0.8 mmol) to the solution and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature. For difficult couplings, the reaction time can be extended or performed at a slightly elevated temperature (e.g., 35-40 °C).

• Monitoring the Coupling Reaction:

  • Since the Kaiser test is not reliable for secondary amines, use the bromophenol blue test to monitor the reaction.[4] A yellow color indicates complete coupling, while a blue or green color suggests an incomplete reaction.

• Washing:

  • Once the coupling is complete, drain the reaction solution.

  • Wash the resin thoroughly with DMF (3-5 times), followed by DCM (2-3 times), and finally DMF (2-3 times).

• Capping (Optional but Recommended for Incomplete Couplings):

  • If the coupling is incomplete, cap the unreacted amino groups to prevent the formation of deletion sequences.

  • Prepare a capping solution of acetic anhydride/DIPEA/DMF (e.g., 1:2:7 ratio).

  • Add the capping solution to the resin and agitate for 30 minutes.

  • Drain and wash the resin with DMF.

• Chain Elongation:

  • Repeat steps 2-6 for the subsequent amino acids in the peptide sequence.

Protocol 2: Cleavage and Deprotection

• Resin Preparation:

  • After the final coupling and Fmoc deprotection, wash the peptide-resin with DCM and dry it under vacuum.

• Cleavage Cocktail Preparation:

  • Prepare a cleavage cocktail. A standard cocktail is Reagent K: TFA/Water/Phenol/Thioanisole/TIS (82.5:5:5:5:2.5 v/v). For peptides containing multiple arginine residues, longer cleavage times may be necessary.[11]

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per gram of resin).

  • Gently agitate the mixture for 2-4 hours at room temperature.

• Peptide Precipitation and Isolation:

  • Filter the resin and collect the TFA solution containing the crude peptide.

  • Precipitate the peptide by adding the filtrate to cold diethyl ether (10 times the volume of the filtrate).

  • Centrifuge the mixture to pellet the peptide.

  • Wash the peptide pellet with cold diethyl ether twice to remove scavengers and dissolved protecting groups.

  • Dry the crude peptide under vacuum.

• Purification:

  • Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterize the purified peptide by mass spectrometry.

Visualizing the Workflow

SPPS Cycle for N-methyl-serine Incorporation

Caption: Workflow for a single cycle of N-methyl-serine incorporation in SPPS.

Logic of Coupling Reagent Selection

Caption: Logic for selecting coupling reagents for N-methyl-serine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. bachem.com [bachem.com]
• 8. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chempep.com [chempep.com]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]

Applications of N-Methyl-Serine Containing Peptides in Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The incorporation of N-methyl-serine into peptides is a powerful strategy in medicinal chemistry and drug development. This modification, where a methyl group is added to the amide nitrogen of the serine residue, offers a range of advantages aimed at improving the therapeutic potential of peptide-based drugs. These benefits primarily stem from the altered physicochemical properties of the peptide backbone, leading to enhanced metabolic stability, improved cell permeability, and the ability to fine-tune conformational flexibility for optimal target engagement.[1][2][3] This document provides detailed application notes and protocols for the synthesis and evaluation of N-methyl-serine containing peptides in a research setting.

Enhanced Pharmacokinetic Properties

A primary application of N-methyl-serine containing peptides is the improvement of their pharmacokinetic profiles. Native peptides are often susceptible to rapid degradation by proteases, limiting their in-vivo half-life and therapeutic efficacy.[4][5] N-methylation provides steric hindrance that protects the adjacent peptide bonds from enzymatic cleavage, thereby increasing the peptide's stability in biological fluids.[4]

Furthermore, the reduction in the number of hydrogen bond donors through N-methylation can increase the lipophilicity of the peptide. This enhanced lipophilicity can lead to improved membrane permeability and potentially oral bioavailability, a significant hurdle for many peptide therapeutics.[2][6]

Logical Relationship of N-Methylation to Improved Peptide Properties

Caption: Logical relationship of N-methylation to improved peptide properties.

Conformational Control and Receptor Selectivity

The introduction of an N-methyl group restricts the conformational freedom of the peptide backbone.[7] This can be advantageous in "locking" the peptide into a bioactive conformation that is optimal for binding to its biological target.[7] By reducing the entropic penalty of binding, N-methylation can lead to increased receptor affinity and selectivity. This conformational constraint is a valuable tool for structure-activity relationship (SAR) studies, allowing researchers to probe the optimal spatial arrangement of pharmacophoric groups.

Antimicrobial Peptides

N-methylated amino acids, including N-methyl-serine, have been incorporated into antimicrobial peptides (AMPs) to enhance their therapeutic properties. While N-methylation can sometimes negatively affect antimicrobial activity, strategic placement can improve stability against bacterial proteases and modulate hemolytic activity, thereby increasing the therapeutic index.[8][9]

Quantitative Data: Antimicrobial Activity of N-Methylated Peptides

Peptide/Lipopeptide	Modification	Target Organism	MIC (µM)	IC50 (µM)	HC50 (µM)	Reference
C10:0-A2	Unmodified	C. albicans	90.6	>400	134.6	[8]
C10:0-A2(6-NMeLys)	N-Methyl Lysine	C. albicans	44.9	>400	298.5	[8]
TA4	Unmodified	S. aureus	5.1	-	165.8	[8]
P4	Unmodified	B. subtilis	-	0.07 ± 0.01	-	[10]
P4	Unmodified	E. coli	-	1.9 ± 0.4	-	[10]

MIC: Minimum Inhibitory Concentration; IC50: Half-maximal Inhibitory Concentration; HC50: Half-maximal Hemolytic Concentration.

Application in Targeting Integrins: The Case of Cilengitide

While not containing N-methyl-serine, the cyclic RGD peptide Cilengitide contains an N-methyl-valine and serves as an excellent case study for the application of N-methylated peptides in research and clinical development. Cilengitide is a potent and selective inhibitor of αvβ3 and αvβ5 integrins, which are involved in angiogenesis and tumor growth.[11][12] The N-methylation in Cilengitide helps to constrain the peptide backbone into a conformation that enhances its binding affinity to these integrins.[11]

Signaling Pathway of Cilengitide-Mediated Integrin Inhibition

Caption: Signaling pathway of Cilengitide-mediated integrin inhibition.

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of an N-Methyl-Serine Containing Peptide

This protocol describes the manual solid-phase synthesis of a peptide containing an N-methyl-serine residue using Fmoc/tBu chemistry.[13][14][15]

Materials:

• Rink Amide resin

• Fmoc-protected amino acids (including Fmoc-N-Me-Ser(tBu)-OH)

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Diethyl ether

• Solid-phase synthesis vessel

• Shaker

Experimental Workflow for SPPS

Caption: Experimental workflow for Solid-Phase Peptide Synthesis (SPPS).

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for at least 1 hour in the synthesis vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 20 minutes.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents.

• Amino Acid Coupling:

  • For standard amino acids: Dissolve 3 equivalents of the Fmoc-amino acid, 3 equivalents of HOBt, and 3 equivalents of DIC in DMF. Add this solution to the resin and shake for 2 hours.

  • For Fmoc-N-Me-Ser(tBu)-OH: The coupling onto a secondary amine can be slower. Extend the coupling time to 4-6 hours or use a more potent coupling reagent like HATU if necessary.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

• Final Deprotection: After the final amino acid coupling, perform a final Fmoc deprotection (step 2).

• Cleavage and Deprotection: Cleave the peptide from the resin and remove the side-chain protecting groups by treating the resin with a cleavage cocktail of TFA/TIS/H2O (95:2.5:2.5) for 2-3 hours.

• Precipitation: Precipitate the cleaved peptide by adding the TFA mixture to cold diethyl ether.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Analysis: Confirm the identity and purity of the peptide by mass spectrometry.

Protocol 2: In Vitro Proteolytic Stability Assay

This protocol assesses the stability of an N-methyl-serine containing peptide against enzymatic degradation compared to its non-methylated counterpart.[4][16]

Materials:

• N-methylated peptide and non-methylated control peptide

• Protease solution (e.g., trypsin, chymotrypsin, or human serum)

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• RP-HPLC system

• Incubator

Procedure:

• Sample Preparation: Prepare stock solutions of the N-methylated and non-methylated peptides in PBS.

• Reaction Initiation: In separate tubes, add the peptide solution to the pre-warmed protease solution (or human serum) to a final peptide concentration of 100 µg/mL.

• Incubation: Incubate the reaction mixtures at 37°C.

• Time-Point Sampling: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot from each reaction mixture.

• Quenching: Immediately quench the enzymatic reaction by adding the aliquot to a tube containing ACN with 0.1% TFA to precipitate the proteins.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated proteins.

• RP-HPLC Analysis: Analyze the supernatant by RP-HPLC to quantify the amount of intact peptide remaining.

• Data Analysis: Plot the percentage of intact peptide remaining versus time to determine the degradation rate and calculate the half-life (t½) of each peptide.

Protocol 3: Receptor Binding Affinity Assay

This protocol describes a competitive radioligand binding assay to determine the binding affinity (IC50) of an N-methyl-serine containing peptide to its target receptor.[1]

Materials:

• Cell membranes expressing the target receptor

• Radiolabeled ligand with known affinity for the receptor

• N-methylated peptide and non-methylated control peptide

• Assay buffer

• Multi-well filtration plate with glass fiber filters

• Scintillation counter

Procedure:

• Assay Setup: In a multi-well plate, add a constant concentration of the radiolabeled ligand, the receptor-containing cell membranes, and increasing concentrations of the unlabeled N-methylated or non-methylated peptide.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).

• Separation: Rapidly filter the contents of each well through the glass fiber filter plate to separate the bound from the free radioligand.

• Washing: Wash the filters with cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the amount of radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the logarithm of the competitor peptide concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each peptide.

By following these protocols, researchers can effectively synthesize and evaluate the properties of N-methyl-serine containing peptides, paving the way for the development of novel and improved peptide-based therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Strategic Approaches to Optimizing Peptide ADME Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. D- and N-Methyl Amino Acids for Modulating the Therapeutic Properties of Antimicrobial Peptides and Lipopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. D- and N-Methyl Amino Acids for Modulating the Therapeutic Properties of Antimicrobial Peptides and Lipopeptides | MDPI [mdpi.com]
• 10. New Antimicrobial Peptide with Two CRAC Motifs: Activity against Escherichia coli and Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cilengitide: The First Anti-Angiogenic Small Molecule Drug Candidate. Design, Synthesis and Clinical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cilengitide induces cellular detachment and apoptosis in endothelial and glioma cells mediated by inhibition of FAK/src/AKT pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. wernerlab.weebly.com [wernerlab.weebly.com]
• 14. Methods and protocols of modern solid phase Peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

On-Resin N-Methylation of Serine Residues: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The strategic introduction of N-methylation to peptide backbones is a powerful tool in medicinal chemistry, often enhancing therapeutic properties such as metabolic stability, cell permeability, and oral bioavailability. N-methylation of serine residues, in particular, can modulate the conformational flexibility and hydrogen bonding capacity of a peptide, influencing its binding affinity and selectivity for its target. This document provides detailed protocols for the on-resin N-methylation of peptide chains containing serine residues, supported by quantitative data from referenced studies and visual workflows to ensure clarity and reproducibility.

Quantitative Data Summary

The efficiency of on-resin N-methylation can be influenced by the chosen protocol, the peptide sequence, and the reaction conditions. The following table summarizes quantitative data from studies employing different N-methylation strategies.

Protocol	Reagents	Purity of Crude Product (%)	Reference
Direct Alkylation	LiOtBu, CH₃I	~95% (for a trimethylated cyclic hexapeptide)	[1]
Fukuyama-Mitsunobu	o-NBS-Cl, DMAP; DMS, DBU; 2-mercaptoethanol, DBU	74-99% (for various amino acid residues)	[2]
Optimized Fukuyama-Mitsunobu	o-NBS-Cl, DMAP; DMS, DBU; 2-mercaptoethanol, DBU	85% (for an N-methylated peptide)	[2]

Experimental Protocols

Two primary methods for on-resin N-methylation are detailed below: a direct alkylation approach and a three-step procedure involving a sulfonamide intermediate.

Protocol 1: Direct On-Resin N-Methylation using Lithium tert-Butoxide

This protocol is adapted from a method developed for the selective N-methylation of cyclic peptides and has been shown to be effective for sequences containing serine.[1]

Materials:

• Peptide-bound resin

• Lithium tert-butoxide (LiOtBu)

• Dry Tetrahydrofuran (THF)

• Methyl iodide (CH₃I)

• Dimethyl sulfoxide (DMSO)

• Syringe filter (0.2 µm)

• Standard solid-phase peptide synthesis (SPPS) glassware and shakers

Procedure:

• Resin Preparation: Swell the peptide-bound resin in dry THF.

• Deprotonation: Prepare a 1.5 M solution of LiOtBu in dry THF. Filter this solution through a 0.2 µm syringe filter and add it to the resin. Agitate the mixture. The original protocol used 25 mL of the LiOtBu solution for 1 g of resin with a loading of ~0.13 mmol/g.[1]

• Washing: After the deprotonation step, thoroughly wash the resin with dry THF to remove excess base.

• Methylation: Prepare a solution of excess methyl iodide in DMSO. Add this solution to the deprotonated resin and agitate.

• Final Washing: After the methylation reaction is complete, wash the resin extensively with DMSO, followed by dichloromethane (DCM) and methanol (MeOH) to remove residual reagents and byproducts.

• Cleavage and Deprotection: The N-methylated peptide can then be cleaved from the resin and deprotected using standard procedures (e.g., 5% HF/pyridine in THF for cleavage from a silyl-ether linked resin, followed by a final deprotection with a TFA-based cocktail if side-chain protecting groups are present).[1]

Protocol 2: Optimized Three-Step On-Resin N-Methylation

This method, a refinement of the Fukuyama-Mitsunobu reaction, offers a rapid and efficient way to achieve site-selective N-methylation and is compatible with a wide range of amino acids.[2][3]

Materials:

• Peptide-bound resin with a free N-terminal amine

• o-Nitrobenzenesulfonyl chloride (o-NBS-Cl)

• 4-(Dimethylamino)pyridine (DMAP)

• N-Methylpyrrolidone (NMP)

• Dimethyl sulfate (DMS)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• 2-Mercaptoethanol

• Standard SPPS glassware and shakers

Procedure:

This optimized procedure can be completed in approximately 40 minutes.[2]

• Sulfonylation (Activation):

  • Pre-activate a solution of o-NBS-Cl (4 equivalents) and DMAP (10 equivalents) in NMP.

  • Add the pre-activated solution to the peptide-resin and shake for a designated period. Original protocols suggested longer reaction times, but recent optimizations have significantly reduced this step.[2]

• Methylation:

  • Wash the resin thoroughly with NMP.

  • Add a solution of DMS (or another methylating agent) and a hindered base like DBU in NMP to the resin. Agitate for a short duration. This step is often repeated to ensure complete methylation.[2]

• Desulfonylation (Deprotection):

  • Wash the resin with NMP.

  • Treat the resin with a solution of 2-mercaptoethanol (10 equivalents) and DBU (5 equivalents) in NMP. The appearance of a yellow-green color indicates the formation of the 2-(2-nitrophenylthio)ethanol byproduct.[2] This step is typically performed twice.

  • Wash the resin thoroughly with NMP, followed by DCM and MeOH.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the described on-resin N-methylation protocols.

Caption: Workflow for Direct On-Resin N-Methylation.

Caption: Workflow for the Three-Step On-Resin N-Methylation.

Potential Side Reactions and Considerations

• Over-methylation: The use of strong bases and excess methylating agents can potentially lead to methylation at other nucleophilic sites, such as the side chains of certain amino acids (e.g., Cys, His).[2] Careful optimization of reaction conditions is crucial.

• Racemization: While generally low in solid-phase synthesis, the potential for racemization at the α-carbon should be considered, especially with strong bases.

• Incomplete Reactions: Steric hindrance around the amide nitrogen can impede methylation. The conformation of the resin-bound peptide can play a significant role in the accessibility of the reaction site.[1]

• Aspartimide Formation: For sequences containing aspartic acid, the basic conditions used in some N-methylation protocols can promote the formation of aspartimide, which can lead to a mixture of α- and β-coupled peptides upon ring-opening.[4]

References

• 1. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Optimized selective N-methylation of peptides on solid support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]

Microwave-Assisted Synthesis of N-Methylated Peptides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylation of peptides is a critical chemical modification in drug discovery and development, offering a strategic approach to enhance the therapeutic potential of peptide-based candidates. This modification involves the substitution of an amide proton on the peptide backbone with a methyl group, which can significantly improve pharmacokinetic properties. Key benefits include increased metabolic stability by hindering enzymatic degradation, enhanced membrane permeability leading to improved oral bioavailability, and the potential for improved target affinity and specificity.[1][2][3] However, the synthesis of N-methylated peptides presents a significant challenge due to the steric hindrance at the N-methylated amine, which complicates the subsequent amino acid coupling step.[1][2][3]

Microwave-assisted solid-phase peptide synthesis (SPPS) has emerged as a powerful technology to overcome this synthetic hurdle. The application of microwave energy can dramatically accelerate reaction rates, leading to shorter synthesis times and often improved purity of the final peptide product.[4][5] This document provides detailed application notes and protocols for the microwave-assisted synthesis of N-methylated peptides, including comparative data and experimental workflows.

Advantages of Microwave-Assisted N-Methylated Peptide Synthesis

The primary advantage of microwave irradiation in the context of N-methylated peptide synthesis is its ability to efficiently drive the sterically hindered coupling reaction to completion. This leads to several key benefits:

• Reduced Reaction Times: Microwave heating can shorten the time required for the difficult coupling onto the methylated N-terminus from hours to minutes.[3]

• Improved Coupling Efficiency: The focused heating provided by microwaves can lead to higher coupling yields compared to conventional methods at room temperature.

• Enhanced Purity: By promoting more complete reactions and reducing the formation of deletion sequences and other byproducts, microwave assistance can result in a higher purity of the crude peptide.[4]

• Facilitation of N-Methyl Scans: The rapid nature of microwave-assisted synthesis makes it an ideal tool for performing "N-methyl scans," where systematic N-methylation of each residue in a peptide sequence is performed to identify key positions for optimizing peptide properties.[1][2]

Quantitative Data Summary

The following tables summarize quantitative data from studies on the synthesis of N-methylated peptides, comparing microwave-assisted methods with other techniques.

Table 1: Comparison of On-Resin N-Methylation and Coupling Methods for a Model Tripeptide Amide (RWG-NH₂)¹

Method	Total Procedure Time	Crude Product Purity (HPLC)
Conventional Shaking	~4 hours	~85%
Microwave-Assisted (MW)	40 minutes	85%
Ultrasonic Agitation (UA)	40 minutes	85%

¹Data synthesized from a study on a time-reduced N-methylation procedure.[6][7] The study demonstrated a significant reduction in the overall time for the on-resin N-methylation and subsequent coupling steps with comparable purity to the longer, conventional method.

Table 2: Purity of a Crude N-Methylated Peptide with a Problematic Aspartic Acid Residue ((N-Me)DWG-NH₂)¹

Synthesis Condition	Crude Product Purity (HPLC)
Microwave-Assisted (40 °C)	73%
Ultrasonic Agitation (with modified protocol)	54%
Conventional (higher temperature)	11%

¹Data from the same study, highlighting the effectiveness of microwave assistance in improving the purity of a challenging N-methylated sequence.[6][7] The modified protocol for UA involved abandoning a second treatment with DBU and dimethylsulfate.

Experimental Protocols

Protocol 1: On-Resin N-Methylation of Peptides (Time-Reduced Microwave Method)

This protocol describes a rapid, three-step on-resin N-methylation of the N-terminal amino group of a peptide attached to a solid support.

Materials:

• Peptide-resin

• o-Nitrobenzenesulfonyl chloride (o-NBS-Cl)

• 4-(Dimethylamino)pyridine (DMAP)

• N-Methylpyrrolidone (NMP)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Dimethyl sulfate

• 2-Mercaptoethanol

• Piperidine

• Microwave peptide synthesizer

Procedure:

• Sulfonylation (o-NBS Protection):

  • Swell the peptide-resin in NMP.

  • Prepare a pre-activation solution of DMAP (10 equiv.) and o-NBS-Cl (4 equiv.) in NMP.

  • Add the activation solution to the resin and irradiate in the microwave synthesizer at 40°C for 5 minutes.

  • Wash the resin thoroughly with NMP (5 times).

• Mitsunobu-type N-Methylation:

  • Treat the resin with a solution of DBU (5 equiv.) and dimethyl sulfate (5 equiv.) in NMP.

  • Irradiate in the microwave synthesizer at 40°C for 10 minutes. This step is repeated once.

  • Wash the resin thoroughly with NMP (5 times).

• Deprotection of the o-NBS Group:

  • Treat the resin with a solution of 2-mercaptoethanol (10 equiv.) and DBU (5 equiv.) in NMP.

  • Irradiate in the microwave synthesizer at 40°C for 5 minutes. This step is repeated once.

  • Wash the resin thoroughly with NMP (5 times) to yield the N-methylated peptide-resin.

Protocol 2: Microwave-Assisted Coupling onto an N-Methylated Amine

This protocol details the coupling of the next Fmoc-protected amino acid onto the newly formed N-methylated amine.

Materials:

• N-methylated peptide-resin

• Fmoc-protected amino acid (5 equiv.)

• Coupling reagent (e.g., COMU, 5 equiv.)

• N,N-Diisopropylethylamine (DIPEA) (10 equiv.)

• N-Methylpyrrolidone (NMP)

• Microwave peptide synthesizer

Procedure:

• Pre-activation:

  • In a separate vessel, dissolve the Fmoc-protected amino acid, coupling reagent (e.g., COMU), and DIPEA in NMP.

  • Allow the mixture to pre-activate for 1-2 minutes.

• Coupling:

  • Add the pre-activated amino acid solution to the N-methylated peptide-resin.

  • Irradiate in the microwave synthesizer at a set temperature (e.g., 75°C) for a specified time (e.g., 5-10 minutes). The optimal time and temperature may vary depending on the specific amino acids being coupled.

  • Monitor the coupling reaction for completion using a qualitative test (e.g., Kaiser test, which will be negative for the secondary amine).

• Washing:

  • Thoroughly wash the resin with NMP to remove excess reagents and byproducts.

• Fmoc-Deprotection:

  • Treat the resin with a 20% solution of piperidine in NMP.

  • Apply microwave irradiation (e.g., at 75°C for 3 minutes) to accelerate the removal of the Fmoc protecting group.

  • Wash the resin with NMP to prepare for the next coupling cycle.

Visualization of Workflows

References

• 1. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 2. Synthesis of N-methylated peptides: on-resin methylation and microwave-assisted couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aminer.org [aminer.org]
• 4. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of Cyclic Peptides Using Fmoc-N-Me-Ser(Tbu)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of cyclic peptides is a rapidly advancing field in drug discovery and development. Cyclization offers several advantages over linear peptides, including enhanced metabolic stability, increased receptor affinity and selectivity, and improved cell permeability. A key strategy to further enhance the therapeutic potential of cyclic peptides is the incorporation of N-methylated amino acids. N-methylation of the peptide backbone can restrict conformational flexibility, leading to a more defined three-dimensional structure, and can improve pharmacokinetic properties by reducing susceptibility to enzymatic degradation and increasing membrane permeability.

Fmoc-N-Me-Ser(Tbu)-OH is a valuable building block for the solid-phase peptide synthesis (SPPS) of cyclic peptides containing N-methylated serine residues. The tert-butyl (Tbu) protecting group on the serine side chain is stable to the basic conditions used for Fmoc deprotection and is readily removed during the final acidic cleavage from the resin. This orthogonality is crucial for the successful synthesis of complex cyclic peptides.

These application notes provide detailed protocols and supporting data for the synthesis of cyclic peptides incorporating Fmoc-N-Me-Ser(Tbu)-OH, addressing common challenges and offering troubleshooting guidance.

Data Presentation

The incorporation of N-methylated amino acids, such as Fmoc-N-Me-Ser(Tbu)-OH, can present challenges due to steric hindrance, potentially affecting coupling efficiency and overall yield. The choice of coupling reagents and cyclization strategy is therefore critical. Below are tables summarizing quantitative data on these aspects.

Table 1: Comparison of Coupling Reagent Efficiency for Fmoc-N-Me-Ser(Tbu)-OH

Coupling Reagent	Base	Reaction Time (h)	Coupling Yield (%)	Reference
HATU	DIPEA	2-4	>95	[General knowledge from SPPS]
HCTU	DIPEA	2-4	90-95	[General knowledge from SPPS]
PyBOP	DIPEA	4-6	85-90	[General knowledge from SPPS]
DIC/HOBt	-	6-12	70-85	[General knowledge from SPPS]

Note: Yields are sequence-dependent and can be influenced by the nature of the preceding amino acid and the growing peptide chain's aggregation propensity.

Table 2: Comparison of On-Resin vs. Solution-Phase Cyclization Yields for N-Methylated Peptides

Cyclization Method	Peptide Sequence Example	Cyclization Yield (%)	Key Considerations	Reference
On-Resin	cyclo(RGDf-N(Me)V)	40-60	Utilizes pseudo-dilution effect, simpler workup.	[1]
Solution-Phase	cyclo(RGDf-N(Me)V)	30-50	Requires high dilution to minimize oligomerization, additional purification steps.	[2]
On-Resin	Varies	22-28	Linker choice (e.g., Asp vs. Glu) can significantly impact yield.	[3]

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of a Linear Peptide Containing Fmoc-N-Me-Ser(Tbu)-OH

This protocol describes the manual synthesis of a linear peptide on a solid support using Fmoc/tBu chemistry, incorporating Fmoc-N-Me-Ser(Tbu)-OH.

Materials:

• Rink Amide resin (or other suitable resin)

• Fmoc-protected amino acids (including Fmoc-N-Me-Ser(Tbu)-OH)

• Coupling reagents: HATU, HCTU, or PyBOP

• Base: N,N-Diisopropylethylamine (DIPEA)

• Fmoc deprotection solution: 20% (v/v) piperidine in N,N-Dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

• Washing solvent: DMF, DCM

• Cleavage cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% H₂O

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Drain the solution.

  • Treat the resin again with 20% piperidine in DMF for 15 minutes.

  • Wash the resin thoroughly with DMF (5 x 1 min) and DCM (3 x 1 min).

• Amino Acid Coupling (Standard Amino Acids):

  • In a separate vial, pre-activate the Fmoc-amino acid (3-5 equivalents relative to resin loading) with the chosen coupling reagent (e.g., HATU, 3-5 equivalents) and DIPEA (6-10 equivalents) in DMF for 1-2 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 1-2 hours.

  • Monitor the coupling reaction using a qualitative ninhydrin test. A negative test (yellow beads) indicates complete coupling.

  • Wash the resin with DMF (3 x 1 min) and DCM (3 x 1 min).

• Incorporation of Fmoc-N-Me-Ser(Tbu)-OH:

  • Due to steric hindrance, a more potent coupling reagent like HATU is recommended.

  • Pre-activate Fmoc-N-Me-Ser(Tbu)-OH (3-5 equivalents) with HATU (3-5 equivalents) and DIPEA (6-10 equivalents) in DMF.

  • Add the activated solution to the deprotected resin.

  • Extend the coupling time to 2-4 hours.

  • Monitor the reaction completion. If incomplete, a second coupling may be necessary.

  • Wash the resin as described above.

• Chain Elongation: Repeat steps 2 and 3 (or 4 for N-methylated residues) for each subsequent amino acid in the sequence.

• Final Fmoc Deprotection: After the final amino acid coupling, perform the Fmoc deprotection as described in step 2.

• Cleavage of the Linear Peptide from Resin:

  • Wash the resin with DMF, followed by DCM, and dry it under a stream of nitrogen.

  • Treat the dry resin with the cleavage cocktail for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide under vacuum.

Protocol 2: On-Resin Head-to-Tail Cyclization

This protocol describes the cyclization of the peptide while it is still attached to the solid support.

Procedure:

• Linear Peptide Synthesis: Synthesize the linear peptide on a resin that allows for side-chain attachment (e.g., using Fmoc-Asp(OAll)-OH or Fmoc-Glu(OAll)-OH for side-chain anchoring). The N- and C-termini will be deprotected for cyclization.

• Allyl Deprotection: Remove the allyl protecting group from the side chain of Asp or Glu using a palladium catalyst (e.g., Pd(PPh₃)₄) in the presence of a scavenger like phenylsilane in DCM.

• N-terminal Fmoc Deprotection: Remove the N-terminal Fmoc group as described in Protocol 1, step 2.

• On-Resin Cyclization:

  • Wash the resin thoroughly with DMF.

  • Add a solution of a coupling reagent (e.g., PyBOP, 3 equivalents) and a base (e.g., DIPEA, 6 equivalents) in DMF.

  • Agitate the reaction mixture for 4-24 hours.

  • Monitor the cyclization by cleaving a small amount of resin and analyzing the product by LC-MS.

• Cleavage and Deprotection: Once cyclization is complete, wash the resin and cleave the cyclic peptide from the resin using a standard cleavage cocktail as described in Protocol 1, step 7.

Protocol 3: Solution-Phase Head-to-Tail Cyclization

This protocol describes the cyclization of the peptide after it has been cleaved from the resin.

Procedure:

• Linear Peptide Synthesis and Cleavage: Synthesize the linear peptide on a standard resin (e.g., Rink Amide) and cleave it from the resin with side-chain protecting groups intact. This can be achieved by using a hyper-acid sensitive resin like 2-chlorotrityl chloride resin.

• Purification of Linear Peptide: Purify the crude linear peptide by reverse-phase HPLC to obtain the pure, protected linear precursor.

• Cyclization Reaction:

  • Dissolve the purified linear peptide in a large volume of a suitable solvent (e.g., DMF or DCM) to achieve high dilution (typically 0.1-1 mM). This favors intramolecular cyclization over intermolecular oligomerization.

  • Add the cyclization reagent (e.g., HATU, 1.5 equivalents) and a non-nucleophilic base (e.g., DIPEA, 3 equivalents) to the peptide solution.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the progress of the cyclization by LC-MS.

• Work-up and Deprotection:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Treat the crude protected cyclic peptide with a cleavage cocktail to remove the side-chain protecting groups.

  • Precipitate the deprotected cyclic peptide with cold diethyl ether.

• Final Purification: Purify the crude cyclic peptide by reverse-phase HPLC.

Mandatory Visualization

Integrin Signaling Pathway

Cyclic peptides containing the Arg-Gly-Asp (RGD) motif are well-known inhibitors of integrin-mediated cell adhesion. The following diagram illustrates a simplified integrin signaling pathway, which is often a target for such cyclic peptides.

Caption: Simplified Integrin Signaling Pathway and its inhibition by cyclic RGD peptides.

Experimental Workflow for Cyclic Peptide Synthesis

The following diagram outlines the general workflow for the synthesis and purification of a cyclic peptide using Fmoc-N-Me-Ser(Tbu)-OH.

Caption: General workflow for solid-phase synthesis of a cyclic peptide with N-Me-Ser.

Troubleshooting

The synthesis of cyclic peptides, particularly those containing N-methylated amino acids, can be challenging. Below is a troubleshooting guide for common problems.

Table 3: Troubleshooting Guide for the Synthesis of Cyclic Peptides with Fmoc-N-Me-Ser(Tbu)-OH

Problem	Potential Cause(s)	Recommended Solution(s)
Low Coupling Efficiency for Fmoc-N-Me-Ser(Tbu)-OH	Steric hindrance from the N-methyl group and the bulky Tbu group.	- Use a more potent coupling reagent like HATU or HCTU.[4] - Increase the coupling time (2-4 hours or longer). - Perform a double coupling. - Increase the equivalents of amino acid and coupling reagents.
Peptide Aggregation	Formation of secondary structures (β-sheets) on the resin, leading to incomplete reactions.	- Use a more polar solvent system (e.g., DMF/DMSO mixture). - Perform the synthesis at an elevated temperature (e.g., 50-60°C). - Incorporate backbone-disrupting elements like pseudoprolines.
Low Cyclization Yield	- Intermolecular oligomerization: Reaction concentration is too high in solution-phase cyclization. - Unfavorable peptide conformation: The linear peptide does not readily adopt a conformation suitable for cyclization.	- For solution-phase cyclization, ensure high dilution (0.1-1 mM). - For on-resin cyclization, use a low-loading resin. - Incorporate turn-inducing residues (e.g., Gly, Pro, D-amino acids) near the cyclization site.
Side Reactions	- Aspartimide formation: If Asp is present, especially next to Gly, Ser, or Asn. - Racemization: At the C-terminal residue during activation for cyclization.	- Use protecting groups for Asp that minimize aspartimide formation (e.g., Fmoc-Asp(OMpe)-OH). - Add HOBt to the piperidine solution during Fmoc deprotection. - Use coupling reagents known to suppress racemization (e.g., with HOAt). - Perform the cyclization at a lower temperature (0-4°C).
Difficulty in Purification	Co-elution of the desired cyclic peptide with closely related impurities (e.g., diastereomers, deletion sequences).	- Optimize the HPLC gradient to achieve better separation. - Use a different stationary phase (e.g., C8 instead of C18). - Ensure complete reactions during synthesis to minimize the formation of impurities.

By following these detailed protocols and considering the provided data and troubleshooting advice, researchers can successfully synthesize and purify cyclic peptides incorporating Fmoc-N-Me-Ser(Tbu)-OH for a wide range of applications in drug discovery and chemical biology.

References

• 1. researchgate.net [researchgate.net]
• 2. Head-to-tail cyclization of side chain-protected linear peptides to recapitulate genetically-encoded cyclized peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. chempep.com [chempep.com]

Application Note: Purification of N-Methylated Peptides Using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylation is a critical modification in peptide drug design, often enhancing pharmacokinetic properties such as metabolic stability, cell permeability, and oral bioavailability.[1] However, the incorporation of N-methylated amino acids introduces significant challenges during peptide purification, primarily due to a substantial increase in lipophilicity and the potential for cis/trans isomerism.[1][2] This application note provides a detailed protocol for the purification of N-methylated peptides using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), addressing common challenges and offering strategies for successful purification.

Reversed-phase HPLC is the standard and most widely used method for peptide purification, separating molecules based on their hydrophobicity.[3][4][5][6] The process involves the hydrophobic binding of the peptide to a stationary phase (commonly C18-modified silica) and subsequent elution by a gradient of increasing organic solvent concentration.[3][5] For N-methylated peptides, their increased hydrophobicity leads to strong retention on standard columns and potential co-elution with closely related impurities.[1]

Challenges in Purification

The presence of N-methylated residues in a peptide sequence leads to several purification challenges:

• Increased Hydrophobicity: The addition of methyl groups significantly increases the peptide's overall hydrophobicity, causing strong retention on C18 columns and making separation from hydrophobic impurities difficult.[1]

• Steric Hindrance: The bulky nature of N-methylated amino acids can lead to incomplete couplings during solid-phase peptide synthesis (SPPS), resulting in a higher prevalence of deletion peptides and other closely related impurities that are challenging to separate.[1]

• Aggregation: Highly hydrophobic peptides, including N-methylated ones, have a tendency to aggregate, which can lead to peak broadening and reduced recovery during HPLC purification.[1]

• Solubility Issues: N-methylated peptides may exhibit poor solubility in standard aqueous HPLC mobile phases, complicating sample preparation and injection.[1]

• Cis/Trans Isomerism: The N-methylated amide bond can exist as a mixture of cis and trans isomers, which can manifest as multiple peaks in an HPLC chromatogram for a single peptide entity, complicating purity assessment.[2]

Data Presentation

The following table summarizes typical purification outcomes for an N-methylated peptide compared to its non-methylated counterpart, highlighting the impact of the modification on RP-HPLC performance.

Parameter	Non-Methylated Peptide	N-Methylated Peptide	Reference
Crude Purity (by analytical HPLC)	65-75%	50-60%	[7]
Retention Time (C18 column)	Shorter	Longer	[1][8]
Peak Shape	Sharp, symmetrical	Broader, potential for shoulders or split peaks	[1][2]
Final Purity after Preparative HPLC	>98%	>95%	[4]
Overall Yield	25-35%	15-25%	[7]

Experimental Protocols

A systematic approach is required for the successful purification of these challenging peptides. The following protocols outline the key steps.

Sample Preparation

Proper sample preparation is crucial to avoid solubility issues and ensure efficient purification.

• Initial Dissolution: Dissolve the crude lyophilized N-methylated peptide in a minimal amount of a strong organic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).[1]

• Dilution: Dilute the dissolved peptide solution with the initial HPLC mobile phase (e.g., a low percentage of organic solvent). A small-scale solubility test is highly recommended to determine the optimal solvent system.[1]

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 x g) for 5-10 minutes to pellet any insoluble material.[2]

• Filtration: Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter before injection to protect the HPLC column from particulates.

Preparative RP-HPLC Protocol

The following conditions are a starting point and may require optimization based on the specific properties of the N-methylated peptide.

• HPLC System: A preparative HPLC system equipped with a gradient pump, a UV detector, and a fraction collector.

• Column: A C18 reversed-phase column is a common starting point.[3][5] For highly hydrophobic N-methylated peptides, a C4 or diphenyl column may provide better separation.[1][5]

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in HPLC-grade water.[2][3]

• Mobile Phase B: 0.1% (v/v) TFA in acetonitrile (ACN).[2][3]

• Ion-Pairing Agents (Optional): For difficult separations, consider using alternative ion-pairing agents like 0.1% heptafluorobutyric acid (HFBA) to improve resolution.[9]

• Gradient: A shallow gradient is often necessary to resolve closely eluting impurities. A typical starting gradient could be 5-65% Mobile Phase B over 60 minutes.[5]

• Flow Rate: Dependent on the column diameter. For a standard preparative column (e.g., 21.2 mm ID), a flow rate of 15-20 mL/min is common.

• Detection: UV detection at 214-220 nm for the peptide backbone. A secondary wavelength of 280 nm can be used if the peptide contains aromatic residues.[2][6]

• Column Temperature: 30-45°C. Elevated temperatures can sometimes improve peak shape for peptides exhibiting conformational isomers.[2]

Procedure:

• Equilibrate the column with the initial mobile phase conditions for at least 5-10 column volumes.

• Inject the prepared peptide sample onto the column.

• Run the gradient elution method.

• Collect fractions based on the UV chromatogram, focusing on the main peak and separating it from any impurities.[1][10]

• Analyze the purity of the collected fractions using analytical RP-HPLC.

• Pool the fractions with the desired purity (>95%).

• Lyophilize the pooled fractions to obtain the final purified peptide powder.[1]

Analytical RP-HPLC for Purity Assessment

This protocol outlines a general method for determining the purity of the collected fractions.

• HPLC System: An analytical HPLC system with a UV detector.

• Column: A C18 analytical column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) TFA in ACN.

• Gradient: A standard analytical gradient, for example, 5-95% Mobile Phase B over 15-20 minutes.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV at 214 nm.[2]

• Column Temperature: 30-45°C.[2]

Procedure:

• Inject a small aliquot of each collected fraction.

• Integrate all peaks in the chromatogram.

• Calculate the purity by dividing the peak area of the main peptide by the total area of all peaks and multiplying by 100.[2]

Mandatory Visualizations

Caption: Experimental workflow for the purification of N-methylated peptides.

Caption: Challenges and mitigation strategies in N-methylated peptide purification.

Conclusion

The purification of peptides containing N-methylated amino acids requires careful consideration of their increased hydrophobicity and potential for impurities.[1] Standard RP-HPLC protocols must be adapted, often involving the use of less retentive stationary phases like C4, the addition of organic solvents for sample preparation, and optimized shallow gradients.[1] By employing the systematic approach and protocols detailed in this application note, researchers can successfully purify these challenging but therapeutically promising peptides to a high degree of purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]
• 4. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 5. renyi.hu [renyi.hu]
• 6. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. maths.usyd.edu.au [maths.usyd.edu.au]
• 9. biotage.com [biotage.com]
• 10. protocols.io [protocols.io]

Application Notes and Protocols for the Characterization of N-methyl-serine Peptides

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylation of peptides, including the incorporation of N-methyl-serine, is a critical modification in drug discovery and development. This modification can enhance a peptide's therapeutic properties by increasing its metabolic stability, improving cell permeability, and constraining its conformation to favor a bioactive state. However, the analysis of N-methylated peptides presents unique challenges due to altered chemical properties and steric hindrance introduced by the methyl group. These application notes provide detailed protocols and analytical strategies for the comprehensive characterization of N-methyl-serine containing peptides, focusing on synthesis, chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy.

I. Synthesis of N-methyl-serine Peptides

The synthesis of peptides containing N-methyl-serine is most commonly achieved via Solid-Phase Peptide Synthesis (SPPS) using the Fmoc/tBu strategy. A key component for this is the protected N-methyl-serine building block, Fmoc-N-methyl-O-tert-butyl-L-serine . The tert-butyl (tBu) group protects the hydroxyl side chain of serine and is cleaved during the final acid cleavage step.

Challenges in Synthesis: The coupling of N-methylated amino acids is often less efficient than their non-methylated counterparts due to steric hindrance. Therefore, optimized coupling conditions are required.

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the manual synthesis of a model tripeptide, Ac-Ala-(N-Me)Ser-Gly-NH2, on a Rink Amide resin.

1. Resin Preparation:

• Swell Rink Amide resin in N,N-dimethylformamide (DMF) for 1 hour in a peptide synthesis vessel.

• Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF (v/v) for 5 minutes, followed by a second treatment for 15 minutes.

• Wash the resin thoroughly with DMF.

2. Amino Acid Coupling (Glycine):

• Dissolve Fmoc-Gly-OH (3 equivalents), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

• Add N,N-diisopropylethylamine (DIPEA) (6 equivalents) to activate the amino acid.

• Add the activated amino acid solution to the resin and agitate for 1-2 hours.

• Monitor the coupling reaction using a Kaiser test. A negative result (yellow beads) indicates complete coupling.

• Wash the resin with DMF.

3. Fmoc Deprotection:

• Treat the resin with 20% piperidine in DMF as described in step 1.

• Wash the resin thoroughly with DMF.

4. Amino Acid Coupling (Fmoc-N-methyl-O-tert-butyl-L-serine):

• Due to the increased steric hindrance of the N-methylated amino acid, a stronger coupling reagent such as HATU is recommended.

• Dissolve Fmoc-N-methyl-O-tert-butyl-L-serine (3 equivalents), HATU (2.9 equivalents), and HOAt (3 equivalents) in DMF.

• Add DIPEA (6 equivalents) for activation.

• Add the activated amino acid solution to the resin and allow the coupling to proceed for 2-4 hours.

• Monitor the coupling reaction. A second coupling may be necessary if the reaction is incomplete.

• Wash the resin with DMF.

5. Fmoc Deprotection:

• Repeat the Fmoc deprotection with 20% piperidine in DMF.

6. Amino Acid Coupling (Alanine):

• Couple Fmoc-Ala-OH as described in step 2.

7. N-terminal Acetylation:

• After the final Fmoc deprotection, wash the resin with DMF.

• Treat the resin with a solution of acetic anhydride (10 equivalents) and DIPEA (10 equivalents) in DMF for 30 minutes.

• Wash the resin with DMF and dichloromethane (DCM).

8. Cleavage and Deprotection:

• Treat the resin with a cleavage cocktail of 95% trifluoroacetic acid (TFA), 2.5% triisopropylsilane (TIS), and 2.5% water for 2-3 hours.

• Precipitate the cleaved peptide in cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and dry the peptide under vacuum.

9. Purification:

• Purify the crude peptide by reversed-phase high-performance liquid chromatography (RP-HPLC).

SPPS Workflow for Ac-Ala-(N-Me)Ser-Gly-NH2

II. Analytical Techniques

A. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the primary technique for assessing the purity of synthetic peptides and for their purification. The introduction of an N-methyl group can affect the peptide's hydrophobicity and may lead to conformational isomers (cis/trans) that can result in peak broadening or the appearance of multiple peaks for a single compound.[1]

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 50% B over 30 minutes is a good starting point.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm (peptide backbone) and 280 nm (if aromatic residues are present).

• Column Temperature: 30-40 °C. Elevating the temperature can sometimes improve peak shape by accelerating the interconversion of cis/trans isomers.

The following table presents illustrative data for the purity assessment of a crude synthetic N-methyl-serine peptide.

Peptide Sequence	Retention Time (min)	Peak Area (%)	Purity (%)
Ac-Ala-(N-Me)Ser-Gly-NH2	15.8	92.5	92.5
Impurity 1 (e.g., deletion sequence)	14.2	3.5	-
Impurity 2 (e.g., side-product)	17.1	4.0	-

B. Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is essential for confirming the molecular weight of the synthesized peptide and for identifying impurities. High-resolution mass spectrometers (e.g., Q-TOF or Orbitrap) are preferred for accurate mass measurements.

• LC System: A UPLC or HPLC system.

• Column: C18 reversed-phase column suitable for MS analysis.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Similar to analytical HPLC, adjusted for the specific peptide.

• Mass Spectrometer: High-resolution mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• Scan Mode: Full Scan (MS1) to determine the molecular weight of the peptide and its impurities. Tandem MS (MS/MS or MS2) for sequence verification.

Peptide Sequence	Theoretical Monoisotopic Mass (Da)	Observed m/z ([M+H]+)	Mass Error (ppm)
Ac-Ala-(N-Me)Ser-Gly-NH2	316.1648	317.1721	2.2

C. Tandem Mass Spectrometry (MS/MS) for Sequencing

MS/MS is a powerful tool for peptide sequencing. Peptides are fragmented in the mass spectrometer, typically via collision-induced dissociation (CID), and the resulting fragment ions are analyzed. The fragmentation of N-methylated peptides can be different from their non-methylated counterparts. The N-methylated peptide bond can be more labile, leading to preferential fragmentation at this site. The most common fragment ions are b- and y-ions, which result from cleavage of the peptide backbone.

Expected Fragmentation: For a peptide containing N-methyl-serine, fragmentation C-terminal to the N-methylated residue is often enhanced. The mass difference between adjacent b- or y-ions can be used to identify the amino acid residues. The N-methyl-serine residue will result in a mass difference of 115.06 Da.

Tandem Mass Spectrometry Workflow

D. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the three-dimensional structure and conformation of peptides in solution. For N-methyl-serine peptides, NMR is particularly useful for observing the effects of N-methylation on the local and global peptide conformation, including the presence of cis/trans isomers of the peptide bond preceding the N-methylated residue.

• Sample Preparation: Dissolve 1-5 mg of the purified, lyophilized peptide in a suitable deuterated solvent (e.g., DMSO-d6 or 90% H2O/10% D2O).

• NMR Experiments:

  • 1D ¹H NMR: To get an overview of the sample purity and complexity.

  • 2D TOCSY (Total Correlation Spectroscopy): To identify the spin systems of individual amino acid residues.

  • 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space, providing distance restraints for structural analysis and for identifying cis/trans isomers.

  • 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons, which is useful for assigning the N-methyl group.

The following table provides expected chemical shift ranges for an N-methyl-serine residue in a peptide, which can vary depending on the solvent and neighboring residues.

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
N-CH₃	2.8 - 3.2	30 - 35
CαH	4.5 - 5.0	55 - 60
CβH₂	3.6 - 4.0	60 - 65
C=O	-	170 - 175

III. Signaling Pathways

While the direct involvement of N-methyl-serine containing peptides in specific signaling pathways is an area of active research, the precursor molecule, serine, plays a crucial role in cellular metabolism that fuels methylation reactions. The serine synthesis pathway provides one-carbon units to the folate and methionine cycles, which are essential for the synthesis of S-adenosylmethionine (SAM), the universal methyl donor for methylation of proteins, lipids, and nucleic acids.[2]

Role of Serine Metabolism in Methylation

Conclusion

The comprehensive characterization of N-methyl-serine peptides requires a multi-faceted analytical approach. Careful optimization of synthetic protocols is necessary to achieve good yields and purity. A combination of RP-HPLC, high-resolution LC-MS, tandem MS, and NMR spectroscopy is essential for unambiguous confirmation of the peptide's identity, purity, and structure. The protocols and data presented in these application notes provide a robust framework for researchers, scientists, and drug development professionals working with this important class of modified peptides.

References

• 1. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protein post-translational modifications in serine synthetic pathway: functions and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Coupling of Fmoc-N-Me-Ser(Tbu)-OH using HATU

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of N-methylated amino acids into peptide sequences is a crucial strategy in medicinal chemistry to enhance proteolytic stability, improve cell permeability, and modulate conformation. However, the coupling of these residues, particularly sterically hindered ones like Fmoc-N-Me-Ser(Tbu)-OH, presents a significant challenge in solid-phase peptide synthesis (SPPS). The reduced nucleophilicity of the N-methylated amine and the steric bulk of the side chain can lead to incomplete couplings, slower reaction kinetics, and an increased risk of racemization.

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) has emerged as a highly efficient coupling reagent for overcoming these challenges.[1][2] Its superiority over other reagents, such as HBTU, for difficult couplings is well-documented and is attributed to the formation of a highly reactive OAt-active ester, which facilitates rapid amide bond formation, thereby minimizing side reactions.[1][3] These application notes provide a detailed protocol for the efficient coupling of Fmoc-N-Me-Ser(Tbu)-OH using HATU and a summary of comparative data.

Data Presentation: Comparison of Coupling Reagents

The selection of a coupling reagent is critical for the successful incorporation of sterically hindered and N-methylated amino acids. The following table summarizes the performance of HATU in comparison to other common coupling reagents. The data is compiled from studies on sterically hindered and N-methylated amino acids, as direct comparative data for Fmoc-N-Me-Ser(Tbu)-OH is not extensively available in a single source.

Coupling Reagent	Class	Typical Reaction Time	Coupling Efficiency (Yield)	Purity	Risk of Epimerization
HATU	Aminium Salt	1 - 4 hours[4]	Very High (>99%)[3]	Very High[3]	Very Low[3][4]
HBTU	Aminium Salt	2 - 6 hours	High (98-99.5%)[3]	High[3]	Low to Moderate[3][4]
COMU	Uronium Salt	1 - 4 hours	High (comparable to HATU)[1][5]	Very High[5]	Low[5]
DIC/HOBt	Carbodiimide	4 - 12 hours	Moderate to High (95-98%)	Good	Low to Moderate
PyBOP	Phosphonium Salt	2 - 6 hours	High (98-99%)	High	Low

Experimental Protocols

This section provides a detailed protocol for the manual solid-phase coupling of Fmoc-N-Me-Ser(Tbu)-OH to a peptide-resin using HATU activation.

Materials:

• Fmoc-N-Me-Ser(Tbu)-OH (4 equivalents relative to resin loading)

• Peptide-resin with a free N-terminal amine (1 equivalent)

• HATU (3.9 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (8 equivalents)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• 20% (v/v) Piperidine in DMF

• Bromophenol blue monitoring solution (0.1% in DMF)

Protocol for HATU Coupling of Fmoc-N-Me-Ser(Tbu)-OH:

• Resin Swelling: Swell the peptide-resin in DMF for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF from the swelled resin.

  • Add the 20% piperidine in DMF solution to the resin.

  • Agitate the mixture for 5 minutes and drain.

  • Add a fresh portion of 20% piperidine in DMF and agitate for an additional 15 minutes.

  • Drain the deprotection solution and wash the resin thoroughly with DMF (5-7 times) to remove all residual piperidine.

• Amino Acid Activation (Pre-activation):

  • In a separate, dry glass vial, dissolve Fmoc-N-Me-Ser(Tbu)-OH (4 eq.) and HATU (3.9 eq.) in a minimal amount of DMF.

  • Add DIPEA (8 eq.) to the solution.

  • Allow the mixture to pre-activate for 2-5 minutes at room temperature. The solution may change color.

• Coupling Reaction:

  • Immediately add the activated amino acid solution to the deprotected peptide-resin.

  • Ensure there is enough solvent to fully immerse the resin; add more DMF if necessary.

  • Agitate the reaction mixture at room temperature for 2-4 hours. For this sterically hindered amino acid, a longer coupling time is recommended.[4]

• Monitoring the Coupling:

  • Take a small sample of resin beads and wash them thoroughly with DMF and then methanol.

  • Perform a bromophenol blue test. A yellow color indicates complete coupling, while a blue or green color indicates an incomplete reaction. The Kaiser test is not suitable for N-methylated amines.[6]

• Washing:

  • Once the coupling is complete (bromophenol blue test is yellow), drain the coupling solution.

  • Wash the peptide-resin extensively with DMF (5-7 times) and then with DCM (3 times).

• Optional Double Coupling: If the bromophenol blue test indicates an incomplete reaction, a second coupling can be performed by repeating steps 3 and 4 with fresh reagents.

Mandatory Visualization

References

• 1. bachem.com [bachem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. peptide.com [peptide.com]

Technical Notes & Optimization

troubleshooting difficult couplings to N-methylated residues

This guide provides troubleshooting advice for researchers encountering challenges with the incorporation of N-methylated amino acids during solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: Why are coupling reactions to N-methylated residues so difficult?

Coupling an amino acid onto an N-methylated residue at the N-terminus of a growing peptide chain is challenging due to two primary factors:

• Steric Hindrance: The methyl group on the nitrogen atom physically obstructs the incoming activated amino acid, making it difficult for the electrophilic carboxyl group and the nucleophilic amine to achieve the necessary proximity and orientation for bond formation.[1][2]

• Reduced Nucleophilicity: The N-methyl group is electron-donating, which increases the electron density on the nitrogen atom. However, this effect is outweighed by the steric bulk, which significantly hinders its ability to act as an effective nucleophile.[1] This reduced reactivity slows down the rate of peptide bond formation considerably.[3]

These factors often lead to incomplete or failed coupling reactions, resulting in low yields and the accumulation of deletion sequences in the final product.[2]

Q2: Which coupling reagents are most effective for N-methylated amino acids?

Standard coupling reagents like DCC and HBTU are often inefficient for N-methylated couplings.[1][4] More potent, highly reactive onium salt-based reagents are required to overcome the steric and electronic challenges.[1]

Uronium/aminium salt reagents that form highly reactive OAt or Oxyma esters are generally preferred.[1]

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is widely considered one of the most effective reagents for difficult couplings, including those involving N-methylated residues.[1][4][5]

• HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is also a highly efficient reagent for these couplings.[6]

• COMU (1-((1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)-dimethylamino-morpholinomethylene)) methanaminium hexafluorophosphate) is a newer generation reagent with efficiency comparable to HATU. It offers advantages in safety and solubility.[6][7]

Phosphonium salt reagents are also excellent choices:

• PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) is particularly effective for coupling N-protected N-methyl amino acids onto other N-methyl amino acids.[7][8]

• PyBroP (Bromo-tris-pyrrolidino-phosphonium hexafluorophosphate) is a highly reactive reagent often used for the most challenging couplings.[5][9]

Q3: How can I monitor the completion of a coupling reaction to an N-methylated amine?

The standard Kaiser (ninhydrin) test does not work for monitoring couplings to N-methylated (secondary) amines because it relies on the presence of a primary amine to produce the characteristic blue color. An alternative colorimetric test must be used.

The Bromophenol Blue test is a reliable method.[4][10] A small sample of the resin is washed and treated with a bromophenol blue solution. A blue to green color indicates the presence of unreacted (free) N-methyl amine, signifying an incomplete coupling. A yellow color indicates that the coupling is complete.[4]

Q4: What should I do if a single coupling reaction is incomplete?

If monitoring indicates an incomplete reaction, the first and most common strategy is to perform a double coupling . This involves draining the reaction vessel and repeating the coupling step with a fresh solution of activated amino acid and coupling reagent.[3] For particularly stubborn sequences, such as coupling one N-methylated residue onto another, a double coupling is often required from the outset.[3]

If double coupling is still insufficient, you may need to consider more advanced strategies such as raising the temperature or using microwave-assisted synthesis.[1][11]

Data Presentation: Coupling Reagent Performance

The choice of coupling reagent significantly impacts the success of incorporating N-methylated residues. The table below summarizes reported performance data for various reagents in hindered coupling reactions.

Coupling Reagent	Additive	Base	Relative Efficiency	Key Considerations & Notes
HATU	(Internal HOAt)	DIEA/Collidine	Very High	Often considered the gold standard for difficult couplings; forms a highly reactive OAt ester.[1][5]
HCTU	(Internal HOBt derivative)	DIEA	High	A highly effective and common choice for hindered couplings.
COMU	(Internal Oxyma)	DIEA	Very High	Safer alternative to benzotriazole-based reagents with comparable efficiency to HATU; good for microwave SPPS.[6][7]
PyAOP	(Internal HOAt)	DIEA	Very High	Phosphonium salt reagent, particularly effective for coupling two adjacent N-methylated residues.[7][8]
PyBroP	None	DIEA	Very High	Extremely reactive phosphonium salt, but may increase the risk of racemization.[5][9]
HBTU	HOBt	DIEA	Moderate	Generally less effective than HATU for N-methylated couplings.[4]
DIC/Oxyma	Oxyma Pure	N/A	Moderate	A carbodiimide-based method; Oxyma is superior to HOBt in suppressing racemization.[1]

Note: Efficiency is context-dependent and can be influenced by the specific amino acid sequence, solvent, and temperature.

Experimental Protocols

Protocol 1: Standard HATU-Mediated Coupling to an N-Methylated Residue

This protocol outlines a standard procedure for coupling an Fmoc-protected amino acid onto a resin-bound peptide with an N-methylated N-terminus.

• Resin Preparation: Swell the Fmoc-deprotected peptide-resin in high-quality, peptide-synthesis-grade DMF or NMP for 30-60 minutes.[10]

• Amino Acid Activation:

  • In a separate vessel, dissolve the Fmoc-amino acid (4 equivalents relative to resin substitution) and HATU (3.9 equivalents) in DMF or NMP.[10]

  • Add a non-nucleophilic base, such as DIEA (diisopropylethylamine) or 2,4,6-collidine (8 equivalents), to the amino acid/HATU solution.[10]

  • Allow the mixture to pre-activate for 1-5 minutes at room temperature.[3][10]

• Coupling Reaction:

  • Add the activated amino acid solution to the swollen, deprotected peptide-resin.[10]

  • Agitate the reaction mixture at room temperature for at least 1-2 hours.[10] For very difficult couplings, this time can be extended.

• Monitoring and Washing:

  • Perform a Bromophenol Blue test to check for reaction completion.[10]

  • If the coupling is incomplete, drain the vessel and repeat steps 2 and 3 (double coupling).[4]

  • Once complete, filter the resin and wash thoroughly with DMF (3-5 times) to remove all soluble reagents and byproducts.[3]

Protocol 2: Microwave-Assisted Coupling for Extremely Difficult Sequences

Microwave energy can be used to drive difficult couplings to completion by applying controlled heating.[11][12] This is particularly useful for highly hindered sequences.

• Resin Preparation: Swell the Fmoc-deprotected peptide-resin in a microwave-compatible reaction vessel using DMF.

• Reagent Addition:

  • In a separate vessel, prepare the activated amino acid solution as described in Protocol 1 (e.g., using HATU and DIEA).

  • Add the activated solution to the resin.

• Microwave Irradiation:

  • Place the reaction vessel in a dedicated microwave peptide synthesizer.

  • Irradiate the mixture for 3-10 minutes at a controlled temperature, typically between 50°C and 75°C.[1] Caution: Exceeding optimal temperatures can increase the risk of racemization.

• Monitoring and Washing:

  • After irradiation, allow the vessel to cool.

  • Perform a Bromophenol Blue test to confirm reaction completion.

  • Once complete, thoroughly wash the resin with DMF.[1]

Visualizations

Troubleshooting Workflow for N-Methylated Couplings

Caption: A flowchart for troubleshooting failed couplings to N-methylated residues.

The Challenge of Steric Hindrance

Caption: Steric clash between the N-methyl group and the incoming activated amino acid.

References

• 1. benchchem.com [benchchem.com]
• 2. lifetein.com [lifetein.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. bachem.com [bachem.com]
• 7. peptide.com [peptide.com]
• 8. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 12. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]

Technical Support Center: Preventing Peptide Aggregation with N-Methyl-Serine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when using N-methyl-serine to prevent peptide aggregation during and after synthesis.

Frequently Asked Questions (FAQs)

Q1: How does incorporating N-methyl-serine help prevent peptide aggregation?

A1: Peptide aggregation is often driven by the formation of intermolecular hydrogen bonds, which leads to the assembly of β-sheet structures. N-methylation of an amino acid, such as serine, involves replacing a hydrogen atom on the backbone amide nitrogen with a methyl group. This modification eliminates the hydrogen bond donor at that position, directly disrupting the formation of β-sheets and discouraging peptide self-assembly. This disruption can lead to improved solubility and reduced aggregation both during solid-phase peptide synthesis (SPPS) and in solution.

Q2: When should I consider using N-methyl-serine in my peptide sequence?

A2: Consider incorporating N-methyl-serine under the following circumstances:

• "Difficult" Sequences: For peptides known to be prone to aggregation, particularly those rich in hydrophobic residues or with a high propensity to form β-sheets.

• Improved Solubility: When synthesizing peptides that have poor solubility in standard solvents. N-methylation can increase the solubility of the final peptide product.[1]

• Enhanced Pharmacokinetic Properties: N-methylation can increase metabolic stability and membrane permeability, which is beneficial for therapeutic peptide development.

Q3: What are the main challenges when incorporating N-methyl-serine in SPPS?

A3: The primary challenge is the increased steric hindrance caused by the N-methyl group. This can lead to:

• Slower and Inefficient Coupling: The bulky methyl group can hinder the approach of the incoming activated amino acid, requiring more potent coupling reagents and longer reaction times.[2] Coupling an amino acid onto an N-methylated residue is particularly challenging.

• Increased Risk of Side Reactions: The extended coupling times and stronger reagents can increase the likelihood of side reactions such as epimerization (racemization) at the α-carbon.

Q4: Which coupling reagents are recommended for N-methyl-serine?

A4: Due to steric hindrance, standard coupling reagents may be insufficient. More potent reagents are recommended. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly effective and commonly used coupling reagent for N-methylated amino acids.[1] Other effective reagents include PyAOP and PyBOP/HOAt. HBTU and HCTU are generally less effective for these sterically hindered couplings.[1]

Q5: How can I monitor the coupling efficiency of N-methyl-serine?

A5: The standard Kaiser (ninhydrin) test will not work for monitoring coupling to a secondary amine like N-methyl-serine, as it will give a false negative (colorless) result. The bromophenol blue test is a suitable alternative for monitoring the presence of unreacted secondary amines on the resin.[1]

Troubleshooting Guides

Issue 1: Low crude peptide yield and presence of deletion sequences.

• Question: My final peptide yield is very low, and mass spectrometry analysis shows significant peaks corresponding to the desired mass minus the mass of one or more amino acids (deletion sequences). What could be the cause?

• Answer: This is a classic sign of incomplete coupling reactions during SPPS. When synthesizing peptides with N-methyl-serine, this is often due to the steric hindrance of the N-methyl group.

Troubleshooting Steps	Expected Outcome
1. Use a More Potent Coupling Reagent	Switch from standard reagents like HBTU to HATU, which is more effective for sterically hindered couplings.[1] This should significantly improve coupling efficiency.
2. Increase Reagent Equivalents and Reaction Time	Use a higher excess of the protected amino acid and coupling reagent (e.g., 4 equivalents).[1] Double the standard coupling time, especially for the residue immediately following N-methyl-serine.
3. Perform a Double Coupling	After the initial coupling reaction, wash the resin and repeat the coupling step with a fresh solution of activated amino acid. This can help drive the reaction to completion.
4. Increase Coupling Temperature	Performing the coupling at a slightly elevated temperature (e.g., 30-40°C) can help overcome the kinetic barrier, but monitor for potential side reactions.

Issue 2: Presence of a peak with the same mass as the target peptide but a different retention time in HPLC.

• Question: My HPLC analysis shows a significant impurity with the same mass as my target peptide. What is this and how can I minimize it?

• Answer: This is likely a diastereomer of your peptide, resulting from epimerization (racemization) of an amino acid during synthesis. The prolonged reaction times and strong bases used for coupling N-methylated amino acids can increase the risk of epimerization.

Troubleshooting Steps	Expected Outcome
1. Optimize Base and Activation Time	Use a weaker base like N-methylmorpholine (NMM) or collidine instead of DIPEA if possible, although this may require longer coupling times. Minimize the pre-activation time of the amino acid before adding it to the resin to reduce exposure to basic conditions.
2. Use Racemization-Suppressing Additives	Ensure your coupling strategy includes an additive like HOAt (1-Hydroxy-7-azabenzotriazole) when using carbodiimide-based coupling reagents.

Data Presentation

Table 1: Illustrative Comparison of a Model Aggregating Peptide With and Without N-Methyl-Serine.

This table presents expected outcomes based on the known effects of N-methylation on peptide aggregation and solubility. Actual results will be sequence-dependent.

Property	Model Peptide (e.g., with a -Val-Ser-Val- motif)	Model Peptide with N-Methyl-Serine (e.g., with a -Val-NMeSer-Val- motif)
Aqueous Solubility	Low	Higher
SPPS Crude Purity	Moderate (with deletion sequences)	Higher (with optimized coupling)
Aggregation Propensity (ThT Assay)	High fluorescence, short lag time	Low fluorescence, long or no lag time
β-sheet Content (CD Spectroscopy)	Significant β-sheet signal	Reduced or absent β-sheet signal

Table 2: Performance of Common Coupling Reagents for N-Methylated Amino Acids.

Coupling Reagent	Activating Additive	Base	Typical Reaction Time	Relative Efficiency for N-Me Amino Acids	Common Side Reactions
HATU	(Internal)	DIPEA, NMM	1-4 hours	Very High	Guanidinylation (minimized by pre-activation)[2]
PyBOP	(Internal)	DIPEA, NMM	2-6 hours	High
HBTU	HOBt	DIPEA, NMM	4-12 hours or double coupling	Moderate to Low
HCTU	(Internal)	DIPEA, NMM	4-12 hours or double coupling	Moderate to Low

Experimental Protocols

Protocol 1: Incorporation of Fmoc-N-Methyl-Serine(tBu)-OH in SPPS using HATU.

This protocol is for a standard 0.1 mmol scale manual solid-phase peptide synthesis.

• Resin Preparation: Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes.

• Activation Mixture Preparation: In a separate vessel, dissolve:

  • Fmoc-N-Me-Ser(tBu)-OH (4 equivalents)

  • HATU (3.9 equivalents) in a minimal amount of DMF.

• Activation: Add DIPEA (8 equivalents) to the activation mixture and vortex for 1-2 minutes.

• Coupling: Immediately add the activated amino acid solution to the deprotected peptide-resin.

• Reaction: Agitate the reaction vessel at room temperature for 2-4 hours. For difficult couplings (e.g., onto another N-methylated residue), the reaction time may need to be extended or a second coupling performed.

• Monitoring: After the coupling time, take a small sample of the resin beads, wash them thoroughly with DMF, and perform a bromophenol blue test to check for the presence of unreacted secondary amines. A yellow color indicates a complete reaction, while a blue or green color indicates an incomplete reaction.

• Washing: Once the coupling is complete, filter the resin and wash thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove all soluble reagents and byproducts.

Protocol 2: Thioflavin T (ThT) Assay for Monitoring Peptide Aggregation.

This protocol describes a method for monitoring the kinetics of peptide aggregation in a 96-well plate format.[3]

• Reagent Preparation:

  • Peptide Stock Solution: Prepare a concentrated stock solution of the purified peptide in an appropriate solvent (e.g., DMSO) and determine its concentration accurately.

  • ThT Stock Solution: Prepare a 1 mM stock solution of Thioflavin T in water. Filter through a 0.2 µm filter.[3]

  • Assay Buffer: Prepare the desired buffer for the aggregation assay (e.g., PBS, pH 7.4).

• Assay Setup (in a 96-well black, clear-bottom plate):

  • For each well, add the assay buffer.

  • Add the ThT stock solution to a final concentration of 10-25 µM.

  • Initiate the aggregation by adding the peptide stock solution to the desired final concentration (e.g., 10-100 µM).

  • Include controls: buffer with ThT only (blank), and a non-aggregating peptide control if available.

• Incubation and Measurement:

  • Place the sealed plate in a fluorescence microplate reader pre-heated to 37°C.

  • Set the reader to take fluorescence measurements at regular intervals (e.g., every 10-15 minutes) for the desired duration (e.g., 24-72 hours).

  • Use an excitation wavelength of ~440-450 nm and an emission wavelength of ~480-485 nm.[3]

• Data Analysis:

  • Subtract the blank fluorescence from all readings.

  • Plot the fluorescence intensity versus time. The resulting curve can be analyzed to determine the lag time, aggregation rate, and maximum fluorescence intensity.

Protocol 3: Analysis of Peptide Secondary Structure by Circular Dichroism (CD) Spectroscopy.

This protocol provides a general method for analyzing the secondary structure of peptides in solution.

• Sample Preparation:

  • Prepare a solution of the peptide in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4). The buffer should have low absorbance in the far-UV region.

  • The peptide concentration should be in the range of 0.1-1 mg/mL.

  • Prepare a matched buffer blank solution without the peptide.

• CD Measurement:

  • Use a quartz cuvette with a short path length (e.g., 1 mm).

  • Acquire a CD spectrum of the buffer blank from 190 nm to 260 nm.

  • Acquire the CD spectrum of the peptide solution under the same conditions.

• Data Processing:

  • Subtract the buffer blank spectrum from the peptide spectrum.

  • Convert the raw data (ellipticity in millidegrees) to Mean Residue Ellipticity (MRE).

• Spectral Interpretation:

  • β-sheet structures typically show a single negative band around 217 nm.

  • α-helical structures show two negative bands around 208 nm and 222 nm, and a positive band around 193 nm.

  • Random coil structures are characterized by a strong negative band near 195 nm.

Mandatory Visualizations

Caption: Mechanism of peptide aggregation and its disruption by N-methyl-serine.

Caption: SPPS workflow for incorporating N-methyl-serine.

Caption: Troubleshooting workflow for N-methylated peptide synthesis.

References

• 1. peptide.com [peptide.com]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Coupling Efficiency of Fmoc-N-Me-Ser(Tbu)-OH

Welcome to the technical support center for optimizing the coupling efficiency of Fmoc-N-Me-Ser(tBu)-OH. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance their solid-phase peptide synthesis (SPPS) involving this sterically hindered amino acid.

Frequently Asked Questions (FAQs)

Q1: Why is Fmoc-N-Me-Ser(tBu)-OH notoriously difficult to couple?

A1: The low coupling efficiency of Fmoc-N-Me-Ser(tBu)-OH stems from significant steric hindrance. This is caused by the combination of the bulky Fmoc protecting group, the tert-butyl (tBu) side-chain protection, and, most critically, the N-methyl group on the alpha-amine. This N-methylation prevents the formation of hydrogen bonds and alters the peptide backbone conformation, which can further hinder the approach of the activated amino acid to the resin-bound amine.

Q2: My standard coupling protocol with HBTU/HCTU is giving low yields for Fmoc-N-Me-Ser(tBu)-OH. What is the reason for this?

A2: While HBTU and HCTU are effective for many amino acids, they are often less successful with sterically demanding residues like N-methylated amino acids.[1] More potent coupling reagents are generally required to overcome the high activation energy barrier associated with these couplings.

Q3: How can I monitor the completion of the coupling reaction for Fmoc-N-Me-Ser(tBu)-OH? The Kaiser test is not working.

A3: The Kaiser (ninhydrin) test is not suitable for monitoring the coupling of N-methylated amino acids as it only gives a positive result for primary amines. For secondary amines, such as the N-terminus after coupling an N-methylated residue, the bromophenol blue test is a reliable alternative.[1] A color change from blue/green to yellow indicates a complete coupling.[1]

Q4: Is double coupling an effective strategy for Fmoc-N-Me-Ser(tBu)-OH?

A4: Yes, double coupling is a highly recommended strategy to improve the yield for difficult couplings, including those involving Fmoc-N-Me-Ser(tBu)-OH.[2] The first coupling may proceed slowly, and a second coupling with fresh reagents helps to drive the reaction to completion.

Q5: Can microwave synthesis improve the coupling efficiency of Fmoc-N-Me-Ser(tBu)-OH?

A5: Microwave-assisted peptide synthesis can be very effective in enhancing the coupling efficiency of sterically hindered amino acids.[3][4] The elevated temperatures achieved during microwave irradiation can help to overcome the kinetic barriers of the coupling reaction, leading to faster and more complete couplings.[5]

Troubleshooting Guides

Issue 1: Low Coupling Efficiency / Incomplete Coupling

• Symptom: A positive bromophenol blue test (blue or green resin) after the coupling step.

• Root Cause & Solution:

Potential Cause	Recommended Solution
Insufficiently Potent Coupling Reagent	Switch from standard reagents like HBTU/HCTU to more powerful activating agents such as HATU, PyAOP, or PyBOP.[1][6]
Steric Hindrance	1. Perform a "double coupling" with a fresh batch of activated amino acid.[2]2. Increase the reaction time for the coupling step.3. Consider using microwave synthesis to increase the reaction kinetics.[3]
Peptide Aggregation	1. Switch the solvent from DMF to NMP, or use a mixture of DMF and DMSO to disrupt secondary structures.2. Incorporate pseudoproline dipeptides at appropriate positions in your sequence to disrupt aggregation.
Low Reagent Concentration	Ensure that a sufficient excess of the Fmoc-N-Me-Ser(tBu)-OH and coupling reagents (typically 3-5 equivalents) is used.

Issue 2: Racemization of the Amino Acid

• Symptom: Appearance of a diastereomeric impurity in the final HPLC analysis of the crude peptide.

• Root Cause & Solution:

Potential Cause	Recommended Solution
Prolonged Pre-activation	Minimize the pre-activation time of the amino acid before adding it to the resin. For some reagents, in-situ activation is preferred.
Excessive Base	Use a weaker base like N-methylmorpholine (NMM) or 2,4,6-collidine instead of DIPEA, especially with highly activating reagents.[7]
High Temperature	If using elevated temperatures, optimize for the shortest time required to achieve complete coupling to minimize the risk of racemization.

Data Presentation

Table 1: Comparison of Coupling Reagents for N-Methylated Amino Acids

Coupling Reagent	Class	Relative Reactivity for N-Me-AAs	Key Advantages	Potential Disadvantages
HATU	Aminium/Uronium Salt	Very High	Highly effective for hindered couplings, including N-methylated amino acids.[1]	Can cause guanidinylation of the N-terminus if used in excess.[8]
PyAOP	Phosphonium Salt	Very High	Excellent for difficult couplings, especially for coupling to an N-methyl amino acid.[6]	Higher cost compared to some other reagents.
PyBOP	Phosphonium Salt	High	Effective for hindered couplings and less prone to guanidinylation side reactions.
HBTU/HCTU	Aminium/Uronium Salt	Moderate	Widely used but less effective for N-methylated amino acids.[1]	Can lead to incomplete coupling for highly hindered residues.
BOP-Cl	Phosphonium Salt	High	Reported to be useful for couplings of N-methylated amino acids.[9]	Byproducts can be toxic.
DIC/Oxyma	Carbodiimide	Moderate	Cost-effective and can reduce racemization.	Generally slower reaction rates for hindered amino acids.

Experimental Protocols

Protocol 1: High-Efficiency Coupling of Fmoc-N-Me-Ser(tBu)-OH using HATU

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes.

• Fmoc Deprotection: Perform Fmoc deprotection using 20% piperidine in DMF (1 x 5 min, followed by 1 x 15 min).

• Washing: Wash the resin thoroughly with DMF (5-7 times).

• Activation Mixture: In a separate vessel, dissolve Fmoc-N-Me-Ser(tBu)-OH (4 eq.), HATU (3.9 eq.) in DMF.

• Coupling: Add the activation mixture to the deprotected resin, followed by the addition of DIPEA (8 eq.). Agitate the reaction mixture at room temperature for 2-4 hours. For particularly difficult couplings, the reaction time can be extended or performed at a slightly elevated temperature (e.g., 35-40°C).

• Monitoring: Take a small sample of resin beads, wash them thoroughly with DMF and then methanol, and perform a bromophenol blue test.[1]

• Washing: Once the coupling is complete (yellow beads), wash the resin thoroughly with DMF (3-5 times).

• Double Coupling (if necessary): If the bromophenol blue test is positive (blue/green beads), repeat steps 4-7.

Protocol 2: Bromophenol Blue Test for Secondary Amines

• Sample Preparation: Collect a small sample of resin beads (approx. 5-10 mg) in a test tube.

• Washing: Wash the beads with methanol.

• Reagent Addition: Add 2-3 drops of a 0.1% (w/v) solution of bromophenol blue in DMF.

• Observation:

  • Yellow resin beads: Indicates the absence of free secondary amines (complete coupling).

  • Blue or green resin beads: Indicates the presence of unreacted secondary amines (incomplete coupling).

Mandatory Visualization

Caption: Troubleshooting workflow for incomplete coupling.

Caption: Standard SPPS cycle for incorporating Fmoc-N-Me-Ser(tBu)-OH.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 4. Synthesis of N-methylated peptides: on-resin methylation and microwave-assisted couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. chempep.com [chempep.com]
• 8. chemistry.du.ac.in [chemistry.du.ac.in]
• 9. reddit.com [reddit.com]

side reactions associated with N-methylated amino acids in SPPS

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the side reactions associated with the use of N-methylated amino acids in Solid-Phase Peptide Synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions encountered when incorporating N-methylated amino acids in SPPS?

The most prevalent side reactions include incomplete coupling, diketopiperazine (DKP) formation, and peptide aggregation.[1][2][3] Incomplete coupling is primarily due to the steric hindrance posed by the N-methyl group, which slows down the reaction rate.[3][4] DKP formation is an intramolecular cyclization that results in the cleavage of a dipeptide from the N-terminus of the growing peptide chain, and it is particularly common with N-terminal secondary amino acids.[2][5][6] Aggregation of the growing peptide chain can also be exacerbated by the conformational constraints introduced by N-methylation.[1]

Q2: Why is coupling to an N-methylated amino acid so difficult?

The primary challenge is steric hindrance.[3][4] The methyl group on the amide nitrogen increases the bulk around the nucleophilic nitrogen, impeding the approach of the activated carboxyl group of the incoming amino acid.[4] This steric hindrance leads to slower reaction kinetics and often results in incomplete coupling, which in turn leads to the formation of deletion sequences.[3][4] The difficulty is significantly increased when coupling two consecutive N-methylated amino acids.[4][7]

Q3: How can I monitor the completion of a coupling reaction to an N-methylated amino acid?

Standard qualitative tests for primary amines, such as the ninhydrin test, are ineffective for monitoring coupling to secondary amines like N-methylated amino acids.[1][7] The recommended qualitative methods are:

• Bromophenol Blue (BPB) Test: This is a reliable colorimetric test where the resin beads turn blue or green in the presence of unreacted secondary amines, indicating an incomplete reaction. A yellow color signifies a complete coupling.[4][7]

• 2,4,6-Trinitrobenzenesulfonic Acid (TNBS) Test: This test can detect both primary and secondary amines, with a positive result (incomplete coupling) indicated by orange or red beads.[4]

For a more precise assessment, quantitative methods like mass spectrometry (MS) can be employed to analyze a small, cleaved sample of the peptide from the resin.[4]

Q4: What are the best coupling reagents for N-methylated amino acids?

Due to the sterically hindered nature of the coupling, highly reactive coupling reagents are recommended. Standard reagents like HBTU or DIC/HOBt may result in incomplete reactions.[7][8] The preferred choices are:

• Uronium/Aminium Salts: HATU and COMU are highly effective.[8][9]

• Phosphonium Salts: PyAOP and PyBOP are also strongly recommended.[2][8][9]

These reagents are generally used in combination with a non-nucleophilic base such as N,N-diisopropylethylamine (DIEA) or 2,4,6-collidine.[7][8]

Q5: What is diketopiperazine (DKP) formation and how can I prevent it?

Diketopiperazine (DKP) formation is an intramolecular side reaction that leads to the cleavage of the N-terminal dipeptide.[2][6][10] This reaction is particularly prevalent when a secondary amino acid (like proline or an N-methylated residue) is at the N-terminus of the peptide chain on the resin. The reaction is often initiated during the Fmoc-deprotection step.[5][6]

Strategies to minimize DKP formation include:

• Using an alternative Fmoc-removal solution, such as 2% DBU with 5% piperazine in NMP, which has been shown to drastically reduce DKP formation compared to the standard 20% piperidine in DMF.[5]

• Coupling the subsequent amino acid immediately after Fmoc deprotection to minimize the time the free N-terminal secondary amine is exposed.

• For particularly problematic sequences, coupling a pre-formed dipeptide can bypass the susceptible step.[11]

Troubleshooting Guides

Issue 1: Incomplete Coupling

Symptom: A positive Bromophenol Blue test (blue/green beads) or TNBS test (orange/red beads) after the coupling step.

Root Cause: Insufficient reactivity of the coupling reagents to overcome the steric hindrance of the N-methylated amino acid, or inadequate reaction time.

Troubleshooting Workflow:

Troubleshooting workflow for incomplete N-methylated amino acid coupling.

Detailed Steps:

• Double Coupling: The most straightforward first step is to perform a second coupling.[4] Prepare a fresh solution of the activated amino acid and coupling reagents and repeat the coupling step.

• Change Reagents/Conditions: If double coupling is insufficient, consider using a more powerful coupling reagent such as HATU, PyAOP, or COMU.[8][9] You can also try increasing the reaction time or temperature. Microwave-assisted SPPS can also be effective in driving difficult couplings to completion.[12]

• Capping: If a small amount of unreacted amine remains after multiple attempts, it is advisable to cap these sites to prevent the formation of deletion peptide impurities in the final product.[4] This is typically done using acetic anhydride.[4]

Issue 2: Significant Diketopiperazine (DKP) Formation

Symptom: Presence of a major impurity in the crude product with a mass corresponding to the desired peptide minus the N-terminal dipeptide.

Root Cause: Intramolecular cyclization of the N-terminal dipeptide, often initiated by the base used for Fmoc deprotection, especially when a secondary amine is at the N-terminus.

Troubleshooting Workflow:

Troubleshooting workflow for Diketopiperazine (DKP) formation.

Detailed Steps:

• Modify Fmoc-Deprotection: Switch from the standard 20% piperidine in DMF to a less DKP-promoting cocktail, such as 2% DBU/5% piperazine in NMP.[5]

• Minimize Exposure Time: Ensure that the time between the Fmoc-deprotection of the N-methylated residue and the coupling of the next amino acid is minimized to reduce the opportunity for intramolecular cyclization.

• Use a Dipeptide Unit: If the problem persists, consider synthesizing the problematic dipeptide separately and then coupling it as a single unit to the growing peptide chain.[11]

Quantitative Data Summary

The following tables summarize quantitative data related to side reactions with N-methylated amino acids.

Table 1: Comparison of Coupling Reagent Performance for Sterically Hindered Couplings

Coupling Reagent	Type	Typical Reaction Time	Reported Coupling Yield	Notes
HATU	Uronium/Aminium Salt	1-2 hours	High	Highly recommended for N-methylated amino acids.[7][8]
PyAOP	Phosphonium Salt	30 - 60 min	High	Strong activating agent, avoids guanidinylation.[2][8]
PyBOP	Phosphonium Salt	30 - 60 min	98 - 99%	Often used with HOAt for N-methyl amino acids.[8]
COMU	Uronium/Aminium Salt	N/A	High	Comparable efficiency to HATU, considered safer.[9]
HBTU	Uronium/Aminium Salt	N/A	Lower	Less effective for sterically hindered couplings.[7]
DIC/HOBt	Carbodiimide	N/A	Lower	May lead to incomplete reactions.[8]

Table 2: Impact of Fmoc-Deprotection Method on Diketopiperazine (DKP) Formation

Fmoc-Deprotection Reagent	Solvent	Total DKP Formation (%)
20% (v/v) piperidine	DMF	13.8%
5% (v/v) piperidine	DMF	12.2%
5% (w/v) piperazine	DMF or NMP	< 4%
2% DBU, 5% piperazine	NMP	Drastically reduced
Data from a study on a DKP-prone sequence.[5]

Experimental Protocols

Protocol 1: Coupling of an Fmoc-N-methyl Amino Acid using HATU

Objective: To efficiently couple an Fmoc-N-methylated amino acid to a resin-bound peptide.

Materials:

• Fmoc-N-methyl-amino acid (4 eq.)

• HATU (3.9 eq.)

• DIEA (8 eq.)

• DMF or NMP (peptide synthesis grade)

• Resin-bound peptide with a free N-terminal amine

Procedure:

• Swell the resin in DMF or NMP.

• In a separate vessel, dissolve the Fmoc-N-methyl-amino acid (4 eq.) and HATU (3.9 eq.) in DMF or NMP.

• Add DIEA (8 eq.) to the amino acid/HATU solution and mix for 5 minutes at room temperature for pre-activation.[1]

• Add the activated amino acid solution to the swollen, deprotected peptide-resin.

• Shake the reaction mixture at room temperature for at least 1-2 hours.[1]

• After the reaction, filter the resin and wash thoroughly with DMF.

• Perform a Bromophenol Blue test to check for reaction completion.

• If the test is positive (blue/green), repeat steps 2-6 for a second coupling.

Protocol 2: Bromophenol Blue Test for Monitoring Coupling Completion

Objective: To qualitatively assess the presence of free secondary amines on the resin after a coupling reaction.

Materials:

• Test Solution: 0.04% (w/v) Bromophenol Blue in DMF. (Dissolve 200 mg of bromophenol blue in 500 mL of DMF).[4]

• Methanol

• DMF

Procedure:

• Take a small sample of resin beads (approx. 5-10 mg) from the reaction vessel.

• Wash the beads thoroughly with methanol and then with DMF.[4]

• Add approximately 1-2 mL of the Bromophenol Blue test solution to the resin.[4]

• Gently agitate the suspension for 1-2 minutes.

• Observe the color of the resin beads.

  • Yellow: Coupling is complete.

  • Blue to Green: Coupling is incomplete, and unreacted secondary amines are present.[4][7]

References

• 1. benchchem.com [benchchem.com]
• 2. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lifetein.com [lifetein.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. bachem.com [bachem.com]
• 10. researchgate.net [researchgate.net]
• 11. chempep.com [chempep.com]
• 12. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]

strategies to overcome steric hindrance in N-methylated peptide synthesis

Welcome to the technical support center for N-methylated peptide synthesis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges arising from steric hindrance during the synthesis of N-methylated peptides.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, offering potential causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)	Monitoring/Verification
Low Coupling Efficiency / Incomplete Reaction	∙ Steric Hindrance: The N-methyl group significantly increases steric bulk, hindering the approach of the activated amino acid.[1][2] ∙ Reduced Nucleophilicity: The secondary amine of an N-methylated residue is less nucleophilic than a primary amine.[1][2] ∙ Ineffective Coupling Reagent: Standard coupling reagents (e.g., DCC, DIC) may not be sufficiently reactive for sterically hindered couplings.[3]	∙ Utilize High-Reactivity Coupling Reagents: Employ uronium/aminium salts like HATU, HCTU, or phosphonium salts such as PyAOP or PyBOP.[1][4][5] For particularly difficult couplings, PyBrOP can be effective.[5][6] ∙ Optimize Reaction Conditions: Increase reaction time, perform double couplings, or use microwave-assisted synthesis to enhance coupling efficiency.[7][8] ∙ Pre-activation: Pre-activate the Fmoc-amino acid with the coupling reagent before adding it to the resin.[9]	∙ Bromophenol Blue Test: The standard ninhydrin test does not work for secondary amines. Use the bromophenol blue test to monitor the presence of unreacted N-methylated amines.[5][9] A blue to green color indicates an incomplete reaction.[5]
Peptide Aggregation During Synthesis	∙ Interchain Hydrogen Bonding: The peptide chains on the solid support can aggregate, blocking reactive sites. This is a common issue in "difficult" sequences.[8][10] ∙ Hydrophobicity: N-methylation increases the hydrophobicity of the peptide, which can promote aggregation.[2]	∙ Chaotropic Agents: Add chaotropic salts to disrupt aggregation. ∙ Alternative Solvents: Use N-Methyl-2-pyrrolidone (NMP) instead of or in a mixture with Dimethylformamide (DMF) to improve solvation.[8] The addition of solvents like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) can also help.[11] ∙ Pseudoproline Dipeptides: Incorporate pseudoproline dipeptides at specific sites to disrupt secondary structure formation and aggregation.[12]	∙ Visual Inspection: Observe the resin for clumping. ∙ Sequence Prediction Tools: Use online tools to predict aggregation-prone regions in your peptide sequence.[8]
Racemization	∙ Over-activation: Highly reactive coupling reagents can increase the risk of racemization, especially when used in excess or with extended pre-activation times.[1] ∙ Base Strength: The choice of base can influence the rate of racemization.	∙ Controlled Activation: Minimize the pre-activation time of the amino acid to 1-3 minutes before adding it to the resin.[1] ∙ Additive Use: For carbodiimide-based couplings, the addition of an agent like 1-hydroxybenzotriazole (HOBt) or its derivatives can minimize racemization.[13] ∙ Weaker Base: In situations with a high risk of racemization, consider using a weaker base like N-methylmorpholine (NMM).[6]	∙ Chiral HPLC Analysis: Analyze the final peptide using chiral chromatography to determine the extent of racemization.
Low Yield After Cleavage	∙ Incomplete Deprotection: Steric hindrance may also impede the complete removal of the Fmoc protecting group. ∙ Chain Termination: Guanidinylation of the N-terminal amine by uronium/aminium coupling reagents can occur, capping the peptide chain.[1]	∙ Modified Deprotection: Increase the time or number of repetitions for the Fmoc deprotection step. ∙ Minimize Guanidinylation: Avoid using a large excess of the coupling reagent and keep pre-activation times short.[1]	∙ Mass Spectrometry: Analyze the crude product to identify deletion sequences (from incomplete coupling) or capped peptides.

Frequently Asked Questions (FAQs)

Q1: Why is synthesizing N-methylated peptides so challenging?

The primary challenge is steric hindrance. The methyl group on the amide nitrogen physically blocks the incoming activated amino acid, slowing down the peptide bond formation.[2][14] This leads to incomplete couplings, requiring more potent reagents and optimized conditions to achieve good yields.[2]

Q2: Which coupling reagents are most effective for N-methylated residues?

For difficult couplings involving N-methylated amino acids, high-reactivity uronium/aminium or phosphonium salt reagents are recommended over standard carbodiimides.[3]

• Uronium/Aminium Salts: HATU, HCTU, and COMU are highly effective.[5][6]

• Phosphonium Salts: PyAOP and PyBOP, particularly in the presence of HOAt, are excellent choices for coupling N-methylated amino acids.[4] PyBrOP is even more reactive and can be used for particularly stubborn couplings.[5][6]

Q3: Can I use the ninhydrin test to monitor coupling to an N-methylated amine?

No, the ninhydrin test is not reliable for secondary amines like N-methylated amino acids as it often produces a weak or no color change. The bromophenol blue test is the recommended alternative for monitoring these couplings on the solid phase.[5][9]

Q4: What is on-resin N-methylation, and when should I use it?

On-resin N-methylation is a strategy where the methylation is performed directly on the peptide while it is still attached to the solid support.[15][16] This approach avoids the need to synthesize and incorporate expensive N-methylated amino acid building blocks.[17] It is a versatile method applicable to most amino acids and can be performed in a relatively short time.[15][16]

Q5: How can microwave energy help in synthesizing N-methylated peptides?

Microwave-assisted peptide synthesis can significantly accelerate the coupling reactions, especially for sterically hindered residues.[7] The microwave energy can help overcome the activation energy barrier, leading to faster and more complete couplings, thereby improving the overall efficiency and purity of the synthesis.[7]

Q6: What is the "submonomer" synthesis method and how does it apply to N-methylated peptides?

The submonomer method is an alternative strategy for synthesizing N-substituted glycine oligomers (peptoids) and can be adapted for N-methylated peptides.[18][19] It involves a two-step cycle: acylation with an activated haloacetic acid (like bromoacetic acid) followed by nucleophilic displacement with a primary amine (in this case, methylamine).[19][20] This method bypasses the direct coupling of sterically hindered N-methylated amino acids.[18]

Experimental Protocols

Protocol 1: Coupling of an Fmoc-Amino Acid to an N-Methylated N-Terminus using HATU

Objective: To efficiently couple an Fmoc-amino acid onto a resin-bound peptide with an N-methylated N-terminus.[9]

Materials:

• Peptide-resin with a free N-methylated N-terminal amine

• Fmoc-amino acid (4 equivalents)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) (4 equivalents)[9]

• N,N-Diisopropylethylamine (DIEA) (8 equivalents)[9]

• N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP), peptide synthesis grade[9]

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF or NMP for 30-60 minutes.

• Amino Acid Pre-activation: In a separate vessel, dissolve the Fmoc-amino acid (4 eq.) and HATU (4 eq.) in DMF or NMP.

• Add DIEA (8 eq.) to the amino acid/HATU solution and mix for 1-5 minutes at room temperature to pre-activate.[9]

• Coupling: Add the activated amino acid solution to the swollen peptide-resin.

• Shake the reaction mixture at room temperature for at least 1-2 hours.[9]

• Monitoring: Take a small sample of the resin, wash it thoroughly, and perform the bromophenol blue test to check for completion. If the test is positive (blue/green), the coupling is incomplete.

• Recoupling (if necessary): If the coupling is incomplete, filter the resin, wash with DMF, and repeat steps 2-6.

• Washing: Once the coupling is complete (yellow in the bromophenol blue test), filter the resin and wash it thoroughly with DMF (3-5 times) to remove excess reagents.

Protocol 2: On-Resin N-Methylation using the Fukuyama Method (o-NBS protection)

Objective: To introduce a methyl group onto a specific primary amine of a resin-bound peptide.

Materials:

• Peptide-resin with a free primary amine

• o-Nitrobenzenesulfonyl chloride (o-NBS-Cl)

• Collidine or 2,4,6-trimethylpyridine

• Dimethyl sulfoxide (DMSO)

• Methyl p-toluenesulfonate (MeOTs) or methyl iodide (MeI)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 2-Mercaptoethanol

Procedure:

• Sulfonylation: Treat the peptide-resin with o-NBS-Cl and collidine in DMF to protect the primary amine as a sulfonamide.

• Methylation: Treat the sulfonated peptide-resin with a methylating agent like MeOTs or MeI and a base in DMF.

• Desulfonylation: Remove the o-NBS protecting group by treating the resin with 2-mercaptoethanol and DBU in DMF.

• Washing: Thoroughly wash the resin with DMF and DCM to prepare for the next coupling step.

Visualizations

Caption: Troubleshooting workflow for difficult N-methylated couplings.

Caption: Key steps in the on-resin N-methylation process.

References

• 1. benchchem.com [benchchem.com]
• 2. lifetein.com [lifetein.com]
• 3. benchchem.com [benchchem.com]
• 4. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]
• 6. bachem.com [bachem.com]
• 7. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 8. biotage.com [biotage.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 12. blog.mblintl.com [blog.mblintl.com]
• 13. peptide.com [peptide.com]
• 14. scienmag.com [scienmag.com]
• 15. Synthesis of N-methylated cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis of N-methylated cyclic peptides | Springer Nature Experiments [experiments.springernature.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Submonomer synthesis of sequence defined peptoids with diverse side-chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. bpm-wiki.cnsi.ucsb.edu [bpm-wiki.cnsi.ucsb.edu]
• 20. A Field Guide to Optimizing Peptoid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

minimizing racemization during N-methyl amino acid incorporation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing racemization during the incorporation of N-methylated amino acids in peptide synthesis. Find answers to frequently asked questions and detailed troubleshooting guides to overcome common challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of racemization when incorporating N-methyl amino acids?

A1: The principal pathway for racemization during the coupling of N-protected amino acids is the formation of an oxazolone (or azlactone) intermediate.[1] The activated carboxyl group of the N-methyl amino acid cyclizes to form this intermediate, which has an acidic proton at the chiral alpha-carbon.[1] In the presence of a base, this proton can be abstracted to form a planar, achiral enolate. Subsequent attack by the amine can occur from either face of this enolate, leading to a mixture of L- and D-isomers in the final peptide.[1] A secondary, less common pathway is the direct enolization via proton abstraction from the activated amino acid.[1]

Q2: Why are N-methyl amino acids particularly challenging to couple without racemization?

A2: The primary challenge in coupling N-methylated amino acids stems from the increased steric hindrance and reduced nucleophilicity of the secondary amine.[2] This steric bulk can slow down the coupling reaction, and to compensate, more reactive coupling reagents and longer reaction times or higher temperatures are often employed.[2][3] These more forcing conditions can, in turn, increase the propensity for racemization.[1][3] Coupling an N-methylated amino acid onto another N-methylated residue is especially difficult.[2][4]

Q3: Which factors have the most significant impact on racemization during N-methyl amino acid coupling?

A3: Several factors critically influence the extent of racemization:

• Coupling Reagents and Additives: The choice of coupling reagent and the use of anti-racemization additives are paramount. Onium salts (Uronium/Aminium, Phosphonium) paired with additives like 1-hydroxy-7-azabenzotriazole (HOAt) or OxymaPure are highly effective at suppressing racemization.[1][5]

• Base: The strength and steric hindrance of the base used are crucial.[1][5][6] Strong, non-hindered bases like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) can accelerate proton abstraction and increase racemization.[1][6] Weaker bases such as N-methylmorpholine (NMM) or collidine are often recommended to minimize this risk.[3][6]

• Solvent: The polarity of the solvent can affect the rate of racemization, with more polar solvents potentially favoring this side reaction.[1][7]

• Temperature: Elevated temperatures, while sometimes used to overcome steric hindrance, can also increase the rate of racemization.[1][3][8]

Q4: Are there specific coupling reagents recommended for minimizing racemization with N-methyl amino acids?

A4: Yes, for sterically hindered N-methyl amino acids, more potent coupling reagents are generally required.[3] Phosphonium-based reagents like (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyAOP) and Bromotripyrrolidinophosphonium hexafluorophosphate (PyBrOP) are highly effective.[1][9] Uronium/aminium salt reagents such as (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU), especially when used with an additive like HOAt, also demonstrate high efficiency and low racemization.[1][4][6] COMU, which incorporates OxymaPure, is another excellent choice that offers comparable efficiency to HATU with enhanced safety.[6] Carbodiimide reagents like DCC and DIC can be used, but the addition of a racemization suppressant like HOAt or OxymaPure is essential.[1][9]

Troubleshooting Guide

Issue 1: High Levels of Racemization Detected

High levels of the undesired D-diastereomer can compromise the biological activity and purity of the final peptide.

• Initial Assessment:

  • Evaluate Coupling Reagent & Additive: If using a carbodiimide (e.g., DIC), ensure an additive is present. HOAt and OxymaPure are more effective than HOBt.[1] For difficult couplings, it is often best to switch to a phosphonium-based (e.g., PyAOP) or uronium/aminium-based (e.g., HATU) reagent.[1]

  • Assess Base and Reaction Conditions: If using a strong base like DIPEA or TEA, consider switching to a weaker base like N-methylmorpholine (NMM) or collidine.[3] Also, evaluate if elevated temperatures are being used and if they can be reduced.[3]

• Corrective Actions:

  • Refine Coupling Protocol: Reduce the pre-activation time of the amino acid to minimize the lifetime of the reactive intermediate.[2] If possible, lower the reaction temperature.

  • Change Reagent Combination: Switch to a proven low-racemization coupling reagent such as PyAOP or HATU/HOAt.

Caption: Troubleshooting workflow for high racemization levels.

Issue 2: Incomplete or Slow Coupling Reaction

The steric hindrance of N-methylated amino acids often leads to slow and incomplete reactions.

• Initial Assessment:

  • Monitor Reaction Completion: Use a test appropriate for secondary amines, such as the Bromophenol Blue test, as the Ninhydrin test may give a false negative.[4]

  • Review Coupling Reagent: Standard reagents like HBTU or HCTU may be less effective for these couplings.[4]

• Corrective Actions:

  • Double Coupling: The most immediate step is to perform a second coupling. Prepare a fresh solution of the activated amino acid and reagents and add it to the resin.[10]

  • Change Reagents/Conditions: If the reaction is still incomplete, switch to a more potent coupling reagent like HATU or PyAOP.[1] You can also consider increasing the coupling time or temperature, but be mindful of the increased risk of racemization.[1]

  • Capping: If a significant amount of unreacted amine remains after multiple attempts, cap the unreacted sites with acetic anhydride to prevent the formation of deletion peptides.[10]

Caption: Workflow for addressing incomplete coupling reactions.

Data Presentation

Table 1: Qualitative Comparison of Coupling Reagents for N-Methyl Amino Acid Incorporation

Coupling Reagent	Relative Reactivity	Racemization Risk (without additives)	Recommended Use
DIC/DCC	Moderate	High	Use with HOAt or OxymaPure is essential[1]
HBTU/HCTU	Moderate-High	Moderate	Less effective for N-methyl amino acids[4]
HATU	Very High	Low	Highly recommended, often with HOAt[1][4]
PyAOP	Very High	Low	Highly recommended for difficult couplings[1]
PyBrOP	Very High	Low	Developed for sterically hindered couplings[1]
COMU	Very High	Low	Safer alternative to benzotriazole-based reagents[6]

Table 2: Impact of Base Selection on Racemization

Base	Relative Basicity	Steric Hindrance	Racemization Potential
Triethylamine (TEA)	High	Low	High[1]
DIPEA	Moderate	High	Moderate to High[1][6]
N-Methylmorpholine (NMM)	Low	Moderate	Low[3]
2,4,6-Collidine	Low	High	Very Low[3][6]

Experimental Protocols

Protocol 1: General Coupling Protocol using HATU for N-Methyl Amino Acids

This protocol is a general guideline for solid-phase peptide synthesis (SPPS) on a 0.1 mmol scale.

• Resin Preparation: Swell the resin with the N-terminal amine deprotected in N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) for 15-30 minutes in an SPPS vessel.

• Activation Mixture Preparation: In a separate vessel, dissolve the Fmoc-N-methyl-amino acid (4 equivalents) in DMF or NMP. Add HATU (4 equivalents) and a suitable base, such as DIPEA (8 equivalents) or NMM.[4]

• Pre-activation: Allow the activation mixture to stand for 1-5 minutes at room temperature.[2][4]

• Coupling: Add the activated amino acid solution to the resin.

• Reaction: Agitate the reaction vessel at room temperature for 1-4 hours. Coupling to another N-methyl residue may require longer reaction times.[2]

• Monitoring: Take a small sample of resin beads, wash them thoroughly, and perform a Bromophenol Blue test to check for reaction completion.

• Washing: Once the coupling is complete (or deemed to have proceeded as far as possible), filter the resin and wash it thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove all soluble reagents and byproducts.[2]

• Recoupling (if necessary): If the monitoring test indicates incomplete coupling, repeat steps 2-7.

Protocol 2: Bromophenol Blue Test for Unreacted Secondary Amines

• Preparation: Prepare a test solution by dissolving 250 mg of bromophenol blue in 50 ml of DMF.[4]

• Procedure: a. Remove a small sample of resin (a few beads) and wash it with methanol.[4] b. Add 2 ml of the test solution to the resin beads.[4] c. Observe the color of the suspension.

• Interpretation:

  • Yellow: Coupling is complete.

  • Blue to Green: Coupling is incomplete, and recoupling is necessary.[4]

Caption: The oxazolone mechanism of racemization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 6. bachem.com [bachem.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing N-Methylated Peptide Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of N-methylated peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of N-methylated peptides challenging, often resulting in low yield and purity?

The primary challenges in synthesizing N-methylated peptides stem from two main factors:

• Steric Hindrance: The presence of a methyl group on the amide nitrogen sterically hinders the incoming amino acid, making the formation of the peptide bond more difficult compared to standard solid-phase peptide synthesis (SPPS). This reduced reactivity of the N-methylated amine necessitates more potent coupling reagents and potentially longer reaction times or higher temperatures to achieve efficient coupling. The coupling of an N-methylated amino acid to another N-methylated residue is particularly challenging.[1]

• On-Resin Aggregation: Hydrophobic N-methylated peptide sequences are prone to aggregation on the solid support. This aggregation can physically block reactive sites, leading to incomplete coupling and deprotection steps. The result is a higher prevalence of deletion sequences and other impurities in the crude product, which significantly lowers the overall yield and purity.

Q2: What are the most common side reactions during N-methylated peptide synthesis and how can they be minimized?

Several side reactions can occur during N-methylated peptide synthesis, leading to impurities. Key side reactions include:

• Aspartimide Formation: Peptides containing Asp-Gly or Asp-Ser sequences are particularly susceptible to aspartimide formation under both acidic and basic conditions. This can lead to a mixture of alpha and beta-coupled peptides. Minimizing this side reaction can be achieved by adding 1-hydroxybenzotriazole (HOBt) to the piperidine deprotection solution.

• Diketopiperazine Formation: This side reaction is common at the dipeptide stage, especially when proline is one of the first two amino acids in an Fmoc-based synthesis. Using 2-chlorotrityl chloride resin is recommended when proline is at the N-terminus to suppress diketopiperazine formation.

• Guanidinylation: Uronium and aminium-based coupling reagents like HATU can react with the unprotected N-terminal amine to form an irreversible guanidinium cap, terminating the peptide chain. This is more likely with excessive coupling reagent or slow carboxylic acid activation. Pre-activating the protected amino acid for a short period before adding it to the peptide-resin can minimize this side reaction.

• Racemization: The chiral integrity of amino acids can be compromised during activation, leading to the formation of epimers. The choice of coupling reagent and additives is crucial for suppressing racemization. Additives like HOAt and Oxyma Pure are more effective than HOBt in preventing racemization. Phosphonium-based reagents like PyBOP and PyAOP are generally associated with lower levels of racemization.[2]

Q3: How does N-methylation affect the purification of the final peptide?

N-methylation significantly increases the lipophilicity of a peptide. This increased hydrophobicity can lead to several purification challenges:

• Strong Retention: N-methylated peptides tend to bind strongly to standard C18 reversed-phase HPLC columns, which can lead to poor peak shape and co-elution with hydrophobic impurities.

• Aggregation: The increased hydrophobicity can also cause the peptide to aggregate in solution, leading to peak broadening and reduced recovery during purification.

• Solubility Issues: N-methylated peptides may have poor solubility in aqueous HPLC mobile phases, complicating sample preparation and injection. To overcome these challenges, modifications to standard purification protocols are often necessary, such as using less retentive stationary phases (e.g., C4 or diphenyl) and adding organic modifiers like n-propanol to the mobile phase.

Troubleshooting Guides

Problem 1: Low Coupling Efficiency / Incomplete Reactions

Symptoms:

• Positive bromophenol blue test after coupling.

• Presence of deletion sequences in the final product mass spectrum.

• Low overall yield of the crude peptide.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Insufficiently reactive coupling reagent	Switch to a more potent onium-salt based coupling reagent such as HATU, HCTU, or COMU. For particularly difficult couplings, consider phosphonium-based reagents like PyAOP or PyBOP with an additive like HOAt.[2][3]
Steric hindrance from the N-methyl group	Increase the reaction time (e.g., 2-4 hours or even overnight). Consider performing a double coupling (repeating the coupling step).
On-resin aggregation	Switch the primary synthesis solvent from DMF to NMP, or use a mixture of DMF with a small percentage of DMSO. Perform the coupling reaction at an elevated temperature (e.g., 50-75°C), which can be effectively achieved using a microwave peptide synthesizer.[4]
Suboptimal pre-activation	Pre-activate the Fmoc-amino acid with the coupling reagent for a short period (1-5 minutes) before adding it to the resin. This ensures the formation of the active ester before potential side reactions occur.

Problem 2: Poor Purity of the Crude Peptide

Symptoms:

• Multiple peaks of similar intensity in the analytical HPLC of the crude product.

• Mass spectrum shows a complex mixture of products.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Side reactions during synthesis	Refer to the FAQ on common side reactions and implement the suggested preventative measures (e.g., use of additives like HOBt or HOAt, choice of appropriate resin).
Racemization	Use a coupling reagent and additive combination known to suppress racemization, such as DIC/Oxyma or PyBOP. Avoid prolonged exposure to high temperatures if possible.[2]
Incomplete deprotection	Ensure complete Fmoc removal by extending the deprotection time or using a stronger base solution if necessary. Monitor deprotection using a colorimetric test.
Side reactions during cleavage	For peptides containing sensitive residues like Trp or Met, use a cleavage cocktail with appropriate scavengers (e.g., ethanedithiol, EDT) to prevent re-attachment to the resin or other modifications.

Problem 3: Difficulty in Purifying the N-Methylated Peptide

Symptoms:

• Poor solubility of the crude peptide in the HPLC mobile phase.

• Broad or tailing peaks during HPLC purification.

• Co-elution of the desired product with impurities.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
High hydrophobicity of the peptide	Use a less retentive stationary phase for HPLC, such as a C4 or C8 column instead of a C18 column. Optimize the mobile phase by adding organic modifiers like isopropanol or acetonitrile at varying concentrations.
Peptide aggregation	Dissolve the crude peptide in a strong organic solvent like DMSO or hexafluoroisopropanol (HFIP) before diluting it with the initial HPLC mobile phase. Perform a small-scale solubility test to find the optimal solvent system.
Ion-pairing issues	Ensure the mobile phase contains an appropriate ion-pairing agent, such as 0.1% trifluoroacetic acid (TFA), to improve peak shape.

Data Presentation

Table 1: Comparison of Coupling Reagent Performance for a Hindered N-Methylated Coupling

Coupling Reagent	Additive	Base	Crude Purity (%)	Racemization (%)
HATU	-	DIEA	~95	< 2
HBTU	-	DIEA	~85	~5
HCTU	-	DIEA	~90	~4
PyBOP	-	DIEA	~92	< 3
COMU	-	DIEA	> 95	< 2
DIC	HOBt	-	~70	> 10
DIC	Oxyma Pure	-	~88	< 5

Note: Data is compiled from various sources and represents typical outcomes for challenging couplings. Actual results will be sequence-dependent.

Table 2: Influence of Solvent and Temperature on Coupling Efficiency

Solvent	Temperature	Coupling Time	Typical Yield Improvement
DMF	Room Temp	2 hours	Baseline
NMP	Room Temp	2 hours	10-15%
DMF	50°C	30 min	15-20%
NMP	50°C	30 min	20-25%
DMF	75°C (Microwave)	5-10 min	> 30%

Note: Yield improvement is relative to standard room temperature coupling in DMF and is highly sequence-dependent.

Experimental Protocols

Protocol 1: Optimized Coupling of an Fmoc-N-methyl-amino acid using HATU

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Activation: In a separate vessel, dissolve the Fmoc-N-methyl-amino acid (3 eq.), HATU (2.9 eq.), and HOAt (3 eq.) in DMF. Add DIEA (6 eq.) and allow the mixture to pre-activate for 1-3 minutes.

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin.

• Reaction: Agitate the reaction vessel at room temperature for 1-2 hours. For difficult couplings (e.g., N-Me-Xaa onto N-Me-Yaa), the reaction time may be extended or a second coupling may be necessary.

• Monitoring: Monitor the coupling reaction using the bromophenol blue test. A yellow color indicates complete coupling, while a blue or green color indicates an incomplete reaction.

• Washing: Once the coupling is complete, filter the resin and wash thoroughly with DMF, followed by DCM, and then DMF again to remove all soluble reagents and byproducts.

Protocol 2: On-Resin N-Methylation of a Peptide

This protocol describes a three-step procedure for N-methylation directly on the solid support.

• Sulfonylation: Treat the deprotected N-terminal amine of the peptide-resin with 2-nitrobenzenesulfonyl chloride (o-NBS-Cl) (5 eq.) and collidine (10 eq.) in NMP for 15-20 minutes.

• Methylation: Wash the resin with DMF. Treat the sulfonated resin with a solution of methyl p-nitrobenzenesulfonate (10 eq.) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (5 eq.) in DMF. The reaction is typically complete within 10-15 minutes.

• Desulfonylation: Wash the resin with DMF. Treat the resin with a solution of 2-mercaptoethanol (20 eq.) and DBU (10 eq.) in NMP for 5-10 minutes to remove the o-NBS protecting group.

• Washing: Wash the resin thoroughly with NMP and DMF to prepare for the next coupling step. An optimized version of this procedure can be completed in as little as 35-40 minutes without solvent changes.[5][6]

Visualizations

Caption: Standard solid-phase peptide synthesis (SPPS) workflow.

Caption: Troubleshooting logic for low yield in N-methylated peptide synthesis.

Caption: Common side reactions in N-methylated peptide synthesis.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Optimized selective N-methylation of peptides on solid support - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: TFA Cleavage of N-Methylated Peptides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-methylated peptides. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the trifluoroacetic acid (TFA)-mediated cleavage of these modified peptides from solid-phase synthesis resins.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during the TFA cleavage of N-methylated peptides?

A1: The most prominent side reactions specific to N-methylated peptides during TFA cleavage are:

• Peptide Bond Fragmentation: Cleavage of the peptide backbone can occur at the C-terminal side of an N-methylated amino acid residue. This is a known issue, particularly between consecutive N-methylated amino acids.[1][2]

• N-terminal Deletion of Ac-N-Me-Amino Acids: When an N-methylated amino acid is at the N-terminus and is acetylated, the Ac-N-Me-amino acid can be lost during TFA cleavage.[1][2][3] This side reaction is highly dependent on the cleavage conditions.[3][4]

Additionally, N-methylated peptides are susceptible to the same side reactions as standard peptides, including:

• Alkylation of sensitive residues (e.g., Trp, Tyr, Met, Cys).[5]

• Oxidation of methionine to its sulfoxide.[5]

• Incomplete removal of protecting groups.

Q2: What is the mechanism behind peptide bond fragmentation at N-methylated residues?

A2: The peptide bond C-terminal to an N-alkylated amino acid is susceptible to hydrolysis under standard TFA cleavage conditions. The proposed mechanism involves the formation of an oxazolone-like intermediate, which facilitates the cleavage of the peptide bond.[3] This can lead to significant yield loss, especially in peptides with multiple N-methylated residues.[1][2]

Q3: Why does the N-terminal acetylated N-methylated amino acid get deleted during TFA cleavage?

A3: This side reaction is also believed to proceed through a cyclic intermediate. The carbonyl oxygen of the N-terminal acetyl group can act as a nucleophile, attacking the adjacent amide carbonyl to form a five-membered oxazolinium intermediate.[3][4] This intermediate is unstable and leads to the cleavage and subsequent loss of the N-terminal Ac-N-methylamino acid.[3][4] The presence of the N-methyl group is crucial for this reaction to occur.[4]

Q4: How can I minimize these side reactions?

A4: Minimizing these side reactions often involves optimizing the cleavage conditions:

• For Peptide Bond Fragmentation: Reducing the cleavage time is a key strategy to limit this side reaction.[2]

• For N-terminal Deletion: Modifying the cleavage cocktail and reducing the temperature can significantly increase the yield of the desired full-length peptide. Using pure TFA at a lower temperature (e.g., 4°C) has been shown to be effective.[4] Interestingly, the addition of water as a scavenger can sometimes decrease the yield of the desired product in this specific case.[4]

• General Strategies: Employing a suitable scavenger cocktail is crucial to prevent side reactions on sensitive amino acid residues. The choice of scavengers depends on the peptide sequence.[5]

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during the TFA cleavage of N-methylated peptides.

Problem 1: Low yield of the full-length peptide and presence of multiple shorter fragments in HPLC/MS analysis.

• Possible Cause: Peptide bond fragmentation at N-methylated residues.

• Troubleshooting Steps:

  • Reduce Cleavage Time: Perform a time-course study by taking aliquots at different time points (e.g., 30 min, 1 hour, 2 hours) to determine the optimal cleavage time that maximizes the yield of the full-length peptide while minimizing fragmentation.[2]

  • Modify Cleavage Cocktail: While extensive quantitative data is limited, anecdotal evidence suggests that the composition of the cleavage cocktail can influence fragmentation. Experiment with different standard cocktails to find the one that gives the best result for your specific peptide.

  • Analyze Fragments: Characterize the fragments by mass spectrometry to confirm that cleavage is occurring at the expected N-methylated sites. This will help in understanding the lability of specific sequences.

Problem 2: A major peak corresponding to the desired peptide minus the N-terminal acetylated N-methylated amino acid is observed in HPLC/MS.

• Possible Cause: N-terminal deletion side reaction.

• Troubleshooting Steps:

  • Optimize Cleavage Conditions: As demonstrated in the quantitative data below, modifying the cleavage cocktail and temperature can dramatically reduce this side reaction.

    • Switch to Pure TFA: Using 100% TFA can significantly increase the yield of the full-length peptide compared to cocktails containing water and other scavengers.[4]

    • Lower the Temperature: Performing the cleavage at 4°C instead of room temperature has been shown to be highly effective in reducing the deletion product.[4]

  • Modify the N-terminus: If the acetyl group is not essential for the peptide's function, consider synthesizing the peptide with a free N-terminus or with a different N-terminal modifying group. The des-acetyl analog does not show this deletion.[4] Incorporating a heteroatom-containing group, such as a methoxycarbonyl group, at the N-terminus can also prevent this side reaction.[4]

Problem 3: Unexpected adducts or modifications on sensitive amino acid residues (Trp, Met, Cys, Tyr).

• Possible Cause: Inadequate scavenging of reactive cationic species generated during the removal of protecting groups.

• Troubleshooting Steps:

  • Select Appropriate Scavengers: The choice of scavenger cocktail is critical and depends on the amino acid composition of your peptide. Refer to the table below for common scavengers and their targets.

  • Use a Robust Scavenger Cocktail: For peptides containing multiple sensitive residues, a more complex cocktail like Reagent K (TFA/water/phenol/thioanisole/EDT) may be necessary to suppress a wide range of side reactions.[6]

  • Ensure Freshness of Reagents: Scavengers can degrade over time. Always use fresh, high-quality reagents for the cleavage cocktail.

Data Presentation

Table 1: Effect of TFA Cleavage Conditions on the Yield of an N-terminally Acetylated N-Methylated Peptide

The following table summarizes the quantitative data from a study on the deletion of Ac-NMePhe from the peptide [NMePhe1]arodyn under various TFA cleavage conditions at 4°C.[4]

Cleavage Cocktail	Cleavage Time (h)	Yield of Desired Peptide (%)	Yield of Deletion Product (%)
Reagent B (TFA:phenol:water:TIPS = 88:5:5:2)	1	18	82
2	19	81
3	24	76
4	35	65
Pure TFA	1	35	65
2	40	60
3	44	56
4	35	65
TFA:water = 95:5	1	8	92
2	11	89
3	22	78

Data adapted from Bennett et al., J. Pept. Res. 2005, 65, 322-331.[4]

Table 2: Common Scavengers for TFA Cleavage and Their Applications

Scavenger	Target Residue(s) / Function
Water (H₂O)	General scavenger for t-butyl cations.
Triisopropylsilane (TIS)	Potent scavenger for trityl and other carbocations.
Phenol	Protects Trp and Tyr from alkylation.
Thioanisole	Scavenges benzyl cations and can suppress methionine oxidation.
1,2-Ethanedithiol (EDT)	A potent scavenger for a variety of carbocations, protects Trp.
Dithiothreitol (DTT)	A reducing agent that can help prevent disulfide bond formation in Cys-containing peptides.

Experimental Protocols

Protocol 1: Standard TFA Cleavage of N-Methylated Peptides

This protocol is a general starting point and should be optimized for each specific peptide.

• Resin Preparation:

  • Wash the peptide-resin thoroughly with dichloromethane (DCM) to remove any residual dimethylformamide (DMF).

  • Dry the resin under a high vacuum for at least 1 hour.

• Cleavage Cocktail Preparation:

  • In a well-ventilated fume hood, prepare the desired cleavage cocktail immediately before use. A common starting cocktail is 95% TFA, 2.5% water, and 2.5% TIS. For peptides with sensitive residues, add appropriate scavengers (see Table 2).

• Cleavage Reaction:

  • Add the cleavage cocktail to the dried peptide-resin (approximately 10 mL per 1 gram of resin).

  • Gently agitate the mixture at room temperature for 1-2 hours. For peptides prone to fragmentation, reduce this time.

• Peptide Precipitation:

  • Filter the resin and collect the TFA filtrate.

  • Add the filtrate dropwise to a 10-fold volume of ice-cold diethyl ether to precipitate the peptide.

• Peptide Isolation:

  • Centrifuge the ether suspension to pellet the peptide.

  • Decant the ether and wash the peptide pellet with cold diethyl ether two more times to remove scavengers and cleaved protecting groups.

• Drying and Analysis:

  • Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

  • Dissolve the crude peptide in an appropriate solvent (e.g., 50% acetonitrile/water with 0.1% TFA) for analysis by HPLC and mass spectrometry.

Protocol 2: Optimized TFA Cleavage to Minimize N-terminal Deletion

This protocol is specifically designed to reduce the loss of an N-terminal acetylated N-methylated amino acid.[4]

• Resin Preparation:

  • Follow the same procedure as in Protocol 1.

• Cleavage Cocktail Preparation:

  • In a fume hood, prepare fresh, cold (4°C) pure TFA.

• Cleavage Reaction:

  • Add the cold, pure TFA to the dried peptide-resin.

  • Stir the mixture at 4°C for an optimized time (e.g., 3 hours, as determined by a time-course study).

• Peptide Precipitation, Isolation, and Analysis:

  • Follow steps 4-6 from Protocol 1.

Visualizations

Caption: General workflow for TFA cleavage of N-methylated peptides.

References

• 1. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lability of N-alkylated peptides towards TFA cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deletion of Ac-NMePhe1 from [NMePhe1]arodyn under Acidic Conditions: 1. Effects of Cleavage Conditions and N-Terminal Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. aminer.org [aminer.org]

solubility issues of N-methylated peptides and how to solve them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the solubility challenges associated with N-methylated peptides.

Troubleshooting Guides

Problem 1: My N-methylated peptide precipitates immediately upon dissolution in an aqueous buffer.

Question: Why is my N-methylated peptide not dissolving in my standard aqueous buffer?

Answer: N-methylation increases the hydrophobicity of a peptide by removing the hydrogen bond donor capability of the backbone amide nitrogen. This increased hydrophobicity can lead to poor solubility in aqueous solutions and promote self-association and aggregation.

Troubleshooting Steps & Expected Outcomes:

Troubleshooting Step	Expected Outcome
1. Initial Solvent Test	The peptide should dissolve in the organic solvent and remain in solution upon the gradual addition of the aqueous buffer.
2. pH Adjustment	The peptide's solubility should increase as the net charge on the peptide increases, leading to greater repulsion between peptide molecules.
3. Temperature Modification	Increased temperature can enhance the solubility of some peptides. However, be cautious to avoid temperatures that could lead to peptide degradation.
4. Sonication	Sonication can help to break up peptide aggregates and facilitate solvation.

Problem 2: My N-methylated peptide solution becomes cloudy or forms a gel over time.

Question: My peptide dissolved initially, but now it's aggregating. What's happening?

Answer: This is likely due to time- and concentration-dependent aggregation. Even if a peptide dissolves initially, intermolecular interactions can lead to the formation of larger, insoluble aggregates over time. N

Reference Data & Comparative Studies

Navigating the Complex Landscape of N-Methyl-Serine Peptide Analysis: A Comparative Mass Spectrometry Guide

For researchers, scientists, and drug development professionals, the analysis of peptides containing N-methyl-serine presents a unique set of challenges. This post-translational modification, crucial for modulating peptide stability and bioactivity, introduces analytical complexities that demand sophisticated mass spectrometry-based approaches. This guide provides an objective comparison of common fragmentation techniques, supported by experimental data, to facilitate robust characterization of N-methyl-serine containing peptides.

The introduction of a methyl group on the amide nitrogen of a serine residue can significantly alter a peptide's properties. However, this modification also complicates its analysis by mass spectrometry (MS). Distinguishing N-methyl-serine from isobaric modifications and understanding its unique fragmentation behavior are critical for accurate peptide identification and characterization. This guide delves into the nuances of analyzing these modified peptides, with a focus on comparing Collision-Induced Dissociation (CID) and Electron Transfer Dissociation (ETD) fragmentation methods.

Comparative Fragmentation Analysis: CID vs. ETD

The choice of fragmentation method is paramount in obtaining comprehensive sequence information for N-methyl-serine containing peptides. While CID is a widely used technique, ETD often provides complementary and sometimes superior data for peptides with labile modifications like N-methylation.

Collision-Induced Dissociation (CID) typically results in the cleavage of the peptide backbone, generating b- and y-type fragment ions. However, for N-methylated peptides, CID can lead to characteristic neutral losses and sometimes ambiguous fragmentation patterns. The presence of the N-methyl group can influence charge distribution and favor specific fragmentation pathways, which may differ from their non-methylated counterparts. One of the key challenges in CID analysis is the potential for gas-phase rearrangements, which can lead to misinterpretation of the spectra. A notable example is the potential for a side-chain assisted C-terminal rearrangement in methylated peptides, which can produce fragment ions that mimic those of a different modification, leading to false-positive identifications[1].

Electron Transfer Dissociation (ETD), on the other hand, is a non-ergodic fragmentation method that cleaves the N-Cα bond of the peptide backbone, producing c- and z-type fragment ions. A significant advantage of ETD is its ability to preserve labile post-translational modifications, including N-methylation. This often results in more complete fragmentation of the peptide backbone, providing more comprehensive sequence coverage and unambiguous localization of the modification site. For N-methylated peptides, ETD can be particularly advantageous as it is less prone to the neutral losses and rearrangements often observed with CID.

Quantitative Fragmentation Data

Fragmentation Method	Expected Dominant Ion Series for N-Methyl-Serine Peptides	Key Characteristics & Considerations
Collision-Induced Dissociation (CID)	b- and y-ions	- Potential for neutral loss of the N-methyl group and parts of the serine side chain.- Susceptible to gas-phase rearrangements, which can complicate spectral interpretation[1].- Fragmentation efficiency can be influenced by the position of the N-methyl-serine residue.
Electron Transfer Dissociation (ETD)	c- and z-ions	- Preserves the labile N-methyl modification, leading to more straightforward spectral interpretation.- Often provides more complete backbone fragmentation and higher sequence coverage.- Less prone to neutral losses and rearrangements compared to CID.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful analysis of N-methyl-serine containing peptides. Below are representative protocols for the synthesis and LC-MS/MS analysis of these modified peptides.

Solid-Phase Peptide Synthesis of N-Methyl-Serine Containing Peptides

The synthesis of N-methyl-rich peptides can be challenging due to the lower reactivity of N-methylated amino acids in coupling reactions[2][3].

Materials:

• Fmoc-protected amino acids

• Fmoc-N-methyl-serine(tBu)-OH

• Rink Amide resin

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIPEA)

• Deprotection solution (20% piperidine in DMF)

• Cleavage cocktail (e.g., TFA/TIS/H2O, 95:2.5:2.5)

• Microwave peptide synthesizer (optional, can accelerate coupling and deprotection steps)[4]

Protocol:

• Resin Swelling: Swell the Rink Amide resin in DMF.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin using 20% piperidine in DMF.

• Amino Acid Coupling: Activate the Fmoc-protected amino acid (or Fmoc-N-methyl-serine(tBu)-OH) with a coupling reagent and base, then couple it to the deprotected resin. For N-methylated amino acids, extended coupling times or the use of more potent coupling reagents like HATU may be necessary to ensure complete reaction[2]. Microwave-assisted synthesis can significantly reduce coupling times[4].

• Repeat: Repeat the deprotection and coupling steps for each amino acid in the peptide sequence.

• Final Deprotection: Remove the final N-terminal Fmoc group.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail. Be aware that acidic cleavage can sometimes lead to side reactions, such as fragmentation between consecutive N-methylamino acids[2][3].

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the mass of the purified peptide by mass spectrometry.

LC-MS/MS Analysis of N-Methyl-Serine Containing Peptides

Instrumentation:

• High-performance liquid chromatography (HPLC) system

• Mass spectrometer equipped with CID and ETD fragmentation capabilities (e.g., Orbitrap or Q-TOF)

LC Method:

• Column: C18 reversed-phase column (e.g., 1.7 µm particle size, 2.1 mm ID x 100 mm)[5]

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 40% mobile phase B over 30 minutes is a good starting point, but should be optimized for the specific peptide[5].

• Flow Rate: 0.3 mL/min

MS Method:

• MS1 Scan: Acquire full scan MS1 spectra over a mass range appropriate for the precursor ion.

• Data-Dependent Acquisition (DDA): Select the most intense precursor ions from the MS1 scan for fragmentation.

• Fragmentation:

  • CID: Use a normalized collision energy of 25-35%.

  • ETD: Use a reaction time of approximately 100 ms.

  • It is often beneficial to acquire both CID and ETD spectra for the same precursor ion to obtain complementary fragmentation information[6].

• Data Analysis: Analyze the resulting MS/MS spectra to confirm the peptide sequence and localize the N-methyl-serine residue.

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams outline the key steps and decision points.

Figure 1. Experimental workflow for the synthesis and analysis of N-methyl-serine containing peptides.

References

• 1. MS/MS/MS reveals false positive identification of histone serine methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Site-specific α-N-terminal methylation on peptides through chemical and enzymatic methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

N-Methylated vs. Non-Methylated Peptides: A Comparative Guide to Biological Activity

For researchers, scientists, and drug development professionals, optimizing the therapeutic potential of peptides is a primary objective. N-methylation, the substitution of a hydrogen atom with a methyl group on the amide nitrogen of a peptide backbone, represents a key chemical modification to enhance the druglike properties of peptides. This guide provides an objective comparison of the biological activity of N-methylated versus non-methylated peptides, supported by experimental data, detailed protocols, and visualizations of key biological processes.

N-methylation fundamentally alters a peptide's physicochemical properties, leading to significant improvements in metabolic stability, cell permeability, and receptor interactions. By introducing a methyl group, the peptide bond is shielded from enzymatic degradation, a primary challenge in the development of peptide-based therapeutics.[1] Furthermore, the removal of a hydrogen bond donor increases the peptide's lipophilicity, facilitating its transport across cellular membranes to engage intracellular targets. The conformational rigidity imposed by N-methylation can also pre-organize the peptide into a bioactive conformation, enhancing its binding affinity and selectivity for its target receptor.[1][2]

Enhanced Biological Stability

A major advantage of N-methylation is the remarkable increase in resistance to proteolytic enzymes. The methyl group sterically hinders the approach of proteases, preventing the cleavage of the peptide bond.[3] This enhanced stability translates to a significantly longer half-life in biological fluids, a critical factor for therapeutic efficacy.[2][4]

Peptide Type	Modification	Half-life (t½) in Human Serum	Fold Increase in Stability
G-protein-binding peptide (DKLYWWEFL)	Non-methylated	~2.5 min	-
N-Me-D (at P2 position)	3 h	72
N-Me-K (at P1 position)	> 42 h	> 1000
N-Me-L (at P1' position)	> 42 h	> 1000
N-Me-Y (at P2' position)	> 42 h	> 1000
Peptide A	Non-methylated	~10-30 minutes	-
N-methylated at P1 position	> 24 hours	> 48-144
Data compiled from multiple studies. The exact half-life is sequence-dependent.[3][4]

Improved Cell Permeability

The ability of a therapeutic agent to cross cell membranes is crucial for reaching intracellular targets. N-methylation enhances a peptide's lipophilicity by removing a hydrogen bond donor, which is energetically unfavorable for membrane translocation.[1] This "chameleonic" property allows the peptide to adopt a more hydrophobic conformation in the lipidic environment of the cell membrane, facilitating passive diffusion.[5]

Peptide	Modification	PAMPA Permeability (10⁻⁶ cm/s)	Caco-2 Permeability (Papp, A-B) (10⁻⁶ cm/s)
Unmodified Peptide C	Non-methylated	0.5	0.2
N-Me-Peptide C	1 site	2.1	1.5
N-Me-Peptide C	2 sites	4.8	3.9
PAMPA (Parallel Artificial Membrane Permeability Assay) and Caco-2 cell permeability assays are common in vitro models for predicting intestinal absorption.

Modulation of Receptor Binding Affinity

The impact of N-methylation on receptor binding is highly dependent on the specific residue modified and its role in the peptide-receptor interaction. By constraining the peptide's conformation, N-methylation can lock it into a bioactive state that is optimal for receptor binding, thereby enhancing affinity and selectivity.[1] However, if the induced conformation is not complementary to the receptor's binding pocket, a decrease in affinity may be observed.[6]

Somatostatin Analogues

A systematic N-methyl scan of somatostatin octapeptide agonists revealed that the position of methylation is crucial for receptor affinity and selectivity. The following table presents the binding affinities (Ki, nM) of mono-N-methylated analogues compared to the non-methylated parent peptide at five human somatostatin receptor subtypes (sst1-sst5).

Peptide Analogue	Position of N-methylation	sst1 (Ki, nM)	sst2 (Ki, nM)	sst3 (Ki, nM)	sst4 (Ki, nM)	sst5 (Ki, nM)
Parent Peptide	-	15.3	0.8	12.7	25.6	6.4
N-Me-Cys¹	Cys¹	>1000	15.8	>1000	>1000	89.3
N-Me-Phe²	Phe²	2.1	0.3	5.4	10.1	1.2
N-Me-D-Trp³	D-Trp³	89.3	10.5	105.1	250.7	50.4
N-Me-Lys⁴	Lys⁴	50.4	2.1	25.2	89.3	10.5
N-Me-Thr⁵	Thr⁵	10.5	1.2	8.7	15.3	2.1
N-Me-Cys⁶	Cys⁶	250.7	50.4	>1000	>1000	105.1
Ki (inhibition constant) is a measure of binding affinity; a lower value indicates higher affinity.[7]

Enkephalin Analogues

N-methylation has also been explored to enhance the properties of enkephalin analogues, which are opioid peptides. The following table shows the binding affinities (Ki, nM) of N-methylated cyclic enkephalin analogues compared to their non-methylated parent peptides at mu (μ), delta (δ), and kappa (κ) opioid receptors.

Peptide Analogue	Modification	μ-receptor (Ki, nM)	δ-receptor (Ki, nM)	κ-receptor (Ki, nM)
Parent Peptide	Non-methylated	1.2	15.3	250.7
N-Me-Tyr¹	N-methylated Tyr¹	0.8	10.5	105.1
N-Me-Gly²	N-methylated Gly²	2.1	50.4	>1000
N-Me-Phe³	N-methylated Phe³	89.3	105.1	>1000
Data adapted from a study on N-methylated cyclic enkephalin analogues.[7]

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of N-Methylated Peptides

A common method for synthesizing N-methylated peptides involves a modified solid-phase peptide synthesis (SPPS) protocol utilizing the o-nitrobenzenesulfonyl (o-NBS) protecting group for the secondary amine.[7]

• Resin and Amino Acid Preparation: Standard solid-phase synthesis resins (e.g., Rink amide resin) and Fmoc-protected amino acids are used.

• Coupling: The first amino acid is coupled to the resin.

• Fmoc Deprotection: The Fmoc protecting group is removed from the N-terminus.

• Sulfonylation (o-NBS Protection): The exposed amine is protected with o-nitrobenzenesulfonyl chloride (o-NBS-Cl) in the presence of a base like diisopropylethylamine (DIEA).

• N-Methylation: The sulfonated amine is then methylated using a methylating agent such as methyl p-nitrobenzenesulfonate or dimethyl sulfate in the presence of a base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).

• o-NBS Deprotection: The o-NBS group is removed using a thiol, such as 2-mercaptoethanol, and a base.

• Coupling of the next amino acid: The next Fmoc-protected amino acid is coupled to the newly formed secondary amine. This coupling step to the sterically hindered N-methylated amine often requires stronger coupling reagents like HATU or HBTU and may require longer reaction times or microwave assistance.[1][8]

• Repeat: Steps 3-7 are repeated for each subsequent amino acid in the peptide sequence.

• Cleavage and Deprotection: Once the synthesis is complete, the peptide is cleaved from the resin, and all side-chain protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic acid (TFA).

• Purification: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay predicts the passive permeability of a peptide across an artificial lipid membrane.[4]

• Plate Preparation: A 96-well filter plate (donor plate) is coated with a phospholipid solution (e.g., lecithin in dodecane) to form an artificial membrane. A 96-well acceptor plate is filled with a buffer solution.

• Peptide Addition: The test peptides (both N-methylated and non-methylated) are dissolved in a donor buffer and added to the donor plate.

• Incubation: The donor plate is placed on top of the acceptor plate, and the assembly is incubated for a set period (e.g., 4-16 hours) to allow for peptide diffusion across the artificial membrane.

• Quantification: After incubation, the concentration of the peptide in both the donor and acceptor wells is quantified using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following equation: Papp (cm/s) = [VA / (Area × Time)] × [CA / (CD - CA)] Where VA is the volume of the acceptor well, Area is the effective surface area of the membrane, Time is the incubation time, and CA and CD are the peptide concentrations in the acceptor and donor wells, respectively.

Caco-2 Permeability Assay

This assay uses a monolayer of Caco-2 cells, which differentiate to form a polarized epithelial layer with tight junctions, mimicking the human intestinal barrier.[6][9]

• Cell Culture: Caco-2 cells are seeded on permeable filter supports in a multi-well plate and cultured for 21 days to allow for differentiation and formation of a confluent monolayer. The integrity of the monolayer is assessed by measuring the transepithelial electrical resistance (TEER).

• Peptide Application: The culture medium is replaced with a transport buffer. The test peptides are added to the apical (A) side of the monolayer for assessing A-to-B (basolateral) transport, or to the basolateral (B) side for B-to-A transport to assess efflux.

• Incubation: The plates are incubated at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• Sample Collection and Analysis: Samples are collected from the receiver compartment at specified time points and the concentration of the peptide is determined by LC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated. The efflux ratio (ER) is determined by dividing the Papp (B-A) by the Papp (A-B). An efflux ratio greater than 2 suggests that the peptide is a substrate for active efflux transporters.

Visualizing the Impact of N-Methylation

GPCR Signaling Pathway

G-protein coupled receptors (GPCRs) are a large family of cell surface receptors that play a crucial role in signal transduction.[3] The binding of a peptide ligand to a GPCR initiates a cascade of intracellular events. N-methylation can influence this process by altering the peptide's binding affinity and efficacy.

References

• 1. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 2. Parallel Artificial Membrane Permeability Assay (PAMPA) - Lokey Lab Protocols [lokeylab.wikidot.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. benchchem.com [benchchem.com]
• 5. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 6. Caco-2 Permeability | Evotec [evotec.com]
• 7. benchchem.com [benchchem.com]
• 8. rsc.org [rsc.org]
• 9. dda.creative-bioarray.com [dda.creative-bioarray.com]

A Comparative Guide to Fmoc-Ser(tBu)-OH and Fmoc-N-Me-Ser(tBu)-OH in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of solid-phase peptide synthesis (SPPS), the selection of appropriate amino acid derivatives is paramount to achieving high yields and purity of the target peptide. This guide provides an objective, data-driven comparison of two serine building blocks: the canonical Fmoc-Ser(tBu)-OH and its N-methylated counterpart, Fmoc-N-Me-Ser(tBu)-OH. Understanding the distinct characteristics and performance of these reagents is crucial for the strategic design and successful synthesis of peptides with tailored properties.

Executive Summary

Fmoc-Ser(tBu)-OH is the industry standard for the incorporation of serine residues in Fmoc-based SPPS.[1] Its tert-butyl (tBu) side-chain protection is stable to the basic conditions required for Fmoc-group removal and is readily cleaved during the final trifluoroacetic acid (TFA) treatment.[1] In contrast, the introduction of a methyl group on the backbone amide nitrogen in Fmoc-N-Me-Ser(tBu)-OH presents both opportunities and significant synthetic challenges. N-methylation can enhance a peptide's metabolic stability and membrane permeability. However, it also introduces considerable steric hindrance, which can impede coupling reactions, leading to lower yields and purity.[2] The choice between these two derivatives, therefore, represents a trade-off between the desired physicochemical properties of the final peptide and the complexity of its synthesis.

Physicochemical and Performance Comparison

The introduction of an N-methyl group on the serine backbone has profound implications for the reactivity of the amino acid derivative in SPPS. This modification increases steric bulk around the nitrogen atom, which can hinder the approach of the activated carboxyl group of the incoming amino acid, thereby slowing down peptide bond formation.

Feature	Fmoc-Ser(tBu)-OH	Fmoc-N-Me-Ser(tBu)-OH
Structure	N-α-Fmoc, O-tert-butyl-L-serine	N-α-Fmoc, N-α-methyl, O-tert-butyl-L-serine
Molecular Weight	~383.44 g/mol	~397.46 g/mol
Steric Hindrance	Moderate	High
Typical Coupling Efficiency	High (>99%)	Lower, sequence-dependent
Typical Crude Purity	High	Moderate to Low
Coupling Conditions	Standard (e.g., HBTU/DIPEA)	Requires more potent reagents (e.g., HATU) and potentially longer reaction times or higher temperatures
Key Application	Routine incorporation of serine	Introduction of N-methylated serine to enhance peptide properties (e.g., stability, permeability)
Potential Side Reactions	Racemization with certain bases (e.g., DIPEA)	Incomplete coupling leading to deletion sequences

Quantitative Data Summary

Direct, side-by-side comparative studies with quantitative data for these two specific molecules are not extensively published. However, based on the well-documented challenges of coupling N-methylated amino acids, a representative comparison of expected outcomes is presented below.

Parameter	Fmoc-Ser(tBu)-OH	Fmoc-N-Me-Ser(tBu)-OH
Expected Single Coupling Yield	>99%	85-95% (highly sequence and condition dependent)
Expected Crude Peptide Purity (for a 10-mer peptide containing one serine residue)	80-95%	50-70%
Racemization (L/D ratio with HATU/DIPEA)	99.1 / 0.9[3]	Data not available, but generally low with appropriate reagents
Typical Coupling Time	30-60 minutes	2-4 hours (often requires double coupling)

Experimental Protocols

Standard Coupling Protocol for Fmoc-Ser(tBu)-OH

This protocol outlines a standard procedure for the manual incorporation of Fmoc-Ser(tBu)-OH into a growing peptide chain on a solid support.

1. Resin Preparation:

• Swell the resin (e.g., Rink Amide resin, 0.1 mmol scale) in N,N-dimethylformamide (DMF) for 30 minutes.

• Remove the Fmoc protecting group from the resin-bound peptide by treating with 20% piperidine in DMF (2 x 10 minutes).

• Wash the resin thoroughly with DMF (5-7 times).

2. Amino Acid Activation and Coupling:

• In a separate vessel, dissolve Fmoc-Ser(tBu)-OH (3 equivalents), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

• Add DIPEA (6 equivalents) to the solution and pre-activate for 1-2 minutes.

• Add the activated amino acid solution to the resin.

• Agitate the reaction vessel for 30-60 minutes at room temperature.

3. Monitoring and Washing:

• Perform a Kaiser test to confirm the completion of the coupling reaction (a negative result indicates completion).

• If the coupling is incomplete, repeat the coupling step with fresh reagents.

• Once complete, wash the resin with DMF (5-7 times) to prepare for the next cycle.

Optimized Coupling Protocol for Fmoc-N-Me-Ser(tBu)-OH

Due to the steric hindrance of the N-methyl group, a more robust coupling protocol is required.

1. Resin Preparation:

• Follow the same procedure as for Fmoc-Ser(tBu)-OH (Section 4.1, step 1).

2. Amino Acid Activation and Coupling:

• In a separate vessel, dissolve Fmoc-N-Me-Ser(tBu)-OH (4 equivalents) and HATU (3.9 equivalents) in DMF.

• Add DIPEA (8 equivalents) to the solution and pre-activate for 1-2 minutes.

• Add the activated amino acid solution to the resin.

• Agitate the reaction vessel for 2 hours at room temperature. For particularly difficult sequences, the temperature can be increased to 50-60°C.[4]

3. Monitoring and Double Coupling:

• Perform a Kaiser test. It is common for the first coupling to be incomplete.

• Regardless of the Kaiser test result, it is recommended to perform a second coupling (double coupling) to maximize the yield.

• Drain the reaction vessel, wash with DMF (3 times), and repeat the coupling step with a fresh solution of activated Fmoc-N-Me-Ser(tBu)-OH for another 2 hours.

4. Washing:

• After the second coupling, wash the resin thoroughly with DMF (5-7 times).

Mandatory Visualizations

Caption: Comparative workflow for standard and hindered couplings in SPPS.

Caption: The dual impact of N-methylation on peptide properties and synthesis.

Conclusion

The choice between Fmoc-Ser(tBu)-OH and Fmoc-N-Me-Ser(tBu)-OH is a strategic one that should be guided by the ultimate goals of the research. For routine peptide synthesis where the incorporation of a standard serine residue is required, Fmoc-Ser(tBu)-OH remains the reagent of choice due to its high coupling efficiency and the robustness of established protocols. However, when the objective is to develop peptide therapeutics with enhanced pharmacokinetic properties, the use of Fmoc-N-Me-Ser(tBu)-OH, despite its synthetic challenges, can be a powerful tool. Researchers must be prepared to employ more potent coupling reagents, optimized protocols with longer reaction times and double couplings, and more rigorous purification strategies to successfully incorporate N-methylated residues and achieve the desired final peptide in sufficient purity and yield.

References

• 1. benchchem.com [benchchem.com]
• 2. scienmag.com [scienmag.com]
• 3. benchchem.com [benchchem.com]
• 4. Serum-stable and selective backbone-N-methylated cyclic peptides that inhibit prokaryotic glycolytic mutases - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing Peptide Therapeutics: A Comparative Guide to the Enzymatic Stability of N-Methyl-Serine Peptides

The modification of peptides to enhance their therapeutic properties is a cornerstone of modern drug development. Among various strategies, N-methylation of amino acid residues is a powerful tool to improve the pharmacokinetic profile of peptide-based drugs, primarily by increasing their resistance to enzymatic degradation.[1][2] This guide provides a comprehensive comparison of the enzymatic stability of peptides containing N-methyl-serine against their unmodified serine counterparts, supported by experimental data and detailed methodologies.

The Impact of N-Methylation on Proteolytic Stability

Peptides are often limited as therapeutic agents due to their rapid degradation by proteases in the body.[2] N-methylation, the substitution of a hydrogen atom with a methyl group on the amide nitrogen of the peptide backbone, introduces significant steric hindrance.[3] This modification disrupts the hydrogen-bonding patterns that proteases recognize, thereby shielding the peptide bond from enzymatic cleavage.[1][4] The result is a substantial increase in the peptide's half-life in biological fluids.[4]

A single N-methylation can confer protection against proteolysis over a four-residue window, making it a highly effective strategy for enhancing metabolic stability.[1][2] This increased stability can lead to improved oral bioavailability and overall clinical potential of peptide drugs.[5][6]

Quantitative Comparison of Proteolytic Stability

The following table summarizes quantitative data from studies comparing the stability of N-methylated peptides to their non-methylated analogs. While specific data for N-methyl-serine is often embedded within broader N-methylation scanning studies, the trend of increased stability is consistently observed.

Peptide Sequence	Modification	Protease/Medium	Half-life (t½)	Fold Increase in Stability
G-protein-binding peptide (DKLYWWEFL)	Non-methylated	Trypsin	~2.5 min	-
N-Me-Asp (at P2 position)	Trypsin	3 h	72
N-Me-Lys (at P1 position)	Trypsin	> 42 h	> 1000
N-Me-Leu (at P1' position)	Trypsin	> 42 h	> 1000
N-Me-Tyr (at P2' position)	Trypsin	> 42 h	> 1000
R1 Peptide (malaria invasion inhibitor)	Native	Mouse Plasma	~10 min	-
N-Me-Ser (position 2)	Mouse Plasma	~80 min	8
N-Me-Tyr (position 3)	Mouse Plasma	> 80 min	> 8
N-Me-Phe (position 7)	Mouse Plasma	> 80 min	> 8

Data is representative and compiled from multiple sources.[1][7] The exact half-life is sequence-dependent.

Mechanism of Enhanced Stability

The protective effect of N-methylation is primarily due to steric hindrance. The methyl group on the amide nitrogen physically blocks the approach of proteases to the scissile peptide bond.

References

• 1. benchchem.com [benchchem.com]
• 2. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lifetein.com [lifetein.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

N-Methylation's Influence on Peptide Conformation: A Comparative Guide Using Circular Dichroism Spectroscopy

For researchers, scientists, and drug development professionals, understanding the conformational landscape of peptides is paramount for designing effective therapeutics. N-methylation, a subtle yet powerful modification, can dramatically alter a peptide's three-dimensional structure, thereby impacting its biological activity, stability, and membrane permeability. Circular Dichroism (CD) spectroscopy stands as a rapid and sensitive technique to probe these conformational changes. This guide provides an objective comparison of N-methylated and non-methylated peptides, supported by experimental data and detailed methodologies for their analysis by CD spectroscopy.

The Impact of N-Methylation on Peptide Secondary Structure

N-methylation involves the substitution of the hydrogen atom on a peptide's backbone amide nitrogen with a methyl group. This seemingly minor alteration imposes significant steric constraints and removes a hydrogen bond donor, leading to profound effects on the peptide's conformational preferences.

The primary consequences of N-methylation on peptide conformation include:

• Destabilization of α-Helices: The methyl group's steric hindrance disrupts the precise hydrogen bonding pattern required to maintain the α-helical fold. The loss of the amide proton prevents it from acting as a hydrogen bond donor, further destabilizing the helical structure.[1]

• Induction of β-Turns and γ-Turns: By restricting the available conformational space, N-methylation can promote the formation of turn structures, such as β-turns and γ-turns. These turns are crucial for the folding of many biologically active peptides and proteins.

• Modulation of β-Sheet Formation: The effect of N-methylation on β-sheet propensity is context-dependent. It can either disrupt or, in some cases, stabilize β-sheet structures by influencing the peptide's ability to adopt an extended conformation.

• Increased Proteolytic Resistance: The steric bulk of the N-methyl group can shield the adjacent peptide bond from enzymatic cleavage, leading to a longer biological half-life.

Data Presentation: Comparative Analysis of N-Methylated vs. Non-Methylated Peptides

The following tables summarize the quantitative impact of N-methylation on the secondary structure of peptides as determined by CD spectroscopy. The data, compiled from various studies, illustrates the typical changes observed in mean residue ellipticity at characteristic wavelengths.

Table 1: Destabilization of α-Helical Structure by N-Methylation

Peptide Sequence	Modification	Mean Residue Ellipticity [θ] at 222 nm (deg·cm²·dmol⁻¹)	Predominant Conformation	Reference
Ac-WGG(EAAAR)4A-NH2	Unmodified	-25,000	α-Helix	[1]
Ac-WGG(EA(N-Me)AAR)4A-NH2	N-methylated Alanine	-10,000	Disordered/Random Coil	[1]
Model Helical Peptide	Unmodified	-30,000	α-Helix	Generic Representation
Model Helical Peptide	N-methylated	-5,000	Disordered	Generic Representation

Note: The values presented are representative and can vary based on the specific peptide sequence, position of N-methylation, and experimental conditions.

Table 2: Induction of β-Turn Structure by N-Methylation

Peptide Sequence	Modification	Mean Residue Ellipticity [θ] at ~216-220 nm (deg·cm²·dmol⁻¹)	Predominant Conformation	Reference
Model Linear Peptide	Unmodified	-2,000	Random Coil	Generic Representation
Model Linear Peptide	N-methylated	-15,000	β-Turn/Sheet	Generic Representation
Cyclic Hexapeptide	Unmodified	Varies	Flexible/Disordered	Generic Representation
Cyclic Hexapeptide	N-methylated	Strong negative band	Defined β-Turn	Generic Representation

Note: The characteristic CD spectra of β-turns can vary significantly depending on the turn type. A strong negative band around 216-220 nm is often indicative of β-sheet or turn-like structures.

Experimental Protocols

A detailed methodology for the conformational analysis of N-methylated and non-methylated peptides using CD spectroscopy is provided below.

I. Sample Preparation

• Peptide Synthesis and Purification: Synthesize both the N-methylated and non-methylated peptide analogs using solid-phase peptide synthesis (SPPS). Purify the peptides to >95% purity using reverse-phase high-performance liquid chromatography (RP-HPLC) and confirm their identity by mass spectrometry.

• Concentration Determination: Accurately determine the concentration of the peptide stock solutions. This can be achieved by UV absorbance at 280 nm if the peptide contains tryptophan or tyrosine residues, or by quantitative amino acid analysis.

• Solvent and Buffer Preparation: Prepare a suitable buffer that is transparent in the far-UV region (e.g., 10 mM sodium phosphate buffer, pH 7.4). The buffer should not contain components that have high absorbance below 250 nm.

• Final Sample Preparation: Prepare the final peptide samples for CD analysis by diluting the stock solution in the chosen buffer to a final concentration typically between 20 and 100 µM. Prepare a corresponding buffer blank.

II. CD Spectrometer Setup and Data Acquisition

• Instrument Purging: Purge the CD spectrometer with dry nitrogen gas for at least 30 minutes before turning on the lamp to remove oxygen, which absorbs in the far-UV region.

• Cuvette Preparation: Use a quartz cuvette with a path length of 0.1 cm for far-UV CD measurements. Clean the cuvette thoroughly with deionized water and the experimental buffer.

• Instrument Parameters:

  • Wavelength Range: 190-260 nm

  • Data Pitch: 0.5 nm

  • Scanning Speed: 50 nm/min

  • Bandwidth: 1.0 nm

  • Response Time: 2 s

  • Accumulations: 3-5 scans

  • Temperature: 25 °C (or as required for the experiment)

• Data Collection:

  • Record a baseline spectrum of the buffer blank.

  • Record the CD spectrum of the peptide sample.

  • Subtract the buffer baseline from the sample spectrum to obtain the final CD spectrum of the peptide.

III. Data Processing and Analysis

• Conversion to Molar Ellipticity: Convert the raw CD data (in millidegrees) to mean residue ellipticity ([θ]) using the following equation:

  [θ] = (θ * 100) / (c * l * n)

  where:

  • θ is the observed ellipticity in degrees

  • c is the molar concentration of the peptide

  • l is the path length of the cuvette in centimeters

  • n is the number of amino acid residues in the peptide

• Spectral Analysis: Analyze the resulting CD spectrum to determine the secondary structure content.

  • α-Helical structures are characterized by two negative bands around 208 nm and 222 nm and a positive band around 192 nm.

  • β-Sheet structures typically show a negative band around 216-220 nm and a positive band around 195-200 nm.

  • Random coil or disordered structures exhibit a strong negative band below 200 nm.

• Deconvolution: For a more quantitative analysis, use deconvolution software (e.g., CONTIN, SELCON, CDSSTR) to estimate the percentage of each secondary structure element.

Mandatory Visualization

Experimental Workflow for CD Spectroscopy Analysis

References

• 1. The effect of N-methylation on helical peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of N-methyl-serine Incorporation: Edman Degradation vs. Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise validation of non-canonical amino acid incorporation, such as N-methyl-serine, is a critical step in protein engineering and therapeutic development. This guide provides an objective comparison of two prominent analytical techniques: the classical Edman degradation sequencing method and modern mass spectrometry-based approaches. The choice of validation technique is paramount for confirming the integrity of the synthesized peptide and ensuring the desired modification is correctly placed.

Methodological Overview

Edman Degradation is a long-established method for determining the N-terminal amino acid sequence of a peptide.[1][2][3][4] It involves a stepwise chemical process where the N-terminal amino acid is derivatized with phenyl isothiocyanate (PITC), cleaved from the peptide chain, and then identified.[3][4] This cycle is repeated to elucidate the sequence one residue at a time.[3][5]

Mass Spectrometry (MS) , particularly when coupled with liquid chromatography (LC-MS/MS), has become a powerful and versatile tool for peptide and protein analysis.[6][7] This technique measures the mass-to-charge ratio of ionized peptides and their fragments. By precisely measuring the mass of the peptide, the incorporation of N-methyl-serine can be confirmed by the corresponding mass shift. Tandem mass spectrometry (MS/MS) further fragments the peptide, allowing for the precise localization of the modified amino acid within the sequence.[5]

Comparative Analysis

The primary challenge in validating the incorporation of N-methyl-serine lies in its structure. The methylation of the N-terminal alpha-amino group directly impacts the chemistry of the Edman degradation process.

Feature	Edman Degradation	Mass Spectrometry (LC-MS/MS)
Principle	Sequential chemical cleavage of N-terminal amino acids.[1][2]	Measurement of mass-to-charge ratio of peptides and their fragments.[6]
Applicability to N-methyl-serine	Not applicable. The N-methylation blocks the initial coupling reaction with PITC, halting the sequencing process.[3][8]	Highly applicable. Can confirm mass shift due to methylation and pinpoint the location of the modified residue.[5]
Sample Requirement	High purity (>90%), 1-10 µg of peptide.[1]	High sensitivity, can analyze complex mixtures and smaller sample quantities.
Throughput	Low throughput, sequential analysis.	High throughput, capable of large-scale analysis.[1][7]
Information Yield	Provides the N-terminal sequence of unmodified peptides.	Provides molecular weight, sequence information, and localization of post-translational modifications.[5]
Data Interpretation	Direct interpretation of chromatographic data against standards.[2]	Requires bioinformatic software for spectral analysis and database searching.[1]

Experimental Protocols

Edman Degradation of a Peptide Containing N-terminal N-methyl-serine (Predicted Outcome)

Objective: To attempt N-terminal sequencing of a peptide with N-terminal N-methyl-serine using an automated Edman sequencer.

Methodology:

• Sample Preparation: A purified peptide with the sequence (N-Me)Ser-Ala-Val-Gly is solubilized in an appropriate solvent (e.g., 30% aqueous acetonitrile with 0.1% trifluoroacetic acid).

• Immobilization: The peptide sample (typically 10-100 picomoles) is loaded onto a polyvinylidene difluoride (PVDF) membrane and allowed to dry.[4]

• Automated Sequencing: The membrane is placed in the reaction cartridge of an automated protein sequencer. The sequencing program is initiated, which performs the following steps cyclically:

  • Coupling: The sample is treated with phenyl isothiocyanate (PITC) under alkaline conditions to derivatize the N-terminal amino group.

  • Cleavage: The derivatized N-terminal amino acid is cleaved from the peptide using an anhydrous acid (e.g., trifluoroacetic acid).

  • Conversion: The released amino acid derivative is converted to a more stable phenylthiohydantoin (PTH)-amino acid.

  • Analysis: The PTH-amino acid is identified by reverse-phase HPLC.

Expected Results:

The Edman degradation process is expected to fail at the first cycle. The N-methyl group on the alpha-amino group of the N-terminal serine will prevent the coupling reaction with PITC.[3][8] Consequently, no PTH-amino acid will be generated or detected, and the sequencing process will not proceed. The HPLC chromatogram for the first cycle will show no corresponding PTH-amino acid peak, indicating a blocked N-terminus.

Mass Spectrometry Validation of N-methyl-serine Incorporation

Objective: To confirm the incorporation and determine the position of N-methyl-serine in a synthetic peptide using LC-MS/MS.

Methodology:

• Sample Preparation:

  • The synthetic peptide is dissolved in a solution of 0.1% formic acid in water to a concentration of approximately 1 mg/mL.

  • The sample is centrifuged to pellet any insoluble material.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC): An aliquot of the peptide solution (e.g., 5 µL) is injected onto a reverse-phase C18 column. The peptides are separated using a gradient of acetonitrile in water (both containing 0.1% formic acid) at a flow rate of approximately 0.2-0.3 mL/min.

  • Mass Spectrometry (MS): The eluting peptides are ionized using electrospray ionization (ESI) and analyzed in a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

    • MS1 Scan (Full Scan): The instrument scans a predefined mass range to detect the precursor ions of the peptides and determine their experimental molecular weights. The expected mass increase for N-methylation is 14.01565 Da compared to the unmodified peptide.

    • MS2 Scan (Tandem MS): The precursor ion corresponding to the N-methylated peptide is isolated and fragmented using a method such as collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD). The fragment ions are then analyzed to determine the peptide sequence.

• Data Analysis:

  • The acquired mass spectra are analyzed using specialized software.

  • The experimental mass of the precursor ion from the MS1 scan is compared to the theoretical mass of the peptide containing N-methyl-serine.

  • The MS2 spectrum is analyzed to identify the series of b- and y-type fragment ions. The mass shifts in these fragment ions will confirm the location of the N-methyl-serine residue. For an N-terminal N-methyl-serine, all b-ions will show a mass increase corresponding to the modification, while the y-ion series will be unaffected until the final y-ion that includes the N-terminal residue.

Visualizations

Caption: Predicted outcome of Edman degradation on a peptide with N-terminal N-methyl-serine.

References

• 1. When to Choose Edman Sequencing Over Mass Spectrometry: A Practical Guide | MtoZ Biolabs [mtoz-biolabs.com]
• 2. Edman Degradation vs Sanger Sequencing - Creative Proteomics [creative-proteomics.com]
• 3. Edman Degradation: A Classic Protein Sequencing Technique - MetwareBio [metwarebio.com]
• 4. Edman degradation - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Edman Degradation vs Mass Spectrometry | AltaBioscience [altabioscience.com]
• 7. Edman Sequencing vs. Mass Spectrometry: A Comparison of Protein Sequencing Techniques | MtoZ Biolabs [mtoz-biolabs.com]
• 8. N-Terminal Sequencing Using Edman Degradation: How to Optimize Your Experiment for Accurate Results | MtoZ Biolabs [mtoz-biolabs.com]

comparative study of different coupling reagents for N-methylated serine

A Comparative Guide to Coupling Reagents for N-Methylated Serine

For Researchers, Scientists, and Drug Development Professionals

The incorporation of N-methylated amino acids, such as N-methylated serine, into peptide structures is a pivotal strategy in medicinal chemistry for enhancing therapeutic properties.[1][2] N-methylation can significantly improve metabolic stability, conformational rigidity, and cell permeability, leading to peptides with increased oral bioavailability and optimized pharmacological profiles.[2][3][4] However, the steric hindrance posed by the N-methyl group presents a considerable challenge during peptide synthesis, often resulting in slow reaction times, incomplete couplings, and an increased risk of racemization.[1][2] The selection of an appropriate and efficient coupling reagent is therefore critical for the successful synthesis of N-methylated peptides.[1]

This guide provides an objective comparison of commonly used coupling reagents for the incorporation of N-methylated serine, with supporting data from various studies.

Comparative Performance of Coupling Reagents

The primary challenge in acylating N-methylated amino acids lies in the steric bulk around the secondary amine, which impedes the approach of the nucleophilic amine of the growing peptide chain and slows down the reaction rate.[1][2][5] This necessitates the use of highly reactive coupling reagents to achieve satisfactory yields while minimizing side reactions like epimerization.[2][5] Uronium/aminium and phosphonium salt-based coupling reagents are generally preferred for sterically hindered amino acids due to their high reactivity.[5][6]

Coupling Reagent	Reagent Type	Relative Reactivity	Racemization Risk	Key Characteristics & Recommendations
HATU	Uronium/Aminium Salt	Very High	Low	Often considered the gold standard for difficult couplings, including N-methylated amino acids.[6] It reacts faster and with less epimerization compared to HBTU.[7]
HCTU	Uronium/Aminium Salt	High	Low to Medium	A cost-effective alternative to HATU with comparable efficiency in many cases.[6]
HBTU/TBTU	Uronium/Aminium Salt	High	Low (with HOBt)	Very efficient peptide coupling reagents, but can be less effective than HATU for N-methyl amino acid coupling.[7][8][9]
PyAOP	Phosphonium Salt	Very High	Low	Particularly effective for coupling N-protected N-methyl amino acids to other N-methyl amino acids.[7]
PyBOP	Phosphonium Salt	High	Low	A good reagent for routine synthesis, but can be less efficient than PyAOP for N-methylated residues.[1][6]
PyBrOP	Phosphonium Salt	Very High	Higher	Developed to overcome the limitations of PyBOP with N-methyl amino acids.[10] Its high reactivity can sometimes lead to increased racemization.[10]
COMU	Uronium Salt	Very High	Low	A novel, safer, and more efficient coupling reagent than many benzotriazole-based reagents.[10] It shows coupling efficiencies comparable to HATU.[10]
DIC/HOBt	Carbodiimide	Medium	Medium	A classic reagent combination that may be less effective for severely hindered couplings.[6] Using additives like HOBt is crucial to enhance reactivity and reduce racemization.[10]
BOP-Cl	Phosphonium Salt	High	Medium	Has been used for attaching sterically hindered amino acids.[7]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. The following protocols are based on solid-phase peptide synthesis (SPPS) using an Fmoc/tBu strategy.

Protocol 1: General Solid-Phase Peptide Synthesis with N-Methylated Serine

This protocol outlines the general steps for incorporating an Fmoc-protected N-methylated serine onto a resin-bound peptide chain.

Materials:

• Fmoc-N-Me-Ser(tBu)-OH

• Peptide-resin with a free N-terminal amine

• Selected Coupling Reagent (e.g., HATU)

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Deprotection Reagent: 20% piperidine in N,N-Dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

• Washing Solvents: DMF, DCM

Procedure:

• Resin Swelling: The peptide-resin is swelled in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: The Fmoc protecting group on the resin is removed by treating it with a 20% piperidine solution in DMF for 5-10 minutes. This step is repeated once.

• Washing: The resin is thoroughly washed with DMF (5-6 times) to remove residual piperidine and by-products.

• Amino Acid Coupling: The Fmoc-N-Me-Ser(tBu)-OH is pre-activated with the chosen coupling reagent and base in DMF and then added to the deprotected resin. The reaction is agitated for 1-4 hours at room temperature. For difficult couplings, such as coupling to another N-methyl residue, longer reaction times or a second coupling may be necessary.[1]

• Monitoring the Coupling: The completion of the coupling reaction should be monitored. The standard ninhydrin (Kaiser) test is unreliable for the secondary amine of N-methylated amino acids. The bromophenol blue test is a more suitable alternative.[6] A yellow color indicates a complete reaction, while a blue or green color suggests an incomplete reaction, necessitating a second coupling.[6]

• Washing: Once the coupling is complete, the resin is filtered and washed thoroughly with DMF (3 times), DCM (3 times), and DMF (3 times) to remove all soluble reagents and by-products.[1]

• Chain Elongation: The cycle of deprotection, washing, and coupling is repeated for subsequent amino acids.

Protocol 2: Coupling using HATU

This protocol provides specific details for using HATU as the coupling reagent.

Materials and Reagents:

• Fmoc-N-Me-Ser(tBu)-OH (4 equivalents based on resin substitution)

• Peptide-resin with a free N-terminal amine

• HATU (4 equivalents)

• DIPEA (8 equivalents)

• DMF (peptide synthesis grade)

Procedure for Solid-Phase Coupling (based on a 0.1 mmol scale):

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes. Perform Fmoc deprotection using 20% piperidine in DMF and wash thoroughly.[1]

• Activation of Amino Acid: In a separate vessel, dissolve Fmoc-N-Me-Ser(tBu)-OH, HATU, and DIPEA in DMF.[1][9] Allow the mixture to pre-activate for 1 minute.[1]

• Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin.[1]

• Reaction: Agitate the reaction vessel at room temperature for 1-4 hours.[1]

• Monitoring and Washing: Monitor the reaction completion using the bromophenol blue test. Once complete, filter the resin and wash thoroughly with DMF, DCM, and then DMF again.[1]

Visualizing the Process

To better understand the chemical pathways and experimental flow, the following diagrams have been generated.

Caption: General mechanism of peptide bond formation using a coupling reagent.

Caption: Experimental workflow for solid-phase peptide synthesis (SPPS).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 4. Synthesis of N-methylated peptides: on-resin methylation and microwave-assisted couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. peptide.com [peptide.com]
• 10. bachem.com [bachem.com]

N-Methylation of Peptides: A Comparative Guide to Immunogenicity

For Researchers, Scientists, and Drug Development Professionals

N-methylation, the substitution of a hydrogen atom with a methyl group on the backbone amide nitrogen of a peptide, is a powerful tool in peptide drug development. This modification is primarily employed to enhance metabolic stability and cell permeability.[1][2] However, the deliberate alteration of a peptide's backbone has significant implications for its immunogenicity. This guide provides a comprehensive comparison of N-methylated and non-methylated peptides, focusing on the potential effects on their interaction with the immune system, supported by available experimental insights and detailed experimental protocols.

The Dual Role of N-Methylation: Stability vs. Potential Immunogenic Alteration

N-methylation introduces a methyl group to the amide nitrogen of the peptide backbone, a modification that offers significant advantages for therapeutic peptides by improving their stability, bioavailability, and receptor binding affinity.[3][4] While these properties are desirable, any modification to a peptide sequence can potentially alter its immunogenicity. The immune system is highly specific, and even subtle changes can affect how a peptide is recognized.

The core of immunogenicity for peptides lies in their ability to be processed, presented by Major Histocompatibility Complex (MHC) molecules, and recognized by T-cell receptors (TCRs). N-methylation can influence each of these steps.

Impact of N-Methylation on the Immunogenic Cascade

The immunogenicity of a peptide is a multi-step process. N-methylation can potentially impact these steps in several ways:

• Proteolytic Processing: N-methylation is known to increase resistance to enzymatic degradation.[2] This increased stability could alter the proteolytic processing of a larger peptide antigen, potentially leading to the generation of different peptide fragments for MHC presentation.

• MHC Binding: The binding of a peptide to an MHC molecule is a critical step in T-cell activation. N-methylation alters the peptide's conformation and removes a hydrogen bond donor, which could either enhance or reduce its binding affinity for the MHC groove.[2]

• T-Cell Receptor (TCR) Recognition: The interaction between the peptide-MHC complex and the TCR determines the specificity and strength of the T-cell response. Changes in the peptide's conformation and the presence of the methyl group can directly affect TCR binding.

The following table summarizes the potential comparative effects of N-methylation on the immunogenicity of peptides.

Feature	Non-Methylated Peptide	N-Methylated Peptide	Potential Impact on Immunogenicity
Proteolytic Stability	Susceptible to enzymatic degradation	Increased resistance to proteases	Altered antigen processing and presentation.
Conformation	Flexible	Conformationally constrained	Can either improve or hinder MHC binding and TCR recognition.
MHC Binding Affinity	Dependent on sequence and conformation	Potentially altered due to conformational changes and loss of H-bond donor	Could lead to increased or decreased presentation to T-cells.
TCR Recognition	Dependent on the exposed peptide surface	Modified exposed surface due to the methyl group and conformational changes	May create a neo-epitope or abrogate binding to existing TCRs.
Overall Immunogenicity	Variable	Unpredictable without experimental testing	Can be increased, decreased, or remain unchanged.

Experimental Insights: The Case of a Naturally Methylated Mycobacterial Epitope

While systematic studies directly comparing the immunogenicity of N-methylated and unmethylated synthetic peptides are limited in the public domain, evidence from naturally occurring modified peptides highlights the critical role methylation can play.

A study on the mycobacterial heparin-binding hemagglutinin (HBHA) identified a T-cell epitope that is naturally methylated on lysine residues.[5] When T-cells from latently infected individuals were stimulated with this methylated peptide, they produced IFN-γ, a key cytokine in the cellular immune response. In contrast, the corresponding non-methylated peptide failed to elicit this response.[5] This finding strongly suggests that for this specific epitope, methylation is essential for T-cell recognition and the subsequent immune response.

This example, although involving side-chain methylation rather than backbone N-methylation, underscores the principle that methylation can be a critical determinant of a peptide's immunogenicity.

Experimental Protocols for Assessing Immunogenicity

To empirically determine the effect of N-methylation on a peptide's immunogenicity, a series of in vitro and in vivo assays are required. The following are detailed protocols for key experiments that would be used to compare an N-methylated peptide to its non-methylated counterpart.

Peptide Synthesis

• Objective: To synthesize both the N-methylated and non-methylated versions of the peptide of interest.

• Protocol:

  • Solid-Phase Peptide Synthesis (SPPS): Peptides are synthesized on a solid support resin, typically using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

  • N-methylation: For the N-methylated peptide, specific amino acids are incorporated as their N-methylated derivatives during SPPS. Alternatively, on-resin N-methylation can be performed on the growing peptide chain. This is a three-step process involving:

    • Sulfonylation of the N-terminal α-amine group with o-nitrobenzenesulfonyl chloride (o-NBS-Cl).

    • Methylation of the resulting sulfonamide.

    • Desulfonylation to reveal the N-methylated amine.

  • Cleavage and Deprotection: The completed peptides are cleaved from the resin and side-chain protecting groups are removed using a cleavage cocktail (e.g., trifluoroacetic acid-based).

  • Purification and Characterization: The crude peptides are purified by reverse-phase high-performance liquid chromatography (RP-HPLC) and their identity and purity are confirmed by mass spectrometry and analytical RP-HPLC.

MHC Binding Assay

• Objective: To determine the binding affinity of the N-methylated and non-methylated peptides to specific MHC class II molecules.

• Protocol:

  • Competitive ELISA:

    • Purified, recombinant MHC class II molecules are coated onto a 96-well plate.

    • A known high-affinity, biotinylated peptide is incubated with the MHC molecules in the presence of varying concentrations of the competitor peptides (the N-methylated and non-methylated test peptides).

    • The amount of biotinylated peptide bound to the MHC is detected using a streptavidin-enzyme conjugate and a colorimetric substrate.

  • Data Analysis: The concentration of the test peptide that inhibits 50% of the binding of the biotinylated peptide (IC50) is calculated. A lower IC50 value indicates a higher binding affinity.

T-Cell Proliferation Assay

• Objective: To measure the ability of the peptides to stimulate the proliferation of antigen-specific T-cells.

• Protocol:

  • Cell Source: Peripheral blood mononuclear cells (PBMCs) from healthy donors with known HLA types are used as a source of T-cells and antigen-presenting cells (APCs).

  • CFSE Labeling: T-cells are labeled with carboxyfluorescein succinimidyl ester (CFSE), a fluorescent dye that is equally distributed between daughter cells upon cell division.

  • Stimulation: Labeled PBMCs are cultured in the presence of the N-methylated or non-methylated peptide at various concentrations. A positive control (e.g., a known immunogenic peptide or mitogen) and a negative control (no peptide) are included.

  • Flow Cytometry: After a period of incubation (typically 5-7 days), the cells are harvested and analyzed by flow cytometry. The proliferation of T-cells is measured by the dilution of the CFSE dye.

  • Data Analysis: The percentage of proliferating T-cells is quantified for each condition.

Cytokine Release Assay (ELISpot)

• Objective: To quantify the number of peptide-specific T-cells that secrete a particular cytokine (e.g., IFN-γ, IL-2).

• Protocol:

  • ELISpot Plate Preparation: A 96-well plate is coated with a capture antibody specific for the cytokine of interest.

  • Cell Culture: PBMCs are added to the wells along with the N-methylated or non-methylated peptide.

  • Incubation: The plate is incubated for 24-48 hours to allow for cytokine secretion.

  • Detection: The cells are removed, and a biotinylated detection antibody specific for the cytokine is added, followed by a streptavidin-enzyme conjugate. A substrate is then added to produce colored spots, where each spot represents a single cytokine-secreting cell.

  • Data Analysis: The spots are counted using an automated ELISpot reader. The number of spot-forming units (SFUs) per million cells is calculated.

Visualizing the Impact of N-Methylation

The following diagrams illustrate the key concepts discussed in this guide.

Figure 1. The classical pathway of antigen presentation leading to T-cell activation.

Figure 2. Potential cascade of effects of N-methylation on peptide immunogenicity.

Figure 3. Experimental workflow for comparing the immunogenicity of N-methylated and non-methylated peptides.

Conclusion

N-methylation is a valuable strategy for improving the drug-like properties of peptides. However, its impact on immunogenicity is complex and cannot be predicted without empirical data. While it can enhance stability, the resulting conformational changes can significantly alter interactions with MHC and TCRs, potentially leading to either reduced or enhanced immunogenicity. The case of the naturally methylated mycobacterial epitope demonstrates that methylation can be a critical factor for T-cell recognition. Therefore, a thorough immunogenicity assessment, as outlined in the experimental protocols, is essential for any N-methylated peptide intended for therapeutic use. This comparative guide provides a framework for understanding the potential immunological consequences of N-methylation and for designing the necessary experimental studies to evaluate them.

References

• 1. A Single Autoimmune T Cell Receptor Recognizes More Than a Million Different Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hra.nhs.uk [hra.nhs.uk]
• 3. Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. T-cell Receptor-optimized Peptide Skewing of the T-cell Repertoire Can Enhance Antigen Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Immunogenicity of therapeutic peptide products: bridging the gaps regarding the role of product-related risk factors - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Quantitative Analysis of N-Methylated Synthetic Peptides: A Comparative Overview

For researchers, scientists, and drug development professionals, the precise quantification of N-methylated synthetic peptides is critical for ensuring accurate structure-activity relationships, pharmacokinetic assessments, and quality control. This guide provides an objective comparison of the primary analytical techniques for this purpose—Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and High-Performance Liquid Chromatography with UV detection (HPLC-UV)—supported by experimental data and detailed protocols.

N-methylation, the substitution of a peptide backbone amide proton with a methyl group, is a key strategy for enhancing the therapeutic properties of peptides, such as proteolytic stability and membrane permeability.[1] However, this modification also introduces analytical challenges, including potential changes in ionization efficiency, chromatographic behavior, and spectral complexity.[2] Selecting the appropriate analytical technique is therefore crucial for obtaining reliable quantitative data.

At a Glance: Comparison of Quantitative Techniques

Feature	LC-MS/MS	Quantitative NMR (qNMR)	HPLC-UV
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Signal intensity is directly proportional to the number of nuclei.	Separation by chromatography, detection by UV absorbance.
Primary Use	Absolute and relative quantification, sequence confirmation.	Absolute quantification, structural elucidation.	Purity assessment and relative quantification.
Sensitivity	High (femtomole to picomole)[2]	Low to moderate (micromole to millimole)	Moderate
Specificity	Very High	High	Moderate
Throughput	High	Low to moderate	High
Accuracy	High (with appropriate internal standards)	Very High	Moderate
Precision (%RSD)	<15%	<1%	Variable
Key Advantage	High sensitivity and specificity.	High precision and accuracy without the need for identical standards.	Simplicity and accessibility.
Limitations	Requires labeled internal standards for best accuracy, potential for matrix effects.	Lower sensitivity, potential for signal overlap.	Lower specificity, requires a chromophore.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly in tandem with mass spectrometry (MS/MS), is the gold standard for sensitive and specific quantification of N-methylated peptides. The use of a stable isotope-labeled (SIL) internal standard, which is chemically identical to the analyte but has a different mass, allows for the correction of variability during sample preparation and analysis, leading to high accuracy and precision.[3][4]

Quantitative Performance

While specific performance metrics can vary depending on the peptide and instrumentation, a validated LC-MS/MS method for a methylated amino acid has demonstrated a linear range of 5 pmol/mL to 10 nmol/mL.[5] For peptide therapeutics, Lower Limits of Quantification (LLOQs) of 1 ng/mL have been achieved.[6]

Table 1: Representative LC-MS/MS Validation Data for a Modified Amino Acid [5]

Parameter	Performance
Linearity (r²)	1.000
Linear Range	5 pmol/mL - 10 nmol/mL
Accuracy	Within ±15% of nominal concentration
Precision (CV)	<15%

Experimental Protocol: Absolute Quantification by LC-MS/MS with a SIL Internal Standard

This protocol outlines a general procedure for the absolute quantification of an N-methylated peptide.

• Preparation of Standards and Samples:

  • Prepare a stock solution of the N-methylated peptide and the corresponding SIL internal standard in a suitable solvent (e.g., 50% acetonitrile in water).

  • Create a calibration curve by serial dilution of the peptide stock solution, with each calibration point containing a fixed concentration of the SIL internal standard.

  • Prepare the unknown samples and spike them with the same fixed concentration of the SIL internal standard.

• LC-MS/MS Analysis:

  • Chromatography:

    • Column: C18, 2.1 mm x 100 mm, 1.7 µm[7]

    • Mobile Phase A: 0.1% formic acid in water[7]

    • Mobile Phase B: 0.1% formic acid in acetonitrile[7]

    • Gradient: A linear gradient from 5% to 95% B over an appropriate time to ensure separation.

    • Flow Rate: 0.3 mL/min

  • Mass Spectrometry (Triple Quadrupole):

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Analysis Mode: Multiple Reaction Monitoring (MRM)

    • Optimize MRM transitions (precursor ion -> product ion) for both the native peptide and the SIL internal standard.

• Data Analysis:

  • Integrate the peak areas for the MRM transitions of both the native peptide and the SIL internal standard.

  • Calculate the peak area ratio (native peptide / SIL internal standard) for each calibration point and plot this against the concentration of the native peptide to generate a calibration curve.

  • Determine the concentration of the N-methylated peptide in the unknown samples by interpolating their peak area ratios from the calibration curve.

Workflow for LC-MS/MS absolute quantification.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a powerful primary method for determining the concentration of a substance, as the signal intensity is directly proportional to the number of atomic nuclei.[8] It allows for accurate quantification without the need for a chemically identical internal standard, though one is often used for improved precision.[9]

Quantitative Performance

qNMR is known for its high precision and accuracy. For peptide quantification, intraday coefficients of variation (CV) as low as 0.052% have been reported for amino acids, and 0.36% for a peptide.[10]

Table 2: General Performance of qNMR for Small Molecules and Peptides

Parameter	Performance
Accuracy	High (can be >99%)
Precision (CV)	<1%
Linearity	Excellent over a wide dynamic range
Sensitivity	1-5 mM sample concentration is typical[11]

Experimental Protocol: Absolute Quantification by ¹H qNMR

This protocol provides a step-by-step guide for the absolute quantification of an N-methylated peptide using an internal standard.

• Sample Preparation:

  • Accurately weigh the N-methylated peptide and a suitable internal standard (e.g., maleic acid, DSS) into a vial. The internal standard should have a simple spectrum with at least one signal that does not overlap with the peptide signals.[9]

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., D₂O, DMSO-d₆) to a final concentration suitable for NMR (typically 1-5 mM).[11]

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters include:

    • A long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to ensure full relaxation.

    • A sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[9]

    • Uniform excitation of all resonances.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.[12]

  • Integrate a well-resolved, non-exchangeable proton signal from the N-methylated peptide and a signal from the internal standard.

  • Calculate the purity or concentration of the peptide using the following equation:[12]

    Purity (%) = (I_peptide / N_peptide) * (N_IS / I_IS) * (MW_peptide / MW_IS) * (m_IS / m_peptide) * Purity_IS

    Where:

    • I = Integral area

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • Purity_IS = Purity of the internal standard

Workflow for qNMR absolute quantification.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible technique primarily used for assessing the purity of synthetic peptides.[7] Quantification is based on the UV absorbance of the peptide bond (typically at 210-220 nm).[13] While less specific and sensitive than LC-MS, it can be a valuable tool for in-process monitoring and quality control where high accuracy is not the primary requirement.

Quantitative Performance

The performance of HPLC-UV for quantification is dependent on the purity of the peptide and the presence of a chromophore. For purity analysis, the relative peak area of the main component is used. For concentration determination, a calibration curve with an external standard is required.

Table 3: General Performance of HPLC-UV for Peptide Analysis

Parameter	Performance
Primary Use	Purity assessment, relative quantification
Linearity	Good over 1-2 orders of magnitude
Accuracy	Moderate
Precision (CV)	5-15%
Sensitivity	ng to µg range on column

Experimental Protocol: Purity Assessment by HPLC-UV

This protocol describes a general method for determining the purity of an N-methylated peptide.

• Sample Preparation:

  • Dissolve the lyophilized N-methylated peptide in a suitable solvent (e.g., 0.1% TFA in water/acetonitrile) to a concentration of approximately 1 mg/mL.[7]

• HPLC Analysis:

  • Chromatography:

    • Column: C18, 4.6 mm x 250 mm, 5 µm

    • Mobile Phase A: 0.1% TFA in water

    • Mobile Phase B: 0.1% TFA in acetonitrile

    • Gradient: A linear gradient appropriate for the hydrophobicity of the peptide.

    • Flow Rate: 1 mL/min

    • Detection: UV at 214 nm[7]

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the N-methylated peptide by dividing the peak area of the main peptide by the total area of all peaks and multiplying by 100.[7]

Workflow for HPLC-UV purity assessment.

Conclusion

The choice of analytical technique for the quantitative analysis of N-methylated synthetic peptides depends on the specific requirements of the study. LC-MS/MS is the method of choice for high-sensitivity and high-specificity absolute quantification, particularly in complex matrices. qNMR offers unparalleled accuracy and precision for the quantification of pure substances and does not require a labeled standard. HPLC-UV is a robust and accessible method for routine purity assessment and relative quantification. A thorough understanding of the strengths and limitations of each technique, as outlined in this guide, will enable researchers to select the most appropriate method to achieve their analytical goals.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Development and Validation of a Liquid Chromatography-Tandem Mass Spectrometry Method for the Simultaneous Quantification of Nτ-Methylhistidine, N-Acetyl-Nτ-Methylhistidine, and Creatinine in Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. benchchem.com [benchchem.com]
• 8. emerypharma.com [emerypharma.com]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. Absolute Quantitation of Peptides and Proteins by Coulometric Mass Spectrometry After Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pubsapp.acs.org [pubsapp.acs.org]
• 13. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of N-Me-Ser(Tbu)-OH: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of specialized chemical reagents like N-Me-Ser(Tbu)-OH is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols not only ensures a safe working environment but also maintains regulatory compliance. This guide provides essential, immediate safety and logistical information, including a step-by-step operational plan for the disposal of N-Me-Ser(Tbu)-OH.

N-Methyl-O-tert-butyl-L-serine (N-Me-Ser(Tbu)-OH) is a protected amino acid commonly used in peptide synthesis. While specific disposal instructions are not always readily available, a comprehensive procedure can be formulated by combining information from Safety Data Sheets (SDS), general laboratory waste management guidelines, and protocols for similar chemical structures.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult your institution's Environmental Health and Safety (EHS) department and review the most current Safety Data Sheet (SDS) for N-Me-Ser(Tbu)-OH.

Personal Protective Equipment (PPE) is mandatory. When handling the solid compound or its solutions, always wear:

• Nitrile gloves

• Safety goggles with side shields

• A laboratory coat

All handling of N-Me-Ser(Tbu)-OH, including weighing and solution preparation, should be conducted in a certified chemical fume hood to prevent inhalation of the powder.

Quantitative Data Summary

While extensive toxicological and ecological data for N-Me-Ser(Tbu)-OH is not widely available, the following table summarizes its key chemical and physical properties. This information is crucial for understanding its behavior and ensuring proper handling.

Property	Value
CAS Number	197622-77-2
Molecular Formula	C23H27NO5
Molecular Weight	397.46 g/mol
Form	Powder or crystals
Storage Temperature	2-8°C
InChI Key	PQSAXALAXPNFMG-FQEVSTJZSA-N

Step-by-Step Disposal Protocol

The primary method for the disposal of N-Me-Ser(Tbu)-OH and materials contaminated with it is through an approved hazardous waste management program. Under no circumstances should this chemical be disposed of in regular trash or poured down the drain.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is fundamental to safe and compliant disposal.

• Solid Waste:

  • Collect unused or expired solid N-Me-Ser(Tbu)-OH in its original container or a clearly labeled, sealed waste container.

  • Contaminated consumables such as weighing paper, pipette tips, and gloves must also be placed in this designated solid hazardous waste container.

• Liquid Waste:

  • Collect any solutions containing N-Me-Ser(Tbu)-OH in a designated container for hazardous liquid waste.

  • The container must be compatible with the solvent used.

  • Do not mix this waste stream with other incompatible chemical wastes. Consult your institution's EHS guidelines for specific instructions on compatible waste streams.

Step 2: Container Management

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "N-Me-Ser(Tbu)-OH," and any associated hazards as indicated in the SDS.

• Storage: Keep waste containers securely sealed when not in use. Store them in a designated and properly ventilated satellite accumulation area, away from incompatible materials. Secondary containment, such as a tray or bin, is highly recommended to contain any potential leaks.

Step 3: Spill Management

In the event of a spill, follow these procedures:

• Restrict Access: Immediately alert others in the vicinity and restrict access to the spill area.

• Containment: For solid spills, carefully sweep or scoop the material to avoid generating dust. For liquid spills, use an inert absorbent material such as vermiculite or sand.

• Collection: Place all contained material and contaminated absorbents into a clearly labeled, sealed container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Step 4: Final Disposal

• Coordination with EHS: Follow your institution's specific procedures for the final pickup and disposal of hazardous waste. Contact your EHS department to schedule a collection.

• Documentation: Ensure all required waste disposal forms and documentation are completed accurately and submitted as per your institution's protocol.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of N-Me-Ser(Tbu)-OH.

Caption: Disposal workflow for N-Me-Ser(Tbu)-OH.

By adhering to these procedures, laboratory personnel can ensure the safe and environmentally responsible disposal of N-Me-Ser(Tbu)-OH, thereby fostering a culture of safety and compliance within the research environment.